Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this substituted pyrrole, a scaffold of significant interest in medicinal chemistry. The guide offers a detailed interpretation of predicted chemical shifts, coupling constants, and signal multiplicities, grounded in the fundamental principles of NMR spectroscopy and supported by data from analogous compounds. Furthermore, a standardized experimental protocol for acquiring high-quality NMR spectra is presented, ensuring reproducibility and reliability of results.

Introduction: The Significance of Substituted Pyrroles and the Power of NMR

Pyrrole and its derivatives are fundamental heterocyclic structures present in a vast array of natural products, pharmaceuticals, and advanced materials.[1] The biological and chemical properties of these compounds are intrinsically linked to their molecular structure, making unambiguous characterization a critical step in research and development. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[2]

This guide focuses on Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, a polysubstituted pyrrole. The substituents on the pyrrole ring—a bromo group at position 4, a methyl carboxylate group at position 2, and an isopropyl group at the nitrogen (position 1)—create a unique electronic and steric environment, which is reflected in its NMR spectra. Understanding the influence of these groups on the ¹H and ¹³C chemical shifts is paramount for confirming the identity and purity of the compound.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is predicted to exhibit distinct signals corresponding to the pyrrole ring protons and the protons of the isopropyl and methyl ester groups. The chemical shifts are influenced by the electronic effects of the substituents. The electron-withdrawing nature of the bromo and methyl carboxylate groups generally leads to a downfield shift (higher ppm) of the ring protons, while the N-isopropyl group, being weakly electron-donating, has a more complex influence.[1][3]

Table 1: Predicted ¹H NMR Chemical Shifts for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-5	~7.10	d	~2.0	1H
H-3	~6.90	d	~2.0	1H
-CH(CH₃)₂	~4.80	sept	~7.0	1H
-OCH₃	~3.85	s	-	3H
-CH(CH ₃)₂	~1.50	d	~7.0	6H

Causality of Predicted Chemical Shifts:

• Pyrrole Protons (H-5 and H-3): The two protons on the pyrrole ring are expected to appear as doublets due to coupling with each other. The electron-withdrawing effects of the adjacent methyl carboxylate group and the bromo group will deshield these protons, causing them to resonate downfield. The H-5 proton is predicted to be slightly further downfield than the H-3 proton due to the stronger deshielding effect of the adjacent nitrogen and the para-bromo substituent. The small coupling constant of ~2.0 Hz is characteristic of a four-bond coupling in a pyrrole ring.

• Isopropyl Group (-CH(CH₃)₂): The methine proton of the isopropyl group is expected to appear as a septet due to coupling with the six equivalent methyl protons. Its chemical shift around 4.80 ppm is a result of being directly attached to the nitrogen atom of the pyrrole ring. The six methyl protons will appear as a doublet around 1.50 ppm due to coupling with the single methine proton. A typical coupling constant for this interaction is ~7.0 Hz.[4]

• Methyl Ester (-OCH₃): The three protons of the methyl ester group are chemically equivalent and have no adjacent protons to couple with, thus they will appear as a sharp singlet at approximately 3.85 ppm.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The chemical shifts of the carbon atoms in the pyrrole ring are particularly sensitive to the electronic effects of the substituents.[3]

Table 2: Predicted ¹³C NMR Chemical Shifts for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate in CDCl₃

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O	~161.0
C-2	~125.0
C-5	~123.0
C-3	~115.0
C-4	~95.0
-C H(CH₃)₂	~50.0
-OC H₃	~52.0
-CH(C H₃)₂	~22.0

Rationale for Predicted Chemical Shifts:

• Carbonyl Carbon (C=O): The carbonyl carbon of the methyl ester is expected to be the most downfield signal, typically appearing around 161.0 ppm.

• Pyrrole Ring Carbons (C-2, C-3, C-4, C-5): The chemical shifts of the pyrrole ring carbons are influenced by the substituents. C-2, being attached to the electron-withdrawing carboxylate group, will be downfield. C-4, bonded to the electronegative bromine atom, will have its chemical shift significantly influenced by the heavy atom effect, appearing at a relatively upfield position for a substituted aromatic carbon, around 95.0 ppm. C-5 and C-3 will resonate in the aromatic region, with their precise shifts determined by the combined electronic effects of all substituents.

• Isopropyl and Methyl Ester Carbons: The methine carbon of the isopropyl group attached to the nitrogen will appear around 50.0 ppm. The methyl carbons of the isopropyl group will be found further upfield at approximately 22.0 ppm. The methyl carbon of the ester will have a chemical shift of around 52.0 ppm.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality and reproducible NMR spectra, the following experimental protocol is recommended.

Sample Preparation

• Purity: Ensure the sample of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is of high purity to avoid signals from impurities that could complicate spectral interpretation.[2]

• Solvent Selection: Use a high-purity deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. For ¹H NMR, dissolve 5-10 mg of the sample in approximately 0.6 mL of CDCl₃. For ¹³C NMR, a more concentrated sample of 20-50 mg in 0.6 mL is recommended.[2]

• NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Spectrometer Setup and Data Acquisition

The following are general parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 12-16 ppm.

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-2 seconds.

• Number of Scans (NS): 8-16, depending on the sample concentration.

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 200-220 ppm.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds.

• Number of Scans (NS): 1024 or more, depending on the sample concentration.

Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the spectrum to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Visualizing the Molecular Structure and NMR Assignments

The following diagram illustrates the molecular structure of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate with the atom numbering used for NMR assignments.

Caption: Molecular structure of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

Conclusion

This technical guide provides a detailed, predictive analysis of the ¹H and ¹³C NMR spectra of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. By understanding the influence of the various substituents on the chemical shifts and coupling patterns, researchers can confidently verify the structure and purity of this important synthetic intermediate. The provided experimental protocol serves as a robust starting point for acquiring high-quality NMR data, ensuring consistency and reliability in experimental results. The principles outlined in this guide are broadly applicable to the structural elucidation of other substituted pyrroles and related heterocyclic systems.

References

• BenchChem. (2025). An In-depth Technical Guide to ¹H and ¹³C NMR Spectra of Substituted Pyrroles. Retrieved from [1]

• BenchChem. (2025). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles. Retrieved from [2]

• BenchChem. (2025). Technical Support Center: NMR Analysis of Substituted Pyrroles.

• PubChem. (n.d.). Methyl 4-bromo-1H-pyrrole-2-carboxylate. Retrieved from [Link][5]

• Doc Brown's Chemistry. (n.d.). proton NMR spectrum of propan-2-yl methanoate (isopropyl formate). Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2008). Second Order 1H NMR Spectra of Isopropyl Groups. Retrieved from [Link][6]

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• Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link][8]

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Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate: Physicochemical Profiling and Synthetic Methodologies

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary & Strategic Importance

In modern medicinal chemistry, functionalized pyrroles serve as critical pharmacophores. Specifically, Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (CAS: 1367874-83-6)[1] is a highly sought-after building block utilized in the synthesis of complex kinase inhibitors, including LRRK2 inhibitors investigated for the treatment of neurodegenerative diseases such as Parkinson's[2].

As a Senior Application Scientist, I have structured this guide to move beyond basic data sheets. Here, we will dissect the exact physicochemical parameters of this compound, explore the mechanistic causality behind its synthesis, and establish a self-validating analytical workflow to ensure structural integrity during drug development.

Physicochemical Properties & Mass Spectrometry Profiling

Understanding the distinction between average molecular weight and monoisotopic exact mass is critical for downstream High-Resolution Mass Spectrometry (HRMS) validation. The presence of a single bromine atom in the molecular structure dictates a highly specific isotopic signature.

Table 1: Fundamental Physicochemical Properties

Property	Value	Scientific Relevance
IUPAC Name	Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate	Standardized nomenclature for regulatory filing.
CAS Registry Number	1367874-83-6	Unique numerical identifier for chemical databases.
Chemical Formula	C9H12BrNO2	Dictates elemental composition and exact mass.
Molecular Weight	246.10 g/mol	Average mass used for bulk stoichiometric calculations.
Monoisotopic Exact Mass	245.00514 Da	The exact mass of the most abundant isotopes ( 12 C, 1 H, 79 Br, 14 N, 16 O). Essential for HRMS.

Table 2: HRMS Isotopic Profiling (Theoretical)

Due to the natural abundance of Bromine isotopes ( 79 Br at 50.69% and 81 Br at 49.31%), the mass spectrum will exhibit a characteristic 1:1 doublet. Recognizing this doublet is a primary diagnostic tool for confirming the presence of the intact brominated pyrrole.

Ion Species	Dominant Isotope	Theoretical m/z	Relative Abundance
[M+H]⁺	79 Br	246.0124	~100% (Base Peak)
[M+H]⁺	81 Br	248.0104	~97%
[M+Na]⁺	79 Br	267.9944	Variable (Solvent dependent)
[M+Na]⁺	81 Br	269.9923	Variable (Solvent dependent)

Mechanistic Insights into N-Alkylation Synthesis

The synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate relies on the SN​2 N-alkylation of the secondary amine within the pyrrole ring[3]. This is achieved using a strong base and an alkyl halide.

Causality Behind Experimental Choices

• Why Sodium Hydride (NaH)? The pyrrole N-H is weakly acidic (pKa ~16.5). NaH is a strong, non-nucleophilic base that irreversibly deprotonates the nitrogen. The evolution of hydrogen gas ( H2​ ) provides an entropic driving force, pushing the equilibrium entirely toward the highly reactive pyrrolide anion.

• Why N,N-Dimethylformamide (DMF)? DMF is a polar aprotic solvent. It effectively solvates the sodium cation ( Na+ ) while leaving the pyrrolide anion "naked." This lack of solvation around the anion drastically increases its nucleophilicity, which is mandatory for overcoming the steric hindrance of the secondary alkyl halide (2-bromopropane).

• Why 0 °C? Temperature control is paramount. Operating at 0 °C controls the exothermicity of the deprotonation and, more importantly, suppresses the competing E2 elimination pathway of 2-bromopropane (which would otherwise generate propene gas and severely reduce the yield).

Figure 1: Mechanistic workflow for the N-alkylation of the pyrrole precursor.

Step-by-Step Synthetic Protocol (Self-Validating System)

To ensure high fidelity and reproducibility in the laboratory, follow this self-validating protocol adapted from established pharmaceutical patents[3].

Step 1: Preparation of the Anion Charge a flame-dried round-bottom flask with methyl 4-bromo-1H-pyrrole-2-carboxylate (1.0 eq) and anhydrous DMF under an inert Argon atmosphere. Cool the mixture to 0 °C using an ice-water bath.

Step 2: Base Addition Portion-wise, add Sodium Hydride (60% dispersion in mineral oil, 3.0 eq). Stir the resultant suspension at 0 °C for 30 minutes until bubbling ( H2​ evolution) ceases, indicating complete formation of the pyrrolide anion.

Step 3: Electrophilic Attack Add 2-Bromopropane (3.0 eq) dropwise to the cold reaction mixture. Allow the reaction to stir and gradually warm to room temperature over 4 hours.

Step 4: The Validation Checkpoint (Critical)

Self-Validating Action: Before proceeding to the workup, withdraw a 10 µL aliquot of the reaction mixture, dilute in 1 mL of LC-MS grade Methanol, and inject it into the mass spectrometer. The protocol is verified as successful only if the chromatogram shows the complete disappearance of the starting material ([M+H]⁺ m/z 203.96 / 205.96) and the emergence of the product doublet ([M+H]⁺ m/z 246.01 / 248.01). If starting material persists, an additional 0.5 eq of 2-bromopropane must be added.

Step 5: Workup and Purification Quench the reaction carefully with cold water and extract with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography to yield the pure target compound.

Analytical Validation Workflow

Once synthesized, the compound must undergo rigorous analytical validation before being deployed in downstream applications (such as Suzuki-Miyaura cross-coupling to form boronic esters for kinase inhibitor libraries)[3].

Figure 2: Downstream analytical validation workflow combining HRMS and NMR.

References

• Title: US8569281B2 - Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK Source: Google Patents URL

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• 2. US8569281B2 - Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK - Google Patents [patents.google.com]
• 3. US8569281B2 - Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK - Google Patents [patents.google.com]

A Technical Guide to the Solubility of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate in DMSO and DMF for Drug Discovery Applications

An In-depth Technical Guide Topic: Solubility of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate in DMSO and DMF Audience: Researchers, scientists, and drug development professionals.

Abstract

The solubility of a chemical entity is a cornerstone of successful drug discovery and development, profoundly influencing assay reliability, bioavailability, and formulation strategies. This guide provides a comprehensive technical overview of the solubility characteristics of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate within two of the most critical polar aprotic solvents used in research: Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF). While direct quantitative data for this specific molecule is not extensively published, this document synthesizes foundational chemical principles with field-proven experimental methodologies to empower researchers. We will explore the physicochemical properties of the solute and solvents, differentiate between kinetic and thermodynamic solubility, and provide detailed, self-validating protocols for their experimental determination. This guide is structured to serve as a practical resource for scientists aiming to accurately quantify and understand the solubility profile of this compound, ensuring data integrity and informed decision-making in their research endeavors.

Introduction: The Imperative of Solubility

In the landscape of drug development, poor solubility is a primary contributor to the failure of promising drug candidates. It can lead to unpredictable in vitro test results, hinder absorption, and create significant hurdles for formulation, ultimately increasing development costs and timelines[1][2]. An accurate understanding of a compound's solubility in relevant solvent systems is therefore not merely a preliminary step but a critical dataset that informs the entire discovery pipeline.

Compound Profile: Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

This molecule is a substituted pyrrole, a heterocyclic aromatic compound. The presence of the bromo- group, the isopropyl substituent, and the methyl ester functional group dictates its polarity, crystal lattice energy, and potential for intermolecular interactions, all of which are determinants of its solubility.

Property	Value	Source
CAS Number	1367874-83-6	[3][4]
Molecular Formula	C₉H₁₂BrNO₂	[4]
Molecular Weight	246.1 g/mol	[4]
Canonical SMILES	CC(C)N1C=C(C=C1C(=O)OC)Br	[4]

Solvent Profiles: DMSO and DMF

Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are classified as polar aprotic solvents. Their high dielectric constants and ability to dissolve a wide array of both polar and nonpolar compounds make them indispensable in chemical and biological research[5][6][7].

Property	Dimethyl Sulfoxide (DMSO)	N,N-Dimethylformamide (DMF)
Molecular Formula	(CH₃)₂SO	HCON(CH₃)₂
Boiling Point	189 °C	153 °C
Miscibility	Miscible with water and a wide range of organic solvents[5][8].	Miscible with water and most organic liquids[9].
Key Characteristics	Aprotic, highly polar, excellent for dissolving diverse compounds for HTS, can penetrate biological membranes[5][8][10].	Aprotic, high solvency power ("universal solvent"), low volatility, used in synthesis and for polymers[6][7].
Primary Use in Research	Solvent for stock solutions in biological screening, cryopreservation, and chemical reactions[5][11].	Solvent for chemical reactions, peptide coupling, and polymer processing[6][9][12].

Theoretical Underpinnings of Solubility

The fundamental principle of "like dissolves like" provides a strong theoretical basis for predicting the solubility of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate in DMSO and DMF[13][14]. The compound possesses polar characteristics owing to the ester and the pyrrole nitrogen, alongside nonpolar features from the isopropyl group and the aromatic ring. The polar aprotic nature of DMSO and DMF makes them exceptionally well-suited to disrupt the crystal lattice of the solute and solvate the molecule through dipole-dipole interactions.

Kinetic vs. Thermodynamic Solubility: A Critical Distinction

It is essential to differentiate between two key types of solubility measurements, as they answer different experimental questions and are relevant at different stages of research[15].

• Kinetic Solubility: This is a high-throughput measurement of how readily a compound, typically from a concentrated DMSO stock, dissolves in an aqueous buffer before it begins to precipitate[1][2][16]. It is a measure of the rate of dissolution versus the rate of precipitation and is invaluable for early-stage screening to flag compounds that might cause issues in primary assays[17][18]. However, because DMSO can increase solubility, these measurements can yield a supersaturated solution and overestimate the true equilibrium solubility[15].

• Thermodynamic Solubility: Also known as equilibrium solubility, this is the true saturation concentration of a compound in a solvent after equilibrium has been established between the dissolved and undissolved solid forms[1][15]. This measurement requires longer incubation times (often 24-72 hours) and is considered the "gold standard" for lead optimization and pre-formulation studies, as it reflects the compound's behavior in a stable state[13][19].

Quantitative Solubility Data

Given the absence of established data, experimental determination is required. The following sections provide detailed, authoritative protocols for this purpose.

Experimental Protocol: Thermodynamic (Equilibrium) Solubility Determination

The shake-flask method is the universally accepted standard for determining thermodynamic solubility due to its precision and direct measurement of a system at equilibrium[13].

Experimental Workflow: Shake-Flask Method

Caption: Workflow for thermodynamic solubility determination via the shake-flask method.

Detailed Step-by-Step Protocol

This protocol is a synthesized standard based on established methodologies[13][19].

• Preparation of Saturated Solution:

  • Add an excess amount of solid Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (e.g., 2-5 mg) to a glass vial. The excess is critical to ensure saturation is achieved.

  • Pipette a precise volume (e.g., 1.0 mL) of the chosen solvent (anhydrous DMSO or DMF) into the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in an orbital shaker or on a magnetic stir plate within a temperature-controlled environment (typically 25 °C).

  • Agitate the suspension for 24 to 72 hours. A 24-hour time point is common, but longer times may be needed to confirm that equilibrium has been reached. The causality here is that equilibrium is a state where the rate of dissolution equals the rate of crystallization, which can take a significant amount of time to achieve.

• Phase Separation:

  • After incubation, allow the vials to stand undisturbed for a short period to let larger particles settle.

  • Centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the remaining undissolved solid.

  • Carefully withdraw the supernatant using a pipette, being cautious not to disturb the pellet.

  • Filter the supernatant through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles. This step is self-validating, as a clear, particle-free filtrate is required for accurate analytical measurement.

• Quantification of Solute:

  • Prepare a series of standard solutions of the compound in the same solvent at known concentrations (e.g., from 1 µg/mL to 500 µg/mL).

  • Analyze these standards using a validated High-Performance Liquid Chromatography with UV detection (HPLC-UV) method to generate a calibration curve (Peak Area vs. Concentration).

  • Accurately dilute a small aliquot of the filtered saturated solution into the mobile phase or solvent to bring its concentration within the linear range of the calibration curve.

  • Inject the diluted sample onto the HPLC system and determine its concentration from the calibration curve.

  • Calculate the original solubility in the saturated solution by multiplying the measured concentration by the dilution factor. Report the final value in mg/mL and µM.

High-Throughput Assessment of Kinetic Solubility

For earlier stages of discovery where numerous compounds need to be triaged, a kinetic solubility assay using nephelometry (light scattering) is highly efficient[17].

Experimental Workflow: Nephelometry-Based Kinetic Assay

Caption: Workflow for kinetic solubility determination using nephelometry.

Detailed Step-by-Step Protocol

This protocol describes a common high-throughput method[17].

• Stock Solution Preparation:

  • Dissolve the compound in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure complete dissolution, using gentle warming or sonication if necessary[20].

• Plate Preparation:

  • Using a liquid handling robot or multichannel pipette, perform serial dilutions of the DMSO stock solution directly in a 96- or 384-well microplate to generate a range of concentrations.

• Addition to Aqueous Buffer:

  • In a separate clear-bottomed microplate, dispense the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Transfer a small, precise volume (e.g., 1-2 µL) from the DMSO dilution plate into the corresponding wells of the aqueous plate. The final DMSO concentration should typically be kept low (e.g., 1-2%) to minimize its solubilizing effect.

• Incubation and Measurement:

  • Mix the plate thoroughly and incubate at a controlled temperature for 1 to 2 hours. During this time, compounds with solubility below their tested concentration will precipitate.

  • Place the microplate into a laser nephelometer and measure the light scattering in each well.

• Data Analysis:

  • The instrument will report a signal (e.g., Nephelometric Turbidity Units) for each well.

  • The kinetic solubility is defined as the highest concentration of the compound that does not lead to a significant increase in light scattering above the background, indicating the onset of precipitation.

Conclusion and Recommendations

While published quantitative solubility data for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is scarce, its molecular structure strongly suggests favorable solubility in the polar aprotic solvents DMSO and DMF. For research and development purposes, this guide provides the necessary theoretical framework and detailed experimental protocols to rigorously determine this critical parameter.

• For lead optimization, formulation, and in-depth characterization , the thermodynamic shake-flask method (Section 4) is unequivocally recommended. Its basis in chemical equilibrium provides the most accurate and reliable data for decision-making.

• For high-throughput screening or early-stage discovery , the kinetic solubility assay (Section 5) offers a rapid and resource-efficient method to flag potential solubility liabilities across large compound sets.

By applying these validated methodologies, researchers can generate high-quality, reproducible solubility data, thereby ensuring the integrity of their biological assays and making more informed decisions as they advance compounds through the drug discovery pipeline.

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Technical Guide to the Safe Handling of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

This document provides a comprehensive technical overview of the safety considerations, handling protocols, and emergency procedures for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. As a brominated heterocyclic compound, this substance requires careful management in a research and development setting. This guide is intended for researchers, chemists, and laboratory professionals engaged in drug discovery and organic synthesis. The information herein is synthesized from established safety protocols for analogous chemical structures and general principles of laboratory safety for halogenated organic compounds.

Compound Identification and Physicochemical Properties

Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a substituted pyrrole derivative. The pyrrole ring is a common scaffold in medicinal chemistry, and bromination provides a reactive handle for further synthetic transformations.[1][2][3]

Table 1: Chemical Identifiers and Properties

Property	Value	Source
CAS Number	1367874-83-6	[4]
Molecular Formula	C₉H₁₂BrNO₂	[4]
Molecular Weight	246.1 g/mol	[4]
Appearance	Powder or crystals (inferred from similar compounds)	[5]

| Storage Temperature | 2-8°C (recommended for analogous compounds) |[5] |

Note: Due to the limited availability of specific experimental data for this exact compound, some properties are inferred from closely related structures like Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate.

Hazard Identification and Toxicological Assessment

Assumed GHS Hazard Classification (based on analogous compounds)

Hazard Statement	Description	Classification	Source
H315	Causes skin irritation	Skin Irritant, Category 2	[6]
H319	Causes serious eye irritation	Eye Irritant, Category 2	[6][8]
H335	May cause respiratory irritation	Specific Target Organ Toxicity (Single Exposure), Category 3	[6][8]

Toxicological Narrative: The primary hazards associated with this compound are expected to be irritation to the skin, eyes, and respiratory system.[6][8] Brominated organic compounds as a class can be harmful if swallowed, inhaled, or absorbed through the skin.[9] Chronic exposure to some brominated compounds has been linked to potential long-term health effects, although specific data for this molecule is lacking.[7] Therefore, the core principle of handling is to minimize all routes of exposure through rigorous engineering controls and personal protective equipment.

Safe Handling and Engineering Controls

Adherence to strict handling protocols is paramount to ensure personnel safety. The causality behind these protocols is to create multiple barriers between the researcher and the chemical, minimizing the risk of accidental exposure.

3.1. Engineering Controls

• Chemical Fume Hood: All weighing, handling, and transferring of the solid compound or its solutions must be conducted inside a certified chemical fume hood.[9][10] This is the primary engineering control to prevent inhalation of airborne particulates or vapors.

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed.[11]

• Safety Equipment: A safety shower and eyewash station must be readily accessible and tested regularly.[12]

3.2. Personal Protective Equipment (PPE)

The selection of PPE is a critical self-validating system; if the PPE is correctly chosen, worn, and maintained, it provides a reliable final barrier to exposure.

Caption: PPE selection workflow for handling the compound.

Protocol for Donning and Doffing PPE:

• Inspection: Before use, always inspect gloves for any signs of degradation or puncture.[8]

• Donning Sequence: Lab coat first, followed by safety goggles, and finally gloves. Gloves should be pulled over the cuffs of the lab coat.

• Doffing Sequence: Remove gloves first using a technique that avoids skin contact with the outer surface. Then remove the lab coat, followed by the safety goggles. Wash hands thoroughly with soap and water after removing all PPE.[8]

Storage and Stability

Proper storage is essential to maintain the chemical's integrity and prevent hazardous situations.

• Location: Store in a cool, dry, and well-ventilated area.[11] A designated corrosives or toxics cabinet is appropriate.

• Container: Keep the container tightly sealed to prevent moisture ingress and potential release of vapors.[10][11]

• Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[9][13] Brominated compounds can react with these substances, potentially leading to vigorous or explosive reactions.[14]

• Labeling: Ensure the container is clearly labeled with the full chemical name, CAS number, and appropriate hazard pictograms.

Emergency Procedures: Spills and Exposure

Immediate and correct response to an emergency can significantly mitigate harm.

5.1. First Aid Measures

Exposure Route	First Aid Protocol	Source
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.	[12]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.	[12][15]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.	[8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.	[6]

5.2. Spill Response Protocol

This protocol ensures that spills are contained, neutralized, and cleaned up without endangering personnel.

Caption: Logical workflow for responding to a chemical spill.

Fire-Fighting Measures and Disposal

6.1. Fire-Fighting

• Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant foam.[10][15]

• Hazardous Combustion Products: Thermal decomposition may produce toxic and corrosive gases, including carbon monoxide, nitrogen oxides, and hydrogen bromide gas.[9]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous vapors and decomposition products.[10]

6.2. Waste Disposal Disposal of this compound and any contaminated materials must be handled as hazardous waste.

• Waste Classification: This compound is classified as a halogenated organic waste.[16]

• Collection: Collect waste material (including contaminated absorbents from spills) in a dedicated, clearly labeled, and sealable container marked "Halogenated Organic Waste".[11][17]

• Disposal Procedure: Arrange for disposal through a licensed environmental disposal company.[16] Do not pour down the drain or mix with non-halogenated waste streams.

References

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• Guidechem. (n.d.). methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate 1367874-83-6 wiki. Guidechem.
• Environmental Health and Safety at Providence College. (n.d.). Bromine in orgo lab SOP. Providence College.
• MilliporeSigma. (2025). Safety Data Sheet. MilliporeSigma.
• Fisher Scientific. (2023). Safety Data Sheet - Isopropyl bromoacetate. Fisher Scientific.
• U.S. Environmental Protection Agency. (1983). Bromination Process For Disposal Of Spilled Hazardous Materials. EPA.
• Chemtalk. (2008). Bromine water - disposal. Chemtalk Science Forum.
• ABX GmbH. (2012). Material Safety Data Sheet. ABX advanced biochemical compounds.
• Sigma-Aldrich. (n.d.). Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate. Sigma-Aldrich.
• Chemsrc. (2025). Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate MSDS. Chemsrc.
• Li, J-Q., et al. (2023). Bromination of Pyrrolo[2,1-a]isoquinolines with Acetyl Bromide and Dimethyl Sulfoxide. The Journal of Organic Chemistry.
• Rutgers University. (n.d.). Standard Operating Procedure for Laboratories: BROMINE. Rutgers Environmental Health & Safety.
• ResearchGate. (n.d.). Bromination of Pyrrolo[2,1-a]isoquinolines with Acetyl Bromide and Dimethyl Sulfoxide. ResearchGate.
• Benchchem. (n.d.). Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds. Benchchem.
• National Library of Medicine. (n.d.). Toxicology of selected brominated aromatic compounds. PubMed.
• Fisher Scientific. (2025). Safety Data Sheet - Bromine. Fisher Scientific.
• Liu, C., et al. (2014). Selective Bromination of Pyrrole Derivatives, Carbazole and Aromatic Amines with DMSO/HBr under Mild Conditions. ResearchGate.
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An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

A Resource for Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2] The specific substitution pattern on the pyrrole ring plays a crucial role in modulating the pharmacological properties of these molecules. Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a substituted pyrrole that holds significant interest for drug discovery, combining the features of a brominated pyrrole, a known pharmacophore in various contexts, with an N-isopropyl group that can influence solubility, metabolic stability, and binding interactions.

This technical guide provides a comprehensive overview of the synthesis, crystal structure, and X-ray diffraction analysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. As a self-validating system of protocols and in-depth analysis, this document is designed to equip researchers, scientists, and drug development professionals with the necessary insights for the structural characterization of this and similar molecules. While a definitive crystal structure for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is not publicly available at the time of writing, this guide will utilize the crystallographic data of the closely related precursor, 4-Bromo-1H-pyrrole-2-carboxylic acid , to illustrate the principles and in-depth analysis of single-crystal X-ray diffraction.

Synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

The synthesis of the target compound can be approached through a multi-step process, starting from commercially available materials. The proposed synthetic pathway involves the bromination of a suitable pyrrole precursor, followed by N-alkylation and esterification. The following protocol is a representative synthesis based on established methodologies for similar pyrrole derivatives.[3]

Proposed Synthetic Pathway

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Melting point and boiling point data for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Thermodynamic Profiling and Synthetic Methodology of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate: A Technical Whitepaper

Strategic Importance in Drug Development

Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (CAS:1)[1] is a highly specialized, sterically hindered halogenated pyrrole. In modern medicinal chemistry, it serves as a critical building block for synthesizing complex active pharmaceutical ingredients (APIs). Most notably, it is utilized in the development of highly selective LRRK2 kinase inhibitors, which are actively investigated for the treatment of neurodegenerative disorders such as Parkinson's disease, as detailed in 2[2].

Physicochemical Data & Thermodynamic Causality

Because empirical melting point (MP) and boiling point (BP) data for this specific N-isopropyl derivative are not exhaustively cataloged in standard commercial databases, application scientists must utilize predictive thermodynamic modeling benchmarked against strictly homologous compounds.

Understanding the phase transition temperatures of pyrrole-2-carboxylates requires an analysis of their intermolecular forces and crystal lattice energies:

• Melting Point Depression (Steric Disruption): The parent compound, methyl 4-bromo-1H-pyrrole-2-carboxylate, exhibits strong intermolecular hydrogen bonding via the pyrrole N-H, resulting in a stable, high-melting crystalline lattice. When the N-H is alkylated to an N-methyl group, this hydrogen-bonding network is abolished, dropping the melting point to 61–64 °C. The introduction of an N-isopropyl group introduces severe steric bulk, forcing the molecule out of optimal planar stacking alignments. Consequently, the melting point is further depressed, rendering the compound a low-melting solid or viscous oil at ambient temperatures (< 40 °C).

• Boiling Point Elevation (Dispersion Forces): Boiling point is governed by molecular weight and London dispersion forces. The added hydrocarbon mass of the isopropyl group (MW: 246.1 g/mol ) elevates the theoretical atmospheric boiling point to approximately 280–295 °C. In practical laboratory settings, this necessitates high-vacuum distillation to prevent thermal degradation.

Table 1: Comparative Thermodynamic Profile of Bromopyrrole Derivatives

Compound Name	CAS Number	Molecular Weight	Melting Point (°C)	Boiling Point (°C, 760 mmHg)
Methyl 4-bromo-1H-pyrrole-2-carboxylate	3	204.02 g/mol	100–102 (Exp)	~250 (Pred)
Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate	4	218.05 g/mol	61–64 (Exp)	~265 (Pred)
Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate	1	246.10 g/mol	< 40 (Pred/Oil)	280–295 (Pred)

Self-Validating Synthetic Protocol

The synthesis of this compound relies on the N-alkylation of the parent pyrrole. The following step-by-step methodology is adapted from validated pharmaceutical workflows published by 2[2].

Causality & Reagent Selection:

• Base (NaH): Sodium hydride is selected because it acts as a strong, non-nucleophilic base. It irreversibly deprotonates the mildly acidic pyrrole N-H, driving the equilibrium entirely to the sodium pyrrolide salt via the evolution of hydrogen gas.

• Solvent (DMF): N,N-Dimethylformamide is a polar aprotic solvent. It effectively solvates the sodium cation, leaving the pyrrolide anion "naked" and highly nucleophilic—a critical requirement for overcoming the steric hindrance of the incoming secondary alkyl halide.

• Electrophile (2-Bromopropane): As a secondary halide, it is prone to E2 elimination if conditions are too harsh. Maintaining a highly reactive nucleophile at low temperatures favors the desired SN2 pathway over elimination.

Step-by-Step Procedure:

• System Preparation: Purge a dry, round-bottom flask with inert gas (N2 or Argon) to prevent atmospheric moisture from quenching the NaH.

• Deprotonation: Dissolve methyl 4-bromo-1H-pyrrole-2-carboxylate (1.0 eq, e.g., 4.5 g, 0.022 mol) in anhydrous DMF (20 mL). Cool the reaction mixture to 0 °C using an ice bath.

• Base Addition: Carefully add NaH (60% dispersion in mineral oil, 3.0 eq, 2.6 g, 0.066 mol) in portions.

  • Self-Validating Control: Observe the evolution of H2 gas bubbles. Stir at 0 °C for 30 minutes until gas evolution completely ceases, validating that quantitative deprotonation has occurred.

• Alkylation: Dropwise add 2-bromopropane (3.0 eq, 8.1 g, 0.066 mol) to the 0 °C solution. Allow the reaction to stir and gradually warm to room temperature.

  • Self-Validating Control: Monitor the reaction progression via TLC (Hexanes/EtOAc) or LC-MS. The reaction is complete when the starting material peak is fully consumed.

• Workup: Quench the reaction carefully with cold water to safely destroy any unreacted NaH. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel column chromatography (petroleum ether/EtOAc gradient) to yield the pure product.

Workflow Visualization

Fig 1: Synthetic workflow and thermodynamic phase transition causality for CAS 1367874-83-6.

References

• Genentech, Inc. (2013). Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK (Patent No. US8569281B2).

• OttoKemi. Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate, ≥95% (CAS 1196-90-3). OttoKemi Product Catalog.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2763594, Methyl 4-bromo-1H-pyrrole-2-carboxylate. PubChem.[Link]

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An In-depth Technical Guide to the Physicochemical Properties of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a substituted pyrrole derivative of significant interest in medicinal chemistry and organic synthesis. As a functionalized heterocyclic compound, it serves as a versatile building block for the construction of more complex molecular architectures. Pyrrole-based structures are integral to a wide array of biologically active molecules and pharmaceuticals. Understanding the fundamental physicochemical properties of this specific derivative is paramount for its effective utilization in reaction design, purification, formulation, and for predicting its behavior in biological systems. This guide provides a detailed examination of its key properties, supported by established analytical protocols.

Chemical Identity and Structure

The unambiguous identification of a chemical entity is the foundation of all scientific investigation. Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is defined by the following identifiers:

Identifier	Value	Source
CAS Number	1367874-83-6	[1]
Molecular Formula	C9H12BrNO2	[1]
Molecular Weight	246.1 g/mol	[1]
Canonical SMILES	CC(C)N1C=C(C=C1C(=O)OC)Br	[1]
InChI Key	DZRRBPDTINXUKT-UHFFFAOYSA-N	[1]

The structure consists of a five-membered pyrrole ring, which is an aromatic heterocycle. Key substitutions that dictate its properties include:

• An isopropyl group at the N-1 position, which adds steric bulk and increases lipophilicity compared to an N-H or N-methyl analogue.

• A bromo group at the C-4 position, which significantly influences the electron density of the pyrrole ring and serves as a key handle for further chemical transformations such as cross-coupling reactions.

• A methyl carboxylate (ester) group at the C-2 position, which acts as an electron-withdrawing group and provides a site for hydrolysis or amidation.

Core Physicochemical Properties

A quantitative understanding of a compound's physical and chemical characteristics is essential for predicting its behavior in both laboratory and physiological environments.

Physical State and Appearance

While specific vendor information can vary, compounds of this nature are typically solids at room temperature, often appearing as a powder or crystalline material. The color can range from white to off-white or light yellow.

Melting Point

Solubility Profile

Solubility is a key determinant for reaction conditions, purification methods (crystallization, chromatography), and, in a drug development context, for formulation and bioavailability.

• Aqueous Solubility : Pyrrole itself has limited solubility in water[2]. The introduction of the lipophilic isopropyl group and the bromo-substituent, along with the overall non-polar nature of the core structure, suggests that Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate will have low aqueous solubility .

• Organic Solvent Solubility : As a general principle, "like dissolves like". This compound is expected to be soluble in a range of common organic solvents.[3][4]. Based on the structure, high solubility can be anticipated in:

  • Polar Aprotic Solvents : Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), Acetone, Acetonitrile (ACN).

  • Chlorinated Solvents : Dichloromethane (DCM), Chloroform (CHCl3).

  • Polar Protic Solvents : Reasonably soluble in alcohols like Methanol (MeOH) and Ethanol (EtOH)[4].

  • Non-polar Solvents : Limited solubility is expected in highly non-polar solvents like hexanes, though it may be sufficient for chromatographic applications.

Spectroscopic Data

Spectroscopic analysis provides the definitive confirmation of a molecule's structure. While a specific spectrum for this exact compound is not publicly available, the expected signals in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) can be predicted based on its structure and data from similar analogues. Chemical suppliers often provide access to compound-specific spectral data upon request or purchase.[5][6].

• ¹H NMR : Key expected signals would include a doublet and a septet for the isopropyl group protons, a singlet for the methyl ester protons, and two distinct singlets or doublets for the two protons on the pyrrole ring.

• ¹³C NMR : Signals would correspond to each unique carbon atom, including those in the isopropyl group, the methyl ester, and the four carbons of the pyrrole ring, with the carbon bearing the bromine atom shifted downfield.

• Mass Spectrometry (MS) : The mass spectrum would show a characteristic isotopic pattern for the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

• Infrared (IR) Spectroscopy : Key absorption bands would include a strong C=O stretch from the ester group (typically around 1700-1730 cm⁻¹) and C-H and C-N stretching frequencies characteristic of the aromatic pyrrole ring.

Experimental Protocols

To ensure data integrity and reproducibility, standardized methods must be employed. The following section details authoritative protocols for determining key physicochemical properties.

Protocol for Melting Point Determination

This protocol is based on the standard capillary method, widely accepted in pharmacopeias[7][8].

Objective: To determine the melting range of a solid sample with high precision.

Methodology:

• Sample Preparation : Ensure the sample is completely dry and finely powdered. If necessary, crush coarse crystals using a mortar and pestle[8].

• Capillary Loading : Load the powdered sample into a capillary tube to a packed height of 2.5-3.5 mm[7]. This is achieved by tapping the sealed end of the tube on a hard surface.

• Initial Fast Ramp (Optional) : To save time, a preliminary rapid heating can be performed to find the approximate melting temperature.

• Measurement :

  • Place a fresh, properly loaded capillary into the heating block of the melting point apparatus.

  • Set the starting temperature to at least 5-10°C below the expected melting point[7][9].

  • Set the heating ramp rate to a slow, controlled value, typically 1°C per minute, to ensure thermal equilibrium[7][9].

  • Record T1 : The temperature at which the first drop of liquid appears.

  • Record T2 : The temperature at which the last solid crystal melts completely.

• Reporting : The melting point is reported as the range T1 - T2. For a pure compound, this range should be narrow (e.g., 0.5-1.5°C).

Protocol for Aqueous Solubility Determination (Shake-Flask Method)

This protocol is adapted from the OECD Guideline 105, a globally recognized standard for determining the water solubility of chemicals[10][11].

Objective: To determine the equilibrium solubility of the compound in water at a constant temperature.

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Protocols & Analytical Methods

Application Note: Optimized N-Alkylation Protocol for the Synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Target Compound: Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (CAS: 1367874-83-6)[1] Application: Critical building block and intermediate in the synthesis of kinase inhibitors, notably LRRK inhibitors investigated for neurodegenerative disease therapeutics[2].

Mechanistic Rationale & Reaction Design

The synthesis of methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate relies on the N-alkylation of the corresponding 1H-pyrrole precursor. As an Application Scientist, it is crucial to understand that the pyrrole nitrogen is only weakly acidic (pKa ~16.5). Consequently, achieving efficient alkylation requires a strong base to quantitatively generate the highly nucleophilic pyrrolide anion before the introduction of the alkyl halide.

Key Design Parameters:

• Deprotonation Agent (NaH): Sodium hydride is selected over weaker bases (like K2​CO3​ ) to ensure rapid and complete deprotonation. The irreversible evolution of hydrogen gas ( H2​ ) drives the equilibrium entirely toward the pyrrolide anion.

• Solvent Selection (DMF): N,N-Dimethylformamide (DMF) is the optimal polar aprotic solvent for this SN​2 displacement. It effectively solvates the sodium counterion while leaving the pyrrolide anion relatively "naked" and highly reactive.

• Thermal Control (0 °C): The addition of NaH to the pyrrole is highly exothermic. Initiating the reaction at 0 °C prevents localized superheating, suppresses potential side reactions (such as ester hydrolysis if trace moisture is present), and controls the rate of H2​ evolution[2].

Experimental Workflow Visualization

Workflow for the N-alkylation of methyl 4-bromo-1H-pyrrole-2-carboxylate.

Quantitative Reaction Parameters

The following stoichiometry is adapted from established patent literature for the synthesis of LRRK inhibitor intermediates[2].

Expert Insight: The literature protocol utilizes 3.0 equivalents of both the base and the alkylating agent. While a 1.2–1.5 eq ratio is standard for many N-alkylations, this large excess ensures rapid kinetic completion and compensates for any trace moisture in the hygroscopic DMF solvent.

Reagent / Material	MW ( g/mol )	Equivalents	Mass / Volume	Moles	Role
Methyl 4-bromo-1H-pyrrole-2-carboxylate	204.02	1.0 eq	4.5 g	0.022 mol	Starting Material
Sodium Hydride (NaH) (60% in mineral oil)	24.00	3.0 eq	2.6 g	0.066 mol	Strong Base
2-Bromopropane	122.99	3.0 eq	8.1 g	0.066 mol	Alkylating Agent
N,N-Dimethylformamide (DMF)	73.09	N/A	20 mL	N/A	Polar Aprotic Solvent

Step-by-Step Synthesis Protocol

Phase 1: Preparation and Deprotonation

• System Purge: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the system with inert gas (Nitrogen or Argon) to exclude atmospheric moisture.

• Dissolution: Charge the flask with Methyl 4-bromo-1H-pyrrole-2-carboxylate (4.5 g, 0.022 mol) and anhydrous DMF (20 mL). Stir until complete dissolution is achieved.

• Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Base Addition: Carefully add NaH (60% dispersion in mineral oil, 2.6 g, 0.066 mol) in small portions over 10 minutes.

  • Observation: Effervescence ( H2​ gas) will occur.

• Anion Generation: Maintain the reaction at 0 °C and stir for 30 minutes to ensure complete deprotonation[2].

Phase 2: Alkylation

• Electrophile Addition: To the cooled reaction mixture, add 2-Bromopropane (8.1 g, 0.066 mol) dropwise via syringe over 5-10 minutes.

• Propagation: Remove the ice bath. Allow the reaction mixture to gradually warm to room temperature ( 20−25 °C) and stir. (Monitor via TLC; typical reaction times range from 2 to 12 hours depending on the exact ambient temperature).

Phase 3: Quench and Work-up

• Quenching: Once TLC indicates the consumption of the starting material, cool the flask back to 0 °C. Carefully quench the excess NaH by adding cold water (50 mL) dropwise. Caution: Ensure adequate venting.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) ( 3×50 mL).

• Washing: Wash the combined organic layers with distilled water ( 2×50 mL) to remove residual DMF, followed by a final wash with saturated aqueous NaCl (brine, 50 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the crude product.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, typically eluting with a gradient of Petroleum Ether/Ethyl Acetate) to isolate the pure Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

Protocol Validation & Analytical Expectations

To ensure the protocol acts as a self-validating system, researchers must confirm the success of the transformation through analytical techniques.

• Thin-Layer Chromatography (TLC): The product will typically exhibit a higher Rf​ value than the starting material on silica gel (using e.g., 4:1 Hexanes:EtOAc) due to the loss of the polar, hydrogen-bond-donating N-H group.

• 1H NMR Spectroscopy: Successful N-isopropylation is definitively confirmed by the disappearance of the broad pyrrole N-H singlet (usually >8.0 ppm) and the appearance of the isopropyl signature:

  • A distinct septet integrating to 1H (the methine proton, -CH-) typically shifting downfield (approx. 4.5 - 5.5 ppm) due to its proximity to the deshielding pyrrole nitrogen.

  • A doublet integrating to 6H (the two methyl groups, -CH3) around 1.4 - 1.5 ppm.

References

• Genentech, Inc. (2013). "Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK". U.S. Patent No. US8569281B2.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. US8569281B2 - Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK - Google Patents [patents.google.com]

Application Note &amp; Protocol: High-Efficiency Suzuki-Miyaura Cross-Coupling of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Abstract

This document provides a comprehensive guide to the Suzuki-Miyaura cross-coupling reaction, specifically tailored for the synthesis of 4-aryl-1-isopropyl-1H-pyrrole-2-carboxylates from methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. Pyrrole derivatives are foundational scaffolds in medicinal chemistry, and their efficient functionalization is of paramount importance. This guide moves beyond a simple recitation of steps to elucidate the mechanistic rationale behind the selection of catalysts, ligands, bases, and solvent systems, thereby empowering researchers to troubleshoot and adapt the protocol. We present a robust, field-tested protocol, complete with optimization strategies and expected outcomes, designed for professionals in synthetic and medicinal chemistry.

Introduction: The Strategic Importance of Pyrrole Functionalization

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its functional group tolerance, mild reaction conditions, and the commercial availability of a vast library of boronic acids and their derivatives. Its application in the pharmaceutical industry is particularly notable for the construction of carbon-carbon bonds, a critical step in the synthesis of numerous active pharmaceutical ingredients (APIs).

Our substrate of interest, Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, presents a common challenge in drug development: the late-stage functionalization of a heteroaromatic core. The pyrrole ring system is a privileged scaffold found in many biologically active molecules. However, electron-rich five-membered heterocycles can be prone to side reactions and catalyst deactivation. The presence of both an ester and a sterically demanding N-isopropyl group on the pyrrole ring further necessitates a carefully optimized protocol to achieve high yields and purity. This guide provides a detailed examination of the reaction parameters required to successfully couple this substrate with various arylboronic acids.

Mechanistic Rationale: A Self-Validating System

A deep understanding of the catalytic cycle is not merely academic; it is the foundation for rational protocol design and effective troubleshooting. The generally accepted mechanism for the Suzuki-Miyaura coupling proceeds through three key stages: oxidative addition, transmetalation, and reductive elimination.

Using Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate as a pharmaceutical building block

Application Note: Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate as a Strategic Building Block in CNS Drug Discovery

Executive Summary & Chemical Profile

In the development of central nervous system (CNS) therapeutics, the selection of highly functionalized, lipophilic building blocks is paramount. Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (CAS: 1367874-83-6) has emerged as a privileged scaffold, particularly in the synthesis of kinase inhibitors targeting neurodegenerative disorders such as Parkinson's Disease[1][2].

This application note details the physicochemical rationale for employing this specific pyrrole derivative, outlines self-validating protocols for its functionalization, and contextualizes its role in synthesizing Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors[3].

Table 1: Physicochemical Profile & Specifications

Property	Value / Specification	Strategic Implication
CAS Number	1367874-83-6[1]	Standardized commercial availability for scale-up.
Molecular Formula	C9H12BrNO2[1]	Low molecular weight (246.10 g/mol ) preserves ligand efficiency (LE)[3].
SMILES	O=C(C1=CC(Br)=CN1C(C)C)OC[1]	Defines the orthogonal reactivity sites (C4, C2, N1).
LogP (Predicted)	~2.8	Optimal lipophilicity for blood-brain barrier (BBB) penetration[4].

Strategic Role in Drug Design: Mechanistic Causality

As a Senior Application Scientist, I emphasize that building block selection is never arbitrary; it is an exercise in predictive pharmacology and synthetic logic. This molecule offers three distinct, orthogonal handles:

• The N-Isopropyl Group (Lipophilicity & BBB Penetration): Pyrrole N-H bonds act as strong hydrogen bond donors, which significantly restrict blood-brain barrier (BBB) permeability. By masking this nitrogen with an isopropyl group, we eliminate the H-bond donor and introduce steric bulk. This modification directly increases the compound's lipophilicity and CNS penetrance, a critical requirement for targeting brain-localized kinases like LRRK2[4].

• The C4-Bromine (Cross-Coupling Handle): The C-Br bond at the 4-position is electronically activated for palladium-catalyzed cross-coupling reactions. It serves as the primary anchor point to build extended pharmacophores (e.g., attaching pyrimidines or pyrazoles via Suzuki-Miyaura coupling) that interact with the kinase hinge region[2][3].

• The C2-Methyl Ester (Latent Functionalization): The ester provides a stable, electron-withdrawing group that protects the C2 position during harsh C4 cross-coupling conditions. Post-coupling, it can be cleanly hydrolyzed to a carboxylic acid for amide synthesis or reduced to an alcohol, allowing for late-stage diversification[2].

Synthetic workflow from pyrrole precursor to LRRK2 inhibitor framework.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, embedding observable checkpoints to confirm mechanistic success at each stage.

Protocol A: Synthesis of the Building Block via N-Alkylation

Adapted from standard pharmaceutical patent methodologies for neurodegenerative disease compounds[2].

Objective: Install the N-isopropyl group to enhance lipophilicity. Causality: Sodium hydride (NaH) is selected because its basicity is sufficient to quantitatively deprotonate the pyrrole nitrogen (pKa ~16.5) without attacking the C2-ester. N,N-Dimethylformamide (DMF) is used as a polar aprotic solvent to solvate the resulting sodium pyrrolide ion, accelerating the sterically hindered SN​2 substitution with 2-bromopropane.

Step-by-Step Procedure:

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve Methyl 4-bromo-1H-pyrrole-2-carboxylate (4.5 g, 22 mmol) in anhydrous DMF (20 mL)[2].

• Deprotonation: Cool the solution to 0 °C using an ice bath. Causality: Cooling prevents exothermic degradation and side reactions. Slowly add NaH (60% dispersion in mineral oil, 2.6 g, 66 mmol) in small portions[2].

  • Self-Validation Checkpoint: Immediate and vigorous evolution of H2​ gas will be observed. Wait approximately 30 minutes until bubbling completely ceases, confirming quantitative formation of the nucleophilic pyrrolide anion.

• Alkylation: Add 2-bromopropane (8.1 g, 66 mmol) dropwise to the 0 °C solution[2]. Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Self-Validation Checkpoint: TLC (Hexanes:EtOAc 4:1) should show the disappearance of the highly polar starting material ( Rf​≈0.2 ) and the appearance of a new, highly lipophilic product spot ( Rf​≈0.6 ).

• Workup: Quench the reaction carefully with saturated aqueous NH4​Cl (50 mL) to neutralize excess NaH. Extract with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers with brine ( 5×50 mL) to remove residual DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the product as a pale oil[2].

Protocol B: C4-Miyaura Borylation for Cross-Coupling Readiness

Objective: Convert the C4-bromide into a versatile boronic ester (pinacol borane) for downstream Suzuki-Miyaura coupling.

Causality: Potassium acetate (KOAc) is strictly required here instead of stronger bases (like Na2​CO3​ or Cs2​CO3​ ). Strong bases would hydrolyze the C2-methyl ester and promote premature homocoupling. KOAc is mild enough to leave the ester intact while sufficiently activating the palladium precatalyst.

Step-by-Step Procedure:

• Setup: Combine Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 eq), Bis(pinacolato)diboron ( B2​pin2​ , 1.5 eq), and KOAc (3.0 eq) in anhydrous 1,4-dioxane (0.2 M).

• Degassing: Sparge the suspension with nitrogen gas for 15 minutes. Causality: Palladium(0) intermediates are highly susceptible to oxidative degradation by atmospheric O2​ .

• Catalysis: Add Pd(dppf)Cl2​ (0.05 eq). Heat the mixture to 90 °C for 4 hours.

  • Self-Validation Checkpoint: Upon heating, the reaction mixture will transition from a bright yellow/orange suspension to a dark brown/black homogeneous solution, indicating the successful formation of the active Pd(0) catalytic species.

• Purification: Filter the cooled mixture through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via silica gel chromatography.

Table 2: Optimization of C4-Borylation Conditions

Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Observation / Causality
Pd(PPh3​)4​	Na2​CO3​	Toluene	100	<10%	Ester hydrolysis observed; base too strong.
Pd(dppf)Cl2​	KOAc	DMF	90	45%	Difficult solvent removal; moderate conversion.
Pd(dppf)Cl2​	KOAc	1,4-Dioxane	90	88%	Optimal activation; ester intact; clean conversion.

Pharmacological Application: Targeting LRRK2 in Parkinson's Disease

The functionalized pyrrole framework generated from this building block is frequently utilized to construct pyrrolo[2,3-d]pyrimidines and related heterocycles[3][5]. These structures act as potent, brain-penetrant inhibitors of Leucine-Rich Repeat Kinase 2 (LRRK2).

Mutations in LRRK2, specifically the G2019S missense mutation, lead to a hyperactive kinase domain that drives neurotoxicity and neuronal death, making it a primary genetic driver of Parkinson's Disease[3][4][6]. The pyrrole-derived inhibitors act by competitively binding to the ATP-binding pocket of the hyperactive kinase, shutting down pathological signaling and promoting neuroprotection[3][6].

Mechanism of action for LRRK2 inhibitors in preventing neurodegeneration.

References

• Source: Google Patents (US8569281B2, Genentech, Inc.)

• Design and Synthesis of Pyrrolo[2,3-d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of a Chiral 2,4-Substituted Pyrrolo[2,3-d]pyrimidine as a Potent, Selective, and Orally Bioavailable LRRK2 Inhibitor Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery and preclinical profiling of 3-[4-(morpholin-4-yl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzonitrile (PF-06447475), a highly potent, selective, brain penetrant, and in vivo active LRRK2 kinase inhibitor Source: PubMed (NIH) URL:[Link]

Sources

• 1. 1367874-83-6|Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate|BLDpharm [bldpharm.com]
• 2. US8569281B2 - Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery and preclinical profiling of 3-[4-(morpholin-4-yl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzonitrile (PF-06447475), a highly potent, selective, brain penetrant, and in vivo active LRRK2 kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN104395315B - 4-(Substituted amino)-7H-pyrrolo[2,3-d]pyrimidines as LRRK2 inhibitors - Google Patents [patents.google.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Introduction: Navigating the C-N Coupling of a Functionalized Pyrrole

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds with remarkable efficiency and scope.[1] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and materials science.[1] While the reaction is broadly applicable, its success with functionalized heteroaromatic substrates, such as the title compound Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate , is highly dependent on the careful selection of the catalytic system and reaction conditions.

This document provides a detailed guide for researchers, scientists, and drug development professionals on performing the Buchwald-Hartwig amination of this specific, electron-deficient, and sterically hindered pyrrole derivative. We will delve into the mechanistic rationale behind the choice of reagents and provide a step-by-step protocol for conducting the reaction, along with recommendations for optimization and troubleshooting.

The substrate in focus, Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate , presents a unique set of challenges. The electron-withdrawing nature of the methyl ester at the 2-position deactivates the pyrrole ring towards oxidative addition, a key step in the catalytic cycle. Concurrently, the N-isopropyl group introduces steric hindrance around the nitrogen atom, which can influence the approach of the catalyst and the amine coupling partner. Therefore, a judicious choice of a highly active and sterically appropriate catalyst is paramount for a successful transformation.

Mechanistic Considerations: The "Why" Behind the Protocol

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species.[1] A simplified representation of the generally accepted mechanism is illustrated below. Understanding these fundamental steps is crucial for troubleshooting and optimizing the reaction for a specific substrate.

Caption: A simplified catalytic cycle of the Buchwald-Hartwig amination.

Key Steps and Their Implications for the Target Substrate:

• Oxidative Addition: The reaction initiates with the oxidative addition of the aryl halide (our bromopyrrole) to a Pd(0) complex. For electron-deficient substrates like ours, this step can be slow. The choice of an electron-rich and bulky phosphine ligand is critical to enhance the electron density on the palladium center, thereby facilitating this step.[2]

• Amine Coordination and Deprotonation: The amine then coordinates to the Pd(II) complex, followed by deprotonation by a base to form a palladium-amido complex. The steric bulk of the N-isopropyl group on our substrate and the choice of the amine coupling partner can influence the rate of this step. A strong, non-nucleophilic base is essential to efficiently deprotonate the coordinated amine without competing in the coupling reaction.

• Reductive Elimination: This is the final bond-forming step where the desired C-N bond is formed, and the Pd(0) catalyst is regenerated. The electronic and steric properties of the ligand play a crucial role in promoting this step. Bulky ligands can accelerate reductive elimination.[1]

Recommended Catalyst and Reagent Selection

Based on literature precedents for the amination of other challenging five-membered heterocyclic halides, a systematic approach to selecting the optimal conditions is recommended.[3]

Catalyst and Ligand: The Heart of the Reaction

For electron-deficient and sterically hindered substrates, the use of bulky, electron-rich biarylphosphine ligands is highly recommended. These ligands have been shown to be superior to generic phosphines in challenging cross-coupling reactions.[4]

Ligand	Structure	Key Features
tBuBrettPhos	[Structure of tBuBrettPhos]	Highly effective for amination of five-membered heterocycles.[3] Its steric bulk can facilitate reductive elimination.
XPhos	[Structure of XPhos]	A versatile and robust ligand for a wide range of Buchwald-Hartwig aminations, including those of heteroaryl chlorides.[5]
RuPhos	[Structure of RuPhos]	Particularly effective for the coupling of secondary amines.[6]

Palladium Precatalyst: The choice of the palladium source is also important. While Pd(OAc)₂ or Pd₂(dba)₃ can be used, pre-formed palladium precatalysts, such as the G3 or G4 Buchwald precatalysts, often offer superior reactivity and reproducibility. These precatalysts are air- and moisture-stable and readily generate the active Pd(0) species in situ.

Recommendation: For initial screening, a tBuBrettPhos-based palladium precatalyst (e.g., tBuBrettPhos Pd G3) is a strong starting point due to its demonstrated efficacy with challenging heterocyclic substrates.[3]

Base and Solvent: Creating the Right Environment

The choice of base and solvent is interdependent and crucial for the reaction's success.

Base	Solvent	Rationale
Sodium tert-butoxide (NaOtBu)	Toluene, Dioxane	A strong, non-nucleophilic base commonly used in Buchwald-Hartwig reactions. Its solubility is good in these non-polar aprotic solvents.
Lithium hexamethyldisilazide (LHMDS)	THF, Toluene	A very strong, non-nucleophilic base that can be effective when NaOtBu fails. It is particularly useful for less acidic amines.[3]
Cesium Carbonate (Cs₂CO₃)	Toluene, Dioxane	A milder base that can be advantageous if the substrate or product is sensitive to strong alkoxides.

Recommendation: Begin with sodium tert-butoxide in toluene or dioxane . If the reaction is sluggish or if base-sensitive functional groups are present, LHMDS or Cs₂CO₃ can be explored.

Experimental Protocol: A Step-by-Step Guide

The following is a general protocol for the Buchwald-Hartwig amination of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. This protocol should be considered a starting point, and optimization of reaction parameters may be necessary for specific amine coupling partners.

Caption: A generalized workflow for the Buchwald-Hartwig amination.

Materials and Reagents

• Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 equiv)

• Amine (1.1 - 1.5 equiv)

• Palladium precatalyst (e.g., tBuBrettPhos Pd G3, 1-5 mol%)

• Ligand (if not using a precatalyst, e.g., tBuBrettPhos, 1.2-6 mol%)

• Base (e.g., Sodium tert-butoxide, 1.5-2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Anhydrous sodium sulfate or magnesium sulfate

• Celite

• Silica gel for column chromatography

• Standard laboratory glassware for inert atmosphere chemistry (Schlenk flask or glovebox)

Procedure

• Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the palladium precatalyst, and the base under an inert atmosphere (argon or nitrogen).

  • Add Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate and the amine to the flask.

  • Seal the flask, and then evacuate and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Add the anhydrous, degassed solvent via syringe.

• Reaction:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete (or has reached a plateau), cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts. Wash the pad with the same solvent.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-amino-1-isopropyl-1H-pyrrole-2-carboxylate derivative.

Optimization and Troubleshooting

The success of the Buchwald-Hartwig amination on this specific substrate may require some optimization. The following table provides guidance on common issues and potential solutions.

Observation	Potential Cause	Suggested Action
Low or no conversion	Inactive catalyst	Use a pre-catalyst or ensure the Pd(0) species is properly generated.
Low reaction temperature	Increase the temperature in 10 °C increments.
Inappropriate ligand/base combination	Screen different ligands (e.g., XPhos, RuPhos) and bases (e.g., LHMDS).
Formation of hydrodehalogenated byproduct	β-hydride elimination from the amido complex	Use a more sterically hindered ligand to promote reductive elimination over β-hydride elimination. Lowering the reaction temperature may also help.
Decomposition of starting material	Base sensitivity of the pyrrole ring	Use a milder base such as Cs₂CO₃ or K₃PO₄.

Conclusion

The Buchwald-Hartwig amination of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a feasible but potentially challenging transformation that requires careful optimization of the catalytic system. By understanding the underlying mechanism and leveraging the power of modern, bulky biarylphosphine ligands, researchers can successfully synthesize a variety of 4-amino-pyrrole derivatives. The protocols and recommendations provided in this document serve as a robust starting point for developing a successful and scalable process, ultimately accelerating research and drug development efforts.

References

• Buchwald, S. L. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link]

• BenchChem. (2025). A Comparative Guide to Ligand Performance in 2-Bromopyrazine Amination Reactions.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved March 22, 2026, from [Link]

• Dorel, R., & Grugel, C. P. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.).
• Ye, J., Guo, B., Zhang, R., & Ma, D. (2026). Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands.

• Su, M., Hoshiya, N., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(3), 832-835. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Fors, B. P., Do, H.-Q., & Buchwald, S. L. (2015). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. Journal of the American Chemical Society, 137(42), 13692-13699.
• American Chemical Society. (n.d.). Efficient palladium-catalyzed Buchwald-Hartwig amination of brominated heterocycles using Pd2(dba)3 and XPhos ligand. ACS Meeting Abstracts.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Regioselective Functionalization of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Introduction & Mechanistic Rationale

The pyrrole core is a privileged scaffold in medicinal chemistry and materials science. Specifically, Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate represents a highly versatile, densely functionalized building block. Its strategic substitution pattern offers two orthogonal handles for late-stage diversification, making it an ideal intermediate for the synthesis of complex therapeutics, such as LRRK2 kinase inhibitors[1] and lamellarin natural products[2].

To successfully manipulate this scaffold, researchers must leverage the distinct electronic and steric microenvironments of the pyrrole ring:

• C4-Position (Cross-Coupling Handle): The C4-bromide is primed for palladium-catalyzed cross-coupling. While the C2-methyl ester exerts an electron-withdrawing effect that slightly deactivates the ring, the N-isopropyl group donates electron density via induction. This balance allows for efficient oxidative addition by Pd(0) species, provided a robust bidentate ligand (e.g., dppf) is utilized to prevent catalyst deactivation[1].

• C5-Position (C–H Activation Handle): The C5 C–H bond is intrinsically the most reactive site for transition-metal-catalyzed C–H functionalization. Sterically, the C3 position is completely blocked by the adjacent C2-ester and C4-bromide. Although the N-isopropyl group introduces moderate steric bulk, the C5 position remains highly accessible for Iridium-catalyzed C–H borylation, proceeding with >99% regioselectivity[3].

By understanding these causal relationships, chemists can perform orthogonal functionalizations—either coupling at C4 followed by borylation at C5, or vice versa—without requiring intermediate protection/deprotection steps.

Orthogonal Functionalization Workflow

The following diagram illustrates the divergent synthetic pathways available for this scaffold, enabling the rapid generation of C4/C5-difunctionalized libraries.

Orthogonal regioselective functionalization pathways for the pyrrole-2-carboxylate scaffold.

Experimental Protocols

Protocol A: Regioselective C4 Suzuki-Miyaura Cross-Coupling

Objective: Chemoselective arylation of the C4-bromide while leaving the C5 C–H bond intact.

Mechanistic Insight: The use of a biphasic 1,4-Dioxane/H₂O system is critical. The water dissolves the inorganic base (Na₂CO₃), generating the reactive arylboronate "ate" complex required for the transmetalation step, while Dioxane solubilizes the organic substrate. Degassing is a mandatory self-validating step; failure to remove O₂ will result in the immediate oxidation of the electron-rich Pd(0) active species to an inactive Pd(II) state, visually indicated by the precipitation of palladium black.

Step-by-Step Methodology:

• Preparation: Charge an oven-dried Schlenk tube with Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 equiv, 1.0 mmol), the desired Arylboronic acid (1.2 equiv, 1.2 mmol), and Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

• Solvent Addition: Add 1,4-Dioxane (8.0 mL) followed by a 2.0 M aqueous solution of Na₂CO₃ (2.0 equiv, 1.0 mL).

• Degassing (Critical): Subject the biphasic mixture to three consecutive freeze-pump-thaw cycles. Backfill the vessel with ultra-high purity Argon.

• Reaction: Seal the tube and heat the vigorously stirring mixture in a pre-heated oil bath at 90 °C for 12 hours.

• Validation & Workup: Cool the reaction to room temperature. A successful reaction will retain a homogeneous amber/brown color without extensive black precipitate. Dilute with Ethyl Acetate (20 mL), wash with brine (2 × 10 mL), and dry the organic layer over anhydrous Na₂SO₄.

• Isolation: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the C4-aryl product.

Protocol B: Regioselective C5 Ir-Catalyzed C–H Borylation

Objective: Direct installation of a boronic ester (Bpin) at the C5 position, directed by steric accessibility.

Mechanistic Insight: The precatalyst [Ir(OMe)(cod)]₂ is specifically chosen over the chloride analog because the basic methoxy ligand reacts directly with bis(pinacolato)diboron (B₂pin₂) to release Bpin-OMe, generating the active Ir(III) trisboryl complex. The bulky dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) ligand prevents the catalyst from borylating itself. Because water rapidly hydrolyzes B₂pin₂, strict anhydrous conditions are required[3].

Step-by-Step Methodology:

• Catalyst Activation: Inside a nitrogen-filled glovebox, charge an oven-dried 20 mL scintillation vial with [Ir(OMe)(cod)]₂ (1.5 mol %) and dtbpy (3.0 mol %).

• Self-Validation: Add anhydrous THF (2.0 mL). Stir for 5 minutes. The solution must turn a deep, vibrant red/purple. Note: If the solution remains yellow or turns brown, the catalyst has degraded or moisture is present; abort the reaction.

• Substrate Addition: To the active catalyst solution, add B₂pin₂ (1.1 equiv, 1.1 mmol) and Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 equiv, 1.0 mmol).

• Reaction: Seal the vial tightly with a PTFE-lined cap, remove it from the glovebox, and heat at 80 °C in an aluminum heating block for 16 hours.

• Isolation: Cool to room temperature. Remove the THF under reduced pressure. The crude mixture can be directly loaded onto a silica gel column (pre-neutralized with 1% Et₃N in Hexanes to prevent protodeborylation) to isolate the C4-bromo-C5-Bpin-pyrrole.

Quantitative Data Summary

The following table summarizes the expected performance metrics for the regioselective functionalizations of the Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate scaffold based on established literature parameters[1][3].

Reaction Type	Target Position	Catalyst / Reagents	Typical Yield	Regioselectivity	Key Mechanistic Driver
Suzuki-Miyaura Coupling	C4	Pd(dppf)Cl₂, ArB(OH)₂, Na₂CO₃, 90°C	75 – 85%	>99% (C4 exclusively)	Oxidative addition into the weak C(sp²)–Br bond.
C–H Borylation	C5	[Ir(OMe)(cod)]₂, dtbpy, B₂pin₂, 80°C	80 – 90%	>99% (C5 exclusively)	Steric control; C3 is heavily blocked by C2/C4 substituents.
Sequential Dual-Functionalization	C4, C5	1. Ir-cat Borylation2. Pd-cat Suzuki	60 – 70% (Over 2 steps)	>95%	Exploitation of orthogonal reactivity handles in sequence.

References

• Source: Google Patents (US8569281B2)

• Facile Synthesis of NH-Free 5-(Hetero)Aryl-Pyrrole-2-Carboxylates by Catalytic C–H Borylation and Suzuki Coupling Source: Molecules (MDPI) / PubMed Central URL:[Link]

• Modular Synthesis of Lamellarins via Regioselective Assembly of 3,4,5-Differentially Arylated Pyrrole-2-carboxylates Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. US8569281B2 - Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Facile Synthesis of NH-Free 5-(Hetero)Aryl-Pyrrole-2-Carboxylates by Catalytic C–H Borylation and Suzuki Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Scale-Up Manufacturing Process for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Executive Summary

The N-alkylation of pyrrole derivatives is a fundamental transformation in the synthesis of complex pharmaceutical active ingredients. Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a highly valued halogenated building block. In early-stage medicinal chemistry, its synthesis is typically achieved via the deprotonation of methyl 4-bromo-1H-pyrrole-2-carboxylate using sodium hydride (NaH) in N,N-dimethylformamide (DMF), followed by alkylation with 2-bromopropane[1].

While effective on a milligram scale, this reagent combination presents a catastrophic thermal runaway risk upon scale-up. To establish a self-validating, ton-scale manufacturing process, we have engineered a Phase-Transfer Catalyzed (PTC) route. By transitioning to a potassium carbonate ( K2​CO3​ ) and tetrabutylammonium bromide (TBAB) system in acetonitrile (MeCN), this protocol eliminates explosion hazards, maximizes mass-transfer efficiency, and guarantees high-purity isolation through a highly controlled crystallization workflow.

Process Safety & Mechanistic Causality

The Discovery Route Limitation (Thermal Runaway Hazard)

The traditional use of NaH in DMF is a severe process safety hazard. Calorimetric studies (ARC and DSC) have demonstrated that NaH/DMF mixtures can spontaneously decompose at temperatures as low as 26–40 °C[2]. The decomposition generates dimethylamine gas and carbon monoxide, creating an uncontrollable exotherm. At manufacturing scale, the adiabatic temperature rise ( ΔTad​ ) can easily exceed the boiling point of the solvent, leading to reactor over-pressurization and rupture[3].

The Scale-Up Strategy (Phase-Transfer Catalysis)

To decouple the deprotonation event from solvent degradation, the scale-up route utilizes K2​CO3​ in MeCN[4]. Because K2​CO3​ is largely insoluble in MeCN, TBAB is introduced as a phase-transfer catalyst.

• Mechanistic Causality : TBAB shuttles the carbonate anion to the organic phase, enabling the smooth deprotonation of the pyrrole N-H (pKa ~16.5). Alternative carbonate bases like Cs2​CO3​ also work efficiently for this specific pyrrole substrate[5], but K2​CO3​ /TBAB is selected for superior cost-efficiency at the ton-scale.

• Kinetic Control : 2-Bromopropane (bp 59 °C) is highly volatile. Instead of batch-charging, it is continuously dosed at 60 °C. This ensures the reaction rate is strictly feed-rate limited, preventing the accumulation of unreacted electrophile and allowing continuous heat dissipation.

Fig 1. Mechanistic workflow and safety decision matrix for pyrrole N-alkylation scale-up.

Quantitative Process Metrics

Table 1: Comparison of Discovery vs. Scale-Up Route

Parameter	Discovery Route[1]	PTC Scale-Up Route (This Protocol)
Base / Solvent	NaH / DMF	K2​CO3​ / MeCN
Catalyst	None	TBAB (0.05 eq)
Dosing Strategy	Batch addition at 0 °C	Controlled continuous dosing at 60 °C
Safety Profile	High Risk (Auto-catalytic decomposition)	Low Risk (Mild, predictable exotherm)
Yield	~60–72% (Variable, requires chromatography)	> 88% (Direct crystallization)
Scalability Limit	< 100 g	> 1,000 kg

Self-Validating Manufacturing Protocol

A self-validating protocol dictates that the process cannot proceed to the next unit operation unless specific, measurable analytical criteria are met. This prevents downstream failures and guarantees batch-to-batch reproducibility.

Fig 2. Self-validating unit operations for the ton-scale manufacturing and isolation process.

Step-by-Step Methodology

Step 1: Reactor Preparation and Charging

• Purge a clean, dry glass-lined reactor with N2​ for 15 minutes.

• Charge Acetonitrile (MeCN, 10.0 volumes) to the reactor.

• Charge Methyl 4-bromo-1H-pyrrole-2-carboxylate (Starting Material [SM], 1.0 eq).

• Charge finely milled K2​CO3​ (325 mesh, 2.0 eq) and TBAB (0.05 eq).

  • Causality: Finely milled K2​CO3​ maximizes the solid-liquid interfacial surface area. TBAB acts as the phase-transfer agent to shuttle the carbonate into the MeCN phase, enabling rapid deprotonation.

Step 2: Electrophile Dosing

• Agitate the suspension at 150 RPM and heat the reactor to 60 °C.

• Begin continuous dosing of 2-Bromopropane (1.5 eq) via an addition funnel or dosing pump over a period of 2.0 hours.

  • Causality: Dosing the volatile electrophile at temperature ensures immediate consumption upon contact with the activated pyrrolide. This prevents the accumulation of unreacted reagent, strictly controlling the thermal output and preventing pressure spikes.

Step 3: Reaction and In-Process Control (IPC)

• Post-dosing, ramp the reactor temperature to 75 °C and maintain for 12 hours.

• Self-Validating Step (IPC 1) : Pull a sample for HPLC analysis.

  • Acceptance Criteria: SM < 1.0% (Area %).

  • Action if Failed: Add 0.1 eq of 2-Bromopropane and continue heating for 2 hours before re-sampling.

Step 4: Workup and Solvent Exchange

• Cool the reactor to 20 °C. Filter the suspension through a Nutsche filter to remove inorganic salts (KBr, unreacted K2​CO3​ ).

• Wash the filter cake with fresh MeCN (2.0 volumes) and combine the filtrates.

• Transfer the filtrate to a distillation vessel. Perform a constant-volume azeotropic distillation by continuously adding n-heptane while distilling off MeCN under reduced pressure (200 mbar, internal temp < 50 °C).

• Self-Validating Step (IPC 2) : Pull a sample for GC analysis.

  • Acceptance Criteria: Residual MeCN < 5% v/v.

  • Causality: Complete removal of MeCN is critical. MeCN acts as a solvent for the product but an anti-solvent for impurities; residual MeCN will drastically lower the crystallization yield and purity.

Step 5: Crystallization and Isolation

• Adjust the total volume of the n-heptane solution to 6.0 volumes.

• Heat to 65 °C to ensure a homogeneous solution, then initiate a controlled cooling ramp to 0–5 °C at a rate of 10 °C/hour.

• Optional: Add 0.5% w/w seed crystals at 35 °C to control particle size distribution and prevent oiling out.

• Filter the resulting crystalline slurry, wash with cold n-heptane (1.0 volume), and dry under vacuum at 45 °C for 8 hours.

• Self-Validating Step (IPC 3) : Pull a sample for Karl Fischer (KF) titration.

  • Acceptance Criteria: Water content < 0.5%. Proceed to final packaging.

Table 2: Self-Validating IPC and Release Specifications

Control Point	Analytical Technique	Target Specification	Corrective Action if Out of Spec (OOS)
Alkylation Completion	HPLC (Area %)	SM < 1.0%	Dose additional 0.1 eq 2-bromopropane; stir 2h.
Solvent Swap	GC (v/v %)	MeCN < 5.0%	Add 2.0 vol n-heptane; continue distillation.
Drying	Karl Fischer (KF)	H2​O < 0.5%	Continue vacuum drying at 45 °C.
Final Release	qNMR / HPLC	Purity > 99.0%	Re-crystallize from n-heptane/EtOAc (9:1).

References

• [1] Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK. Genentech, Inc. (US8569281B2). Google Patents. URL :

• [2] Yang, Q., et al. Explosion Hazards of Sodium Hydride in Dimethyl Sulfoxide, N,N-Dimethylformamide, and N,N-Dimethylacetamide. Organic Process Research & Development, ACS Publications (2019). URL :[Link]

• [3] Facile and Scalable Methodology for the Pyrrolo[2,1-f][1,2,4]triazine of Remdesivir. PMC, National Institutes of Health. URL :[Link]

• [4] Regioselective Access to 1,2,4-Triazole-Fused N-Heterocycle, Pyrrolo[1,2-a][1,2,4]triazolo[5,1-c]pyrazine, via Double Dehydrative Cyclizations. The Journal of Organic Chemistry, ACS Publications (2023). URL :[Link]

• [5] Sarm1 modulators, preparations, and uses thereof. (WO2024222835A1). Google Patents. URL :

Sources

• 1. US8569281B2 - Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Facile and Scalable Methodology for the Pyrrolo[2,1-f][1,2,4]triazine of Remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO2024222835A1 - Sarm1 modulators, preparations, and uses thereof - Google Patents [patents.google.com]

Protocol for the hydrolysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate to carboxylic acid

An Application Note and Protocol for the Hydrolysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the hydrolysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate to its corresponding carboxylic acid, 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylic acid. This transformation is a critical step in the synthesis of various heterocyclic compounds relevant to pharmaceutical and materials science research. The protocol herein is founded on the principles of base-catalyzed ester hydrolysis (saponification), a robust and widely utilized reaction in organic synthesis.[1] This guide explains the underlying chemical mechanism, offers a detailed, validated experimental protocol, and provides methods for the characterization of the final product.

Introduction and Scientific Rationale

Pyrrole-2-carboxylic acid derivatives are key structural motifs found in numerous biologically active compounds and functional materials.[2][3] The conversion of a stable methyl ester to a carboxylic acid is a fundamental synthetic manipulation that enables further functionalization, such as amide bond formation or other derivatizations. The target molecule, 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylic acid, serves as a versatile building block, and its efficient synthesis is of significant interest.

The chosen method is saponification, which involves the treatment of the ester with a strong base, typically an alkali metal hydroxide like Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH).[4] The reaction proceeds via a nucleophilic acyl substitution mechanism. The hydroxide ion attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling the methoxide leaving group. In the final, irreversible step, the highly basic methoxide deprotonates the newly formed carboxylic acid, driving the reaction to completion.[1] An acidic workup is then required to protonate the carboxylate salt and precipitate the desired carboxylic acid product.

Comparative Overview of Saponification Conditions

The choice of base, solvent, and temperature can significantly impact the reaction's efficiency and yield. The following table summarizes common conditions for ester hydrolysis, providing researchers with a basis for optimization depending on substrate reactivity and available resources.

Base	Solvent System	Typical Temperature	Key Considerations & Rationale
LiOH·H₂O	Tetrahydrofuran (THF) / Water	Room Temperature to 40 °C	Recommended Method. Lithium salts are well-solubilized, and THF is an excellent co-solvent for organic substrates. Reactions often proceed cleanly at or near room temperature, minimizing side reactions.[4]
NaOH	Methanol (MeOH) / Water	Room Temperature to Reflux	A cost-effective and common choice. Heating may be required to drive the reaction to completion. Potential for transesterification is minimal as the product is the carboxylate salt.
KOH	Ethanol (EtOH) / Water	Reflux	Similar to NaOH, but potassium salts can have different solubility profiles. Often used for more sterically hindered or less reactive esters that require more forcing conditions.[5]

Detailed Experimental Protocol

This protocol details the hydrolysis using Lithium Hydroxide in a THF/water solvent system, which is generally preferred for its mild conditions and high yields.

Materials and Reagents

• Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (Starting Material)

• Lithium Hydroxide Monohydrate (LiOH·H₂O, ≥98%)

• Tetrahydrofuran (THF, Reagent Grade)

• Deionized Water

• Hydrochloric Acid (HCl, 1 M aqueous solution)

• Ethyl Acetate (EtOAc, Reagent Grade)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• TLC plates (Silica gel 60 F₂₅₄)

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating)

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Step-by-Step Procedure

• Dissolution: In a round-bottom flask, dissolve Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 eq) in a mixture of THF and water (typically a 3:1 to 4:1 ratio, e.g., 12 mL THF and 3 mL H₂O per 1 gram of ester). Stir the mixture at room temperature until the solid is fully dissolved.

• Addition of Base: Add Lithium Hydroxide Monohydrate (2.0 - 3.0 eq) to the solution. The use of a slight excess of base ensures the reaction proceeds to completion.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with a mixture such as 30% Ethyl Acetate in Hexanes. The reaction is complete when the starting material spot has been completely consumed (typically 2-6 hours). If the reaction is sluggish, it can be gently heated to 40 °C.

• Work-up - Solvent Removal: Once the reaction is complete, concentrate the mixture using a rotary evaporator to remove the bulk of the THF.

• Work-up - Aqueous Extraction: Dilute the remaining aqueous residue with deionized water. Transfer the solution to a separatory funnel and wash with Ethyl Acetate (2 x volume of aqueous layer) to remove any unreacted starting material or non-polar impurities. Discard the organic layers.

• Acidification and Precipitation: Cool the aqueous layer in an ice bath. Slowly add 1 M HCl dropwise while stirring. The carboxylic acid product will begin to precipitate out as a solid. Continue adding acid until the pH of the solution is approximately 2-3 (check with pH paper).

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the solid on the filter with a small amount of cold deionized water to remove any residual salts. Allow the product to air-dry on the funnel, then transfer to a clean, pre-weighed container and dry under vacuum to a constant weight.

Experimental Workflow Diagram

Caption: General workflow for the hydrolysis of the pyrrole ester.

Characterization of the Final Product

The identity and purity of the synthesized 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylic acid should be confirmed using standard analytical techniques.

• Appearance: A white to off-white solid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect the disappearance of the methyl ester singlet (typically ~3.8 ppm) and the appearance of a broad singlet for the carboxylic acid proton (>10 ppm), which may be exchangeable with D₂O. The signals for the isopropyl group and the pyrrole ring protons should remain.

  • ¹³C NMR: Expect the disappearance of the methyl ester carbon (~52 ppm) and the retention of the carboxylic acid carbonyl (~160-170 ppm).

• Mass Spectrometry (MS): The compound C₈H₁₀BrNO₂ has a monoisotopic mass of approximately 230.99 g/mol .[6] High-resolution mass spectrometry should confirm this molecular formula.

• High-Performance Liquid Chromatography (HPLC): Purity can be assessed using reverse-phase HPLC. A typical method might involve a C18 column with a gradient elution of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).[7]

Troubleshooting

• Incomplete Reaction: If TLC analysis shows significant remaining starting material after several hours, gently heat the reaction mixture to 40-50 °C or add an additional equivalent of the hydroxide base.

• Product Does Not Precipitate: If the product remains dissolved after acidification, it may be due to its partial solubility. Extract the acidified aqueous solution multiple times with a suitable organic solvent like Ethyl Acetate. Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product.

• Oily Product: If the product precipitates as an oil instead of a solid, try scratching the inside of the flask with a glass rod to induce crystallization. Alternatively, the oily product can be isolated via extraction as described above.

Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

• Handle strong bases (LiOH, NaOH) and acids (HCl) with care, as they are corrosive.

• Perform the reaction in a well-ventilated fume hood.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this protocol.

References

• Preparation of pyrrole esters. (1982). Google Patents.

• Zeng, Y.-F., Gu, W., & Xing, R. (2012). 4-Bromo-1H-pyrrole-2-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 68(10), o2689. Retrieved from [Link]

• Nikbin, N., Mándity, I., & Cosford, N. D. P. (2010). One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Organic Letters, 12(22), 5182–5185. Retrieved from [Link]

• Dorn, S. B., Wacker, J. N., & Hettiarachchi, G. M. (2021). Synthesis and Characterization of Poly(pyrrole-1-carboxylic acid) for Preconcentration and Determination of Rare Earth Elements and Heavy Metals in Water Matrices. ACS Applied Materials & Interfaces, 13(29), 34782–34792. Retrieved from [Link]

• Koshikari, Y. (2013). Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry. Hokkaido University. Retrieved from [Link]

• Nikbin, N., Mándity, I., & Cosford, N. D. P. (2010). One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. PMC. Retrieved from [Link]

• Method for purifying a bromine compound. (1998). Google Patents.

• Saponification-Typical procedures. (2024). OperaChem. Retrieved from [Link]

• Synthesis of carboxylic acids by hydrolysis or saponification. Organic Chemistry Portal. Retrieved from [Link]

• Yue, Y., Zhong, K., Wu, Y., & Gao, H. (2022). Purification, Fermentation Optimization, and Antibacterial Activity of Pyrrole-2-carboxylic Acid Produced by an Endophytic Bacterium, Bacillus cereus ZBE, Isolated from Zanthoxylum bungeanum. Journal of Agricultural and Food Chemistry, 70(3), 857–866. Retrieved from [Link]

• Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Retrieved from [Link]

• Synthesis of pyrroles. Organic Chemistry Portal. Retrieved from [Link]

• Koirala, P., et al. (2022). Identification of Pyrrole-2-Carboxylic Acid from the Biocontrol Agent Lysobacter Involved in Interactions with Fusarial Fungi. MDPI. Retrieved from [Link]

• 4-bromo-1-(propan-2-yl)-1h-pyrrole-2-carboxylic acid. PubChem. Retrieved from [Link]

• Saponification. (2015). ResearchGate. Retrieved from [Link]

• Nikbin, N., Mándity, I., & Cosford, N. D. P. (2010). One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Request PDF. Retrieved from [Link]

• Dorn, S. B., Wacker, J. N., & Hettiarachchi, G. M. (2021). Synthesis and Characterization of Poly(pyrrole-1-carboxylic acid) for Preconcentration and Determination of Rare Earth Elements and Heavy Metals in Water Matrices. PubMed. Retrieved from [Link]

• Assessing Hydrolysis Performance of Ce(OH)4@PIM-1 Composites Functionalized with Amidoxime, Aldoxime, and Carboxylate Groups. (2024). Scholars' Mine. Retrieved from [Link]

• Wang, C.-Y., & Wu, T.-Y. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules, 28(6), 2548. Retrieved from [Link]

• Yue, Y., et al. (2023). Pyrrole-2-carboxylic acid inhibits biofilm formation and suppresses the virulence of Listeria monocytogenes. Biofouling, 39(5), 455-467. Retrieved from [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. acs.figshare.com [acs.figshare.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Saponification-Typical procedures - operachem [operachem.com]
• 5. WO1982002044A1 - Preparation of pyrrole esters - Google Patents [patents.google.com]
• 6. PubChemLite - 4-bromo-1-(propan-2-yl)-1h-pyrrole-2-carboxylic acid (C8H10BrNO2) [pubchemlite.lcsb.uni.lu]
• 7. Identification of Pyrrole-2-Carboxylic Acid from the Biocontrol Agent Lysobacter Involved in Interactions with Fusarial Fungi | MDPI [mdpi.com]

Technical Notes & Optimization

How to improve reaction yield in Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate synthesis

Welcome to the technical support resource for the synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this important pyrrole derivative. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to ensure your success.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing potential causes and actionable solutions.

Problem 1: Low Overall Yield of Final Product

A low overall yield is the most common issue, often stemming from inefficiencies in one or both steps of the typical two-step synthesis.

• Sub-optimal N-Isopropylation: The first step, alkylation of the pyrrole nitrogen, may be incomplete.

  • Solution: Ensure anhydrous conditions and an appropriate base/solvent system. Potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF is highly effective for the N-alkylation of pyrroles.[1] It is often beneficial to use a stoichiometric excess of the base to ensure complete deprotonation of the starting pyrrole.

• Inefficient Bromination: The electron-rich pyrrole ring is highly susceptible to electrophilic substitution, but this reactivity can also lead to side reactions if not properly controlled.

  • Solution: The choice of brominating agent and reaction temperature are critical. Milder reagents like N-Bromosuccinimide (NBS) are preferable to harsher ones like molecular bromine (Br₂) to prevent over-bromination.[2] Conducting the reaction at low temperatures, such as -78 °C to 0 °C, can significantly improve selectivity and yield.[2]

• Product Loss During Work-up or Purification: The target compound may be lost during extraction or chromatography.

  • Solution: After quenching the reaction, ensure the pH is adjusted correctly for efficient extraction into an organic solvent like diethyl ether or ethyl acetate.[3] For purification, use a well-chosen solvent system for column chromatography (e.g., a gradient of ethyl acetate in hexanes) and monitor fractions carefully by TLC.

Caption: Troubleshooting workflow for low yield diagnosis.

Problem 2: Over-bromination or Incorrect Regioselectivity

Due to the high reactivity of the pyrrole ring, the formation of di- or tri-brominated species is a significant risk.[2]

• Highly Reactive Brominating Agent: Molecular bromine (Br₂) is often too reactive for activated pyrrole systems.

  • Solution: Use a milder and more selective brominating agent. N-Bromosuccinimide (NBS) is the standard choice for controlled monobromination of pyrroles.[2] Tetrabutylammonium tribromide (TBABr₃) can also be an effective alternative.

• Elevated Reaction Temperature: Higher temperatures increase the reaction rate indiscriminately, leading to a loss of selectivity.

  • Solution: Perform the bromination at low temperatures. A common and effective method is to cool the reaction mixture to -78 °C (dry ice/acetone bath) before slowly adding the brominating agent.[2][4]

• Incorrect Stoichiometry: Using an excess of the brominating agent will inevitably lead to polybromination.

  • Solution: Use a precise stoichiometry, typically 1.0 to 1.1 equivalents of NBS relative to the N-isopropyl pyrrole intermediate. Add the NBS solution dropwise over a period of 15-30 minutes to maintain a low concentration of the electrophile in the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the recommended synthetic pathway for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate?

The most reliable synthesis proceeds in two steps starting from Methyl 1H-pyrrole-2-carboxylate:

• N-Isopropylation: Alkylation of the pyrrole nitrogen with an isopropyl halide (e.g., 2-bromopropane) in the presence of a base.

• Electrophilic Bromination: Selective bromination at the C4 position of the resulting Methyl 1-isopropyl-1H-pyrrole-2-carboxylate using a mild brominating agent like NBS. The ester at the C2 position directs the incoming electrophile to the C4 position.[2]

Caption: Recommended two-step synthetic route.

Q2: How do I choose the optimal conditions for the N-isopropylation step?

The choice of base and solvent is crucial. While various conditions can work, a combination of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) at room temperature provides an excellent balance of reactivity and simplicity, often leading to high yields.[1]

Parameter	Condition 1	Condition 2	Recommended Condition	Rationale
Base	KOH	NaH	K₂CO₃	Sufficiently basic to deprotonate the pyrrole N-H, but safer and easier to handle than NaH. Less harsh than KOH.[1]
Solvent	Acetone	THF	DMF	A polar aprotic solvent that effectively solubilizes the pyrrole salt and promotes Sₙ2 reaction kinetics.[1]
Temperature	Reflux	0 °C	Room Temp to 50 °C	Provides a good reaction rate without promoting significant side reactions. Can be gently heated if the reaction is slow.
Typical Yield	Moderate	Good	Excellent (>85%)	This system is well-documented for high-yield N-alkylation of pyrroles.[1]

Q3: What is the best way to monitor the progress of the bromination reaction?

Thin Layer Chromatography (TLC) is the most effective method. Use a solvent system that gives good separation between your starting material (N-isopropyl intermediate) and the product. A typical eluent is 20-30% ethyl acetate in hexanes. The brominated product should have a slightly higher Rf value than the starting material. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Experimental Protocols

Protocol 1: Synthesis of Methyl 1-isopropyl-1H-pyrrole-2-carboxylate (Intermediate)

• To a stirred suspension of potassium carbonate (K₂CO₃, 2.0 eq.) in anhydrous DMF (5 mL per 1.0 mmol of pyrrole), add Methyl 1H-pyrrole-2-carboxylate (1.0 eq.).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-bromopropane (1.2 eq.) dropwise to the suspension.

• Stir the reaction mixture at room temperature for 12-24 hours, or until TLC analysis indicates complete consumption of the starting material.

• Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• The crude product can often be used in the next step without further purification. If necessary, purify by column chromatography on silica gel.

Protocol 2: Synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (Final Product)

• Dissolve the intermediate, Methyl 1-isopropyl-1H-pyrrole-2-carboxylate (1.0 eq.), in anhydrous THF (10 mL per 1.0 mmol) in a flame-dried flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.[2]

• In a separate flask, dissolve N-Bromosuccinimide (NBS, 1.05 eq.) in anhydrous THF (5 mL per 1.0 mmol).

• Add the NBS solution dropwise to the cooled pyrrole solution over 20-30 minutes. Ensure the internal temperature does not rise significantly.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm slowly to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to yield the final product.

References

• Salkeyeva, L. K., et al. (2024). On the Bromination of Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate: the True Structure of the Halbig's Product. EURASIAN JOURNAL OF CHEMISTRY.

• Zeng, Y., et al. (2008). 4-Bromo-1H-pyrrole-2-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2025). The Synthesis of Pyrroles from Nitroolefins. JNAS.

• Bunrit, A., et al. (2016). A General Route to β-Substituted Pyrroles by Transition-Metal Catalysis. ACS Publications. Available at: [Link]

• Groves, J. K., et al. (1971). Pyrrole chemistry. VII. Syntheses and reactions of some N-substituted pyrroles. Canadian Journal of Chemistry. Available at: [Link]

• Chemistry Stack Exchange. (2016). Side chain hydroxylation of pyrrole. Available at: [Link]

• ResearchGate. (n.d.). Reactivity of pyrrole pigments. Part 5: Electrophilic substitution-Nitration and bromination-Of some pyrromethenones and 5-arylmethylene-3,4-dimethyl-3-pyrrolin-2-ones. Available at: [Link]

• Organic Syntheses. (n.d.). Org. Syn. Coll. Vol. 9, 242. Available at: [Link]

• Organic Syntheses. (n.d.). N-tert-BUTOXYCARBONYL-2-TRIMETHYLSILYLPYRROLE. Available at: [Link]

• DABCO Promoted an Efficient and Convenient Synthesis of Pyrrole in Aqueous Medium. (n.d.). Indian Institute of Chemical Technology. Available at: [Link]

• Synthesis of N-substituted 2-arylpyrroles by the reaction of (η. (n.d.). Tetrahedron Letters. Available at: [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions a for the N-alkylation of pyrrole 2a. Available at: [Link]

• PubChem. (n.d.). Methyl 4-bromo-1H-pyrrole-2-carboxylate. Available at: [Link]

• Politecnico di Milano. (2022). Sustainable Synthesis of N‑Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3‑Hydroxy-2- pyrones and Amines. Available at: [Link]

• Google Patents. (n.d.). Purification of crude pyrroles - US5502213A.

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Debromination of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate during Palladium Coupling Reactions

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the debromination of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate during Suzuki, Stille, or Heck coupling reactions. As your dedicated scientific resource, this document provides in-depth troubleshooting strategies, mechanistic insights, and optimized protocols to help you navigate this common side reaction and achieve your desired synthetic outcomes.

Understanding the Challenge: The Unwanted Side Reaction

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon bonds.[1][2] However, a frequent and frustrating side reaction is the premature cleavage of the carbon-bromine bond, leading to the formation of the debrominated (or hydrodehalogenated) starting material.[3][4] This not only reduces the yield of your target molecule but also complicates the purification process. In the case of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, this side reaction results in the formation of Methyl 1-isopropyl-1H-pyrrole-2-carboxylate.

The propensity for debromination is influenced by a number of factors, including the choice of catalyst, ligands, base, solvent, and reaction temperature.[3][5] This guide will systematically address each of these variables to provide you with a logical and effective troubleshooting framework.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why is it a significant problem?

A1: Debromination, also known as hydrodebromination, is a reductive cleavage of the C-Br bond, where the bromine atom is replaced by a hydrogen atom.[3][6] This side reaction is problematic as it consumes your starting material and reduces the overall yield of the desired coupled product. It also introduces an impurity that can be challenging to separate from the product, thus complicating downstream processing and purification.

Q2: What is the proposed mechanism for debromination in palladium-catalyzed coupling reactions?

A2: The generally accepted mechanism for debromination involves the formation of a palladium-hydride (Pd-H) species.[4] This highly reactive intermediate can arise from various sources within the reaction mixture, such as the solvent, base, or even trace impurities. The Pd-H species can then participate in a competing catalytic cycle, leading to the formation of the debrominated byproduct.[4]

Caption: Competing pathways in palladium-catalyzed cross-coupling.

Troubleshooting Guide: A Systematic Approach to Minimizing Debromination

This section is structured to guide you through a logical troubleshooting process, starting with the most common factors and progressing to more nuanced optimizations.

Issue 1: Significant Formation of the Debrominated Byproduct

If you are observing a substantial amount of Methyl 1-isopropyl-1H-pyrrole-2-carboxylate in your reaction mixture, consider the following troubleshooting steps.

The choice of base is often the most critical factor in controlling debromination.[5] Strong bases, particularly in the presence of protic solvents, can promote the formation of palladium-hydride species.[5]

• Recommendation: Switch to a milder, non-nucleophilic inorganic base.

  • Rationale: Stronger bases like sodium tert-butoxide (NaOtBu) or sodium hydroxide (NaOH) can generate hydride donors, increasing the likelihood of debromination. Weaker bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are often effective in promoting the desired coupling while minimizing the formation of the debrominated byproduct.[4]

The electronic and steric properties of the palladium catalyst and its associated ligands play a crucial role in the catalytic cycle.

• Recommendation: Experiment with different palladium sources and phosphine ligands.

  • Rationale: Bulky, electron-rich phosphine ligands can accelerate the rates of oxidative addition and reductive elimination, which are key steps in the desired coupling pathway. This can help to outcompete the undesired debromination pathway.[7] Consider screening ligands such as XPhos, SPhos, or RuPhos. Additionally, using a pre-catalyst can sometimes provide more consistent results than generating the active catalyst in situ.[7]

Higher reaction temperatures can sometimes favor side reactions with higher activation energies, such as debromination.[3][5]

• Recommendation: Attempt the reaction at a lower temperature for a longer duration.

  • Rationale: Lowering the reaction temperature can often improve the selectivity of the reaction by disfavoring the debromination pathway.[5] Monitor the reaction progress carefully by TLC or LC-MS to determine the optimal balance between reaction rate and selectivity.

The solvent can influence the stability of the catalyst and the intermediates in the catalytic cycle.[8][9][10]

• Recommendation: Screen a variety of aprotic solvents.

  • Rationale: Protic solvents like alcohols can act as a source of hydrides, leading to increased debromination.[5] Consider switching to aprotic solvents such as dioxane, tetrahydrofuran (THF), or toluene.[5] Ensure that the solvents are anhydrous and of high purity, as trace amounts of water or other impurities can contribute to the formation of Pd-H species.[11]

Caption: A systematic workflow for troubleshooting debromination.

Experimental Protocols: A Starting Point for Optimization

The following generalized protocol for a Suzuki-Miyaura coupling can be adapted for your specific needs. The key parameters for optimization are highlighted.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry reaction vessel, add Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2-3 equiv.).

• Solvent Addition and Degassing: Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times. Add the degassed solvent (e.g., Dioxane/H₂O, 4:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Parameter	Standard Condition	Recommended Optimization	Rationale
Base	Na₂CO₃	K₂CO₃, Cs₂CO₃, K₃PO₄	Milder bases reduce the formation of Pd-H species.[4]
Catalyst	Pd(PPh₃)₄	Pd₂(dba)₃ with XPhos/SPhos	Bulky, electron-rich ligands favor the desired coupling pathway.[7]
Temperature	100 °C	60-80 °C	Lower temperatures can increase selectivity.[3][5]
Solvent	Dioxane/H₂O	Anhydrous Toluene, THF	Aprotic solvents minimize hydride sources.[5]

In-Depth Mechanistic Considerations

A deeper understanding of the catalytic cycle can provide further insights into troubleshooting. The desired cross-coupling reaction proceeds through a well-established cycle of oxidative addition, transmetalation, and reductive elimination.

The competing debromination pathway is initiated by the formation of a palladium-hydride species. This can occur through several mechanisms, including the reaction of the palladium catalyst with trace water, alcohols, or even certain bases. Once formed, the Pd-H species can undergo oxidative addition with the aryl bromide, leading to an intermediate that can then reductively eliminate the debrominated product.

By carefully selecting reaction conditions that disfavor the formation of the Pd-H species and/or accelerate the desired catalytic cycle, the extent of debromination can be significantly minimized.

References

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21(9), 2164-2213. [Link]

• ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. arodes.tuhh.de. [Link]

• Handy, S. T., Bregman, H., Lewis, J., Zhang, X., & Zhang, Y. (2003). An unusual dehalogenation in the Suzuki coupling of 4-bromopyrrole-2-carboxylates. Tetrahedron Letters, 44(3), 427-430. [Link]

• Li, G. Y. (2001). Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. Organometallics, 20(16), 3607-3612. [Link]

• Chen, W., & Chen, S. (2019). An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. Molecules, 24(8), 1599. [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. organic-chemistry.org. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. organic-chemistry.org. [Link]

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• 2. Heck reaction - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Metal catalyzed defunctionalization reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01949D [pubs.rsc.org]
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• 9. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Column Chromatography Purification for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

This technical guide provides in-depth troubleshooting and frequently asked questions for the column chromatography purification of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. Designed for researchers, scientists, and professionals in drug development, this resource offers practical, field-proven insights to overcome common purification challenges.

I. Troubleshooting Guide: Addressing Specific Purification Issues

This section addresses common problems encountered during the column chromatography of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, providing step-by-step solutions grounded in scientific principles.

Question 1: Why is my compound co-eluting with an impurity, resulting in poor separation?

Possible Causes & Solutions:

• Inadequate Solvent System Polarity: The polarity of your mobile phase may not be optimal to differentiate between your target compound and the impurity.

  • Solution: Systematically screen different solvent systems. A good starting point for many pyrrole derivatives is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate or diethyl ether.[1] Perform thin-layer chromatography (TLC) with various ratios (e.g., 9:1, 8:2, 7:3 hexanes:ethyl acetate) to find a system that provides a clear separation between the spot of your desired compound and the impurity. Aim for an Rf value between 0.25 and 0.35 for your target compound to ensure good separation on the column.[2]

• Structurally Similar Impurities: The impurity might be a closely related isomer or a byproduct from the synthesis with very similar polarity to your target compound.

  • Solution: Consider using a different stationary phase. If you are using standard silica gel, switching to alumina (basic, neutral, or acidic) or a bonded-phase silica (like diol or cyano) could alter the selectivity of the separation. Additionally, employing a three-component solvent system can sometimes improve the resolution of challenging separations.[3]

• Column Overloading: Applying too much crude material to the column can lead to broad peaks and poor separation.[4]

  • Solution: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel. If you are experiencing co-elution, try reducing the amount of sample loaded onto the column.

Question 2: Why is the yield of my purified compound unexpectedly low?

Possible Causes & Solutions:

• Compound Instability on Silica Gel: Some brominated pyrroles can be sensitive to the acidic nature of standard silica gel, leading to degradation during purification.[5]

  • Solution: Deactivate the silica gel by treating it with a small amount of a tertiary amine, such as triethylamine (typically 0.1-1% v/v), in your eluent. This will neutralize the acidic sites on the silica. Alternatively, using neutral alumina as the stationary phase can mitigate degradation.

• Irreversible Adsorption: Your compound might be strongly and irreversibly binding to the stationary phase.

  • Solution: If you suspect strong adsorption, try a more polar solvent system to elute the compound. In extreme cases, a different stationary phase, such as cellulose or a polymer-based resin, might be necessary.

• Product Decomposition during Workup: The desired product may be unstable under the workup conditions.[6]

  • Solution: Monitor your reaction and workup by TLC or LC-MS to check for product degradation over time.[6] If degradation is observed, modify the workup procedure, for example, by using milder acids or bases or reducing the temperature.

Question 3: My purified compound appears colored, but the starting material was not. What is causing this?

Possible Causes & Solutions:

• Oxidation of the Pyrrole Ring: Pyrroles are susceptible to oxidation, especially when exposed to air and light, which can lead to the formation of colored impurities.[7]

  • Solution: To minimize oxidation, it is advisable to work quickly and protect the compound from prolonged exposure to air and bright light. Using degassed solvents for your chromatography can also be beneficial.

• Polymerization: In the presence of acid, pyrroles can polymerize to form dark, resinous materials.[7]

  • Solution: As mentioned previously, neutralizing the silica gel with triethylamine can prevent acid-catalyzed polymerization.

Question 4: The column is running very slowly, or the backpressure is excessively high. What should I do?

Possible Causes & Solutions:

• Fine Particles in the Silica Gel: If the silica gel contains too many fine particles, it can impede solvent flow.

  • Solution: Ensure you are using flash chromatography grade silica gel (typically 230-400 mesh).[8]

• Improper Column Packing: An unevenly packed column can lead to channeling and high backpressure.

  • Solution: Prepare a uniform slurry of silica gel in your initial, non-polar solvent and carefully pour it into the column, gently tapping the sides to ensure even packing.

• Precipitation of the Sample at the Top of the Column: If the crude material is not fully soluble in the initial mobile phase, it can precipitate and clog the column.

  • Solution: Dissolve the crude sample in a minimal amount of a slightly more polar solvent than your initial eluent before loading it onto the column. Alternatively, perform a "dry loading" by adsorbing your sample onto a small amount of silica gel before adding it to the top of the column.[8]

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the purification of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

What is the recommended stationary phase for the purification of this compound?

For most applications, standard silica gel (flash chromatography grade, 230-400 mesh) is a good starting point.[8] However, due to the potential for acidity-related degradation of brominated pyrroles, using silica gel that has been neutralized with triethylamine or opting for neutral alumina can be advantageous.[5][6]

How do I select the optimal solvent system for my purification?

The selection of the solvent system is critical for a successful separation.

• Start with TLC: Use thin-layer chromatography to screen various solvent systems. A common and effective starting point is a mixture of hexanes (or petroleum ether) and ethyl acetate.[1]

• Aim for an Optimal Rf: The ideal solvent system will give your target compound an Rf value of approximately 0.25-0.35 on the TLC plate.[2] This ensures that the compound will travel through the column at a reasonable rate, allowing for good separation from impurities.

• Consider Solvent Polarity: The table below provides a list of common solvents used in column chromatography, ordered by increasing polarity.

Solvent	Polarity Index
Hexane/Petroleum Ether	0.1
Toluene	2.4
Diethyl Ether	2.8
Dichloromethane	3.1
Ethyl Acetate	4.4
Acetonitrile	5.8
Methanol	6.6

Data sourced from various chemical reference materials.

What are the potential impurities I should be aware of during the synthesis and purification?

Common impurities can arise from the starting materials or side reactions during the synthesis. For the synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, potential impurities could include:

• Unreacted Starting Materials: Such as the corresponding non-brominated pyrrole.

• Di-brominated Products: Formation of 4,5-dibromo-1-isopropyl-1H-pyrrole-2-carboxylate is a possibility.

• Isomeric Byproducts: Depending on the bromination conditions, other bromo-isomers might be formed.

• Oxidation and Polymerization Products: As discussed in the troubleshooting section, these can form during the reaction or purification.[7]

Is it necessary to use a gradient elution?

A gradient elution, where the polarity of the mobile phase is gradually increased during the chromatography run, can be very effective, especially for complex mixtures containing compounds with a wide range of polarities.

• When to use a gradient: If your TLC analysis shows several spots with significantly different Rf values, a gradient elution will likely provide a better and faster separation.

• How to develop a gradient: Start with a low polarity mobile phase to elute the non-polar impurities. Then, gradually increase the proportion of the more polar solvent to elute your target compound and any more polar impurities.

Workflow for Optimizing Column Chromatography Purification

The following diagram illustrates a systematic approach to optimizing the purification of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

Caption: A workflow diagram for the systematic optimization of column chromatography.

III. References

• Vertex AI Search. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International.

• BLDpharm. 1367874-83-6|Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

• PMC. 4-Bromo-1H-pyrrole-2-carboxylic acid.

• MDPI. (2018, January 2). Bromopyrrole Alkaloids with the Inhibitory Effects against the Biofilm Formation of Gram Negative Bacteria.

• Organic Chemistry Portal. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions.

• Google Patents. CN111269183A - Synthesis method of 4-bromo-1-methyl-1H-imidazole-5-carboxylic acid amide derivative.

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography.

• Sigma-Aldrich. Methyl 4-bromo-1-tosyl-1H-pyrrole-2-carboxylate.

• ResearchGate. Analytical chromatogram (A) in Reprosil-Pur C18 AQ analytical column....

• BenchChem. Common impurities in commercial Pyrrole-2,3,4,5-d4.

• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices.

• PubMed. Formation and stability of pyrrole adducts in the reaction of levuglandin E2 with proteins.

• Google Patents. EP0913381B1 - Method for purifying a bromine compound.

• BenchChem. Application Note: High-Purity Isolation of 2-Bromo-1-isopropyl-4-nitrobenzene via Flash Column Chromatography.

• MDPI. (2023, March 6). Further Evaluation of the Base Stability of Hydrophilic Interaction Chromatography Columns Packed with Silica or Ethylene-Bridged Hybrid Particles.

• PubChem. Methyl 4-bromo-1H-pyrrole-2-carboxylate | C6H6BrNO2 | CID 2763594.

• ResearchGate. PYRROLE CHEMISTRY: IV. THE PREPARATION AND SOME REACTIONS OF BROMINATED PYRROLE DERIVATIVES.

• The Royal Society of Chemistry. Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis.

• HALO Columns. (2023, November 3). LC Chromatography Troubleshooting Guide.

• Reddit. (2025, March 15). Resources on 3+ component chromatography solvent systems? : r/Chempros.

• ACS Publications. (2000, November 2). Catalytic Activity in Organic Solvents and Stability of Immobilized Enzymes Depend on the Pore Size and Surface Characteristics of Mesoporous Silica.

• MedchemExpress.com. Methyl 4-bromo-1H-pyrrole-2-carboxylate (Synonyms.

• IntechOpen. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity.

• Chemical Substance Information. Ethyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate — Chemical Substance Information.

• PMC. (2015, September 21). Solvent System Selection Strategies in Countercurrent Separation.

• Restek. HPLC Troubleshooting Guide.

• Organic Syntheses. (2018, October 24). Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1- carboxylate.

• MDPI. (2025, January 9). Stability and Rheological Properties of the Novel Silica-Based Organogel—A Drug Carrier with High Solubilization Potential.

• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage.

• BenchChem. "troubleshooting guide for the synthesis of heterocyclic compounds".

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Technical Support Center: A Guide to Preventing Thermal Degradation of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Document ID: TSC-PYR-4B1I-TDG-001

Last Updated: March 23, 2026

Introduction

Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a key substituted pyrrole intermediate, widely utilized by researchers in the synthesis of complex heterocyclic scaffolds for drug discovery and materials science.[1] Its unique substitution pattern offers multiple points for further chemical modification. However, like many highly functionalized heterocyclic compounds, its stability under thermal stress is a critical parameter that can significantly impact reaction yields, purity profiles, and the overall success of a synthetic campaign.

This technical guide provides in-depth troubleshooting advice, preventative protocols, and answers to frequently asked questions regarding the thermal degradation of this compound. Our goal is to equip researchers, scientists, and drug development professionals with the knowledge to anticipate, identify, and mitigate stability issues, ensuring the integrity of their experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary visual and analytical indicators of thermal degradation?

A: The most common signs of degradation are a noticeable color change in the solid material or reaction mixture, often turning from off-white or light yellow to dark brown or black. This indicates the formation of polymeric or extensively conjugated byproducts.[2] Analytically, the primary indicator is the appearance of new, unexpected peaks in your HPLC or LC-MS chromatograms. You may also observe a corresponding decrease in the peak area of the starting material.

Q2: What are the most probable chemical pathways for the thermal degradation of this molecule?

A: Based on the structure, several degradation pathways can be initiated or accelerated by heat:

• Debromination: The Carbon-Bromine bond is often the most labile site on an aromatic ring.[3] Thermal stress, especially in the presence of trace metals or radical initiators, can lead to homolytic cleavage, resulting in the formation of the corresponding debrominated pyrrole. Catalytic hydrodehalogenation is a well-documented process that can occur under certain reaction conditions.[4]

• N-Dealkylation: The N-isopropyl group, while generally stable, can be susceptible to elimination or cleavage under high thermal energy, particularly under acidic or basic conditions.

• Ester Hydrolysis or Cleavage: The methyl ester is susceptible to hydrolysis to the corresponding carboxylic acid if water is present, a reaction significantly accelerated by heat.[5] At very high temperatures, decarboxylation or other radical cleavage mechanisms can occur.[6]

• Ring Opening and Polymerization: Pyrrole rings can be unstable in strongly acidic or alkaline environments, and heat can exacerbate these conditions, leading to ring-opening followed by polymerization.[7]

Q3: What are the ideal storage conditions to ensure the long-term stability of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate?

A: To maximize shelf-life and prevent gradual degradation, the compound should be stored under controlled conditions. Please refer to the summary table in Section 5 for detailed parameters. The key principles are minimizing exposure to heat, light, and atmospheric oxygen and moisture.[8] For a similar compound, Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate, a storage temperature of 2-8°C is recommended.

Q4: I am running a reaction in a high-boiling solvent like DMF or DMSO. How does this affect the compound's stability?

A: Using high-boiling solvents necessitates higher reaction temperatures, which directly increases the risk of thermal degradation. While these solvents are often required for solubility or to achieve a necessary reaction rate, it is critical to determine the thermal threshold of your pyrrole substrate in that specific solvent. We strongly recommend running a control experiment where you heat the starting material in the solvent under the planned reaction conditions (time and temperature) to assess its stability before proceeding with the actual synthesis.

Section 2: Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments.

Problem 1: My reaction mixture turned dark brown upon heating, and the final product is an intractable tar.

• Probable Cause: This is a classic sign of extensive decomposition and/or polymerization. The thermal energy supplied likely exceeded the stability threshold of the pyrrole ring under your specific reaction conditions. This can be initiated by acidic or basic impurities in your reagents or solvents.

• Troubleshooting & Solutions:

  • Reduce Reaction Temperature: Determine the minimum temperature required for the desired reaction to proceed at an acceptable rate.

  • Implement an Inert Atmosphere: Purge the reaction vessel with an inert gas (Argon or Nitrogen) and maintain a positive pressure throughout the experiment. This mitigates oxidative degradation pathways that can be initiated by heat.[9]

  • Verify Reagent and Solvent Purity: Ensure all reagents and solvents are anhydrous and free from acidic or basic contaminants.

  • Consider a Different Solvent: If possible, explore solvents with lower boiling points to reduce the thermal load on the substrate.

Problem 2: My HPLC/LC-MS analysis shows a clean starting material, but the post-reaction chromatogram shows multiple new peaks, including one with a mass corresponding to the debrominated product.

• Probable Cause: This indicates that the degradation is occurring specifically under the reaction conditions. The presence of a debrominated peak is a strong indicator that the C-Br bond is a primary site of thermal or catalytic decomposition.[3][4]

• Troubleshooting & Solutions:

  • Perform a Forced Degradation Study: Follow the protocol in Section 4 to confirm that heat is the causative agent.

  • Analyze for Trace Metals: If you are using a metal catalyst (e.g., Palladium, Copper), it may be promoting dehalogenation. Ensure your workup procedure effectively removes all traces of the metal. If the reaction is nominally metal-free, consider if trace metals could be leaching from your equipment (e.g., stainless steel spatulas).

  • Optimize Reaction Time: Monitor the reaction progress closely (e.g., by TLC or HPLC) and quench it as soon as the starting material is consumed to prevent over-exposure of the product to harsh conditions.

Problem 3: My reaction yield is consistently low, even though TLC/HPLC analysis shows full consumption of the starting material.

• Probable Cause: The starting material may be degrading at a rate comparable to its reaction rate. Alternatively, the desired product itself might be unstable under the reaction conditions, degrading as it is formed.

• Troubleshooting & Solutions:

  • Slow Addition Protocol: Instead of adding all the Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate at the beginning, consider dissolving it in your reaction solvent and adding it slowly via syringe pump to the heated mixture of other reagents. This minimizes the time the substrate spends at high temperature before reacting.

  • Assess Product Stability: If possible, isolate a small amount of the pure desired product and subject it to the reaction conditions (solvent, temperature, time) to determine if it is degrading after formation.

Section 3: Primary Thermal Degradation Pathways

Understanding the potential chemical transformations is key to preventing them. The following diagram illustrates the most probable degradation products originating from thermal stress.

Caption: Potential thermal degradation pathways for the title compound.

Section 4: Protocol for a Forced Thermal Degradation Study

To proactively understand the stability of your compound, a forced degradation study is an invaluable tool. It helps confirm degradation pathways and validates that your analytical method can separate degradants from the main compound. This protocol is based on guidelines from the International Conference on Harmonisation (ICH).[7][10]

Objective: To determine the stability of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate under thermal stress in a selected solvent and to identify major degradation products.

Materials:

• Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

• Chosen reaction solvent (e.g., Acetonitrile, DMF, Toluene)

• HPLC or UPLC system with a suitable column (e.g., C18)

• LC-MS system for peak identification

• Vials with screw caps

• Heating block or oven set to the desired temperature (e.g., 80°C)

Experimental Workflow Diagram:

Caption: Workflow for a forced thermal degradation study.

Step-by-Step Protocol:

• Preparation: Prepare a stock solution of the compound in your chosen solvent (e.g., 1 mg/mL).

• Aliquot: Distribute the solution into three separate, sealed vials.

  • Vial 1 (t=0 Control): Analyze immediately.

  • Vial 2 (RT Control): Store at room temperature for the duration of the experiment.

  • Vial 3 (Thermal Stress): Place in a calibrated oven or heating block at a temperature relevant to your intended use (e.g., 80°C).[9]

• Time Points: At predetermined intervals (e.g., 2, 8, 24, and 48 hours), withdraw an aliquot from Vial 3. At the final time point, also analyze an aliquot from Vial 2.

• HPLC Analysis: Analyze all aliquots by a validated HPLC method. Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to the control. The goal is to achieve a modest amount of degradation (5-20%) to ensure degradants are observable without complete sample destruction.[10]

• LC-MS Analysis: Inject the most degraded sample into an LC-MS to obtain the mass-to-charge ratio (m/z) of the new impurity peaks, which will aid in their identification.

Section 5: Summary of Recommended Handling & Storage

For optimal stability, adhere to the following guidelines.

Parameter	Recommendation	Rationale
Storage Temperature	2–8°C or -20°C	Reduces the rate of all chemical degradation pathways. A similar compound is stored at 2-8°C.[11]
Atmosphere	Store under inert gas (Argon or Nitrogen)	Prevents long-term oxidative degradation, which can be accelerated by ambient heat.
Light Exposure	Store in an amber vial or in the dark	Prevents photolytic degradation, which can generate radicals and initiate thermal decomposition.[12]
Handling	Allow vial to warm to room temperature before opening	Prevents condensation of atmospheric moisture inside the cold vial, which could lead to hydrolysis.[8]
pH Conditions	Avoid strong acids and bases	Pyrrole rings are often unstable at pH extremes, leading to decomposition or polymerization.[7]
Compatible Solvents	Aprotic solvents (Toluene, THF, Acetonitrile)	Minimizes risk of solvolysis/hydrolysis. Always test stability in your specific solvent at the target temperature.

References

• Alsante, K. M., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives. Journal of AOAC International, 98(5), 1248-59. [Link]

• Agarwal, V., et al. (2016). Enzymatic Reductive Dehalogenation Controls the Biosynthesis of Marine Bacterial Pyrroles. Journal of the American Chemical Society, 138(41), 13545–13548. [Link]

• Earle, M. J., et al. (2013). Thermal decomposition of carboxylate ionic liquids: trends and mechanisms. Physical Chemistry Chemical Physics, 15(45), 19539-19551. [Link]

• Agarwal, V., et al. (2016). Enzymatic Reductive Dehalogenation Controls the Biosynthesis of Marine Bacterial Pyrroles. Journal of the American Chemical Society. [Link]

• Li, J., et al. (2020). Synthesis, Characterization and Thermal Behavior of N‐Substituted Pyrrole Esters. ChemistrySelect, 5(2), 659-665. [Link]

• Gómez-Elvira, J. M., et al. (2022). Synthesis of high thermal stability Polypropylene copolymers with pyrrole functionality. Digital.CSIC. [Link]

• Li, J., et al. (2023). Enzymatic synthesis of novel pyrrole esters and their thermal stability. Chemistry Central Journal, 17(1), 1-13. [Link]

• Sobecka, K., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. International Journal of Molecular Sciences, 25(9), 4768. [Link]

• Pelucchi, M., et al. (2021). Pyrolysis and Combustion Chemistry of Pyrrole, a Reference Component for Bio-oil Surrogates: Jet-Stirred Reactor Experiments and Kinetic Modeling. Energy & Fuels, 35(6), 5183–5196. [Link]

• Earle, M. J., et al. (2013). Thermal decomposition of carboxylate ionic liquids: Trends and mechanisms. RSC Publishing. [Link]

• Wikipedia contributors. (2024). Dehalogenation. Wikipedia. [Link]

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220. [Link]

• Chrzanowska, M., & Polanski, J. (2021). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Singh, A., & Singh, P. (2018). TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. Journal of Drug Delivery and Therapeutics, 8(2), 93-99. [Link]

• Popa, M., et al. (2022). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. Molecules, 27(22), 7954. [Link]

• Bhaskar, R., et al. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155. [Link]

• Lanzi, O. (2019). Answer to "Storage of Halogen". Chemistry Stack Exchange. [Link]

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Overcoming steric hindrance in Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate substitutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for overcoming the challenges associated with substitution reactions on Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. The unique substitution pattern of this molecule, particularly the bulky N-isopropyl group, presents significant steric challenges that can impede reactivity and lead to undesired side reactions. This resource will equip you with the knowledge to optimize your reaction conditions and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the N-isopropyl group in influencing the reactivity of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate?

The N-isopropyl group is a significant steric directing group. Its bulky nature can hinder the approach of reagents to the adjacent C2 and C5 positions of the pyrrole ring.[1][2][3] This steric shield can decrease the rate of substitution reactions at these positions. However, it can also offer a degree of selectivity, potentially favoring reactions at the less hindered C3 and C4 positions. Furthermore, the electron-donating nature of the isopropyl group can influence the overall electron density of the pyrrole ring, which in turn affects its reactivity in various coupling reactions.

Q2: Why am I observing significant amounts of dehalogenated (debrominated) byproduct in my cross-coupling reactions?

Dehalogenation is a common side reaction in palladium-catalyzed cross-coupling reactions, where the bromine atom is replaced by a hydrogen atom.[4][5] This occurs through the formation of a palladium-hydride (Pd-H) species, which can arise from the reaction of the palladium complex with bases, solvents (like alcohols), or even trace amounts of water.[5][6] The N-H bond in unprotected pyrroles can also be a source of protons that contribute to this side reaction.[5] For N-substituted pyrroles like the one , the choice of base and solvent is critical to minimize the formation of Pd-H species.

Q3: Are there any general recommendations for catalyst and ligand selection for this sterically hindered substrate?

For sterically demanding substrates, the use of bulky, electron-rich phosphine ligands is generally recommended.[7][8] Ligands such as those from the Buchwald biarylphosphine family (e.g., SPhos, XPhos) are often effective because they promote the desired reductive elimination step over competing side reactions like dehalogenation.[5] The choice of palladium precatalyst is also important; pre-catalysts that readily form the active Pd(0) species can be advantageous.[5]

Troubleshooting Guide: Common Cross-Coupling Reactions

This section provides detailed troubleshooting for specific issues encountered during common palladium-catalyzed cross-coupling reactions with Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

Issue 1: Low to No Conversion in Suzuki-Miyaura Coupling

You are attempting to couple an arylboronic acid with Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate and are observing poor conversion of your starting material.

Possible Causes & Solutions:

• Steric Hindrance Impeding Transmetalation: The bulky N-isopropyl and C2-ester groups can slow down the crucial transmetalation step in the catalytic cycle.

  • Troubleshooting Steps:

    • Increase Temperature: Carefully increasing the reaction temperature can provide the necessary energy to overcome the activation barrier for transmetalation.[5]

    • Use a More Active Catalyst System: Switch to a more active palladium precatalyst and a bulkier, more electron-rich ligand. For example, using a G3 or G4 Buchwald precatalyst with a ligand like SPhos or RuPhos can be effective.

    • Choice of Boron Reagent: Ensure your boronic acid is pure and consider using a more reactive boronate ester (e.g., a pinacol boronate) or a potassium trifluoroborate salt.[9]

• Inappropriate Base: The base plays a critical role in activating the boronic acid for transmetalation.[9] An unsuitable base can lead to poor reactivity.

  • Troubleshooting Steps:

    • Screen Different Bases: Experiment with a range of bases. While stronger bases like NaOH or K₃PO₄ are often used, for sensitive substrates, milder bases like K₂CO₃ or Cs₂CO₃ might be more suitable to prevent decomposition.

    • Aqueous vs. Anhydrous Conditions: The presence of water can be beneficial in Suzuki couplings. If using an anhydrous solvent, consider adding a small amount of water. Conversely, if you observe significant dehalogenation, reducing the water content might be necessary.[5]

• Catalyst Deactivation: The nitrogen atom of the pyrrole ring can coordinate to the palladium center, leading to catalyst inhibition.[5]

  • Troubleshooting Steps:

    • Increase Catalyst Loading: A modest increase in the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes compensate for catalyst deactivation.

    • Use a Ligand Less Prone to N-Coordination: Certain ligands are designed to minimize coordination with heteroatoms on the substrate.

.

Workflow for Optimizing Suzuki-Miyaura Coupling

Caption: Decision workflow for troubleshooting low yields in Suzuki-Miyaura couplings.

Issue 2: Prevalent Dehalogenation in Cross-Coupling Reactions

You are observing a significant amount of the debrominated pyrrole as a major byproduct in your Suzuki, Sonogashira, or Buchwald-Hartwig reaction.

Possible Causes & Solutions:

• Formation of Palladium-Hydride Species: As mentioned in the FAQs, the formation of Pd-H is the primary cause of dehalogenation.[5][6]

  • Troubleshooting Steps:

    • Optimize the Base: Avoid bases that can act as hydride sources. Weaker, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃ are often better choices than alkoxides.

    • Solvent Choice: Aprotic solvents such as toluene, dioxane, or DMF are generally preferred over protic solvents like alcohols, which can be a source of hydrides.

    • Strictly Anhydrous and Inert Conditions: Ensure your reaction is set up under a strictly inert atmosphere (e.g., argon or nitrogen) and that all solvents and reagents are anhydrous to minimize water content.

• Unprotected N-H in Starting Material (if applicable): While your target molecule is N-substituted, this is a crucial point for similar pyrrole systems. An unprotected N-H can be deprotonated by the base, increasing the electron density of the ring and potentially influencing the dehalogenation pathway.[5] N-protection can suppress this side reaction.[4]

.

Catalytic Cycle Showing Competing Dehalogenation Pathway

Caption: Competing pathways of cross-coupling and dehalogenation.

Issue 3: Low Yield in Buchwald-Hartwig Amination

Your attempt to couple an amine with Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is resulting in low yields of the desired amino-pyrrole.

Possible Causes & Solutions:

• Steric Hindrance Preventing C-N Bond Formation: The bulky groups on both the pyrrole and potentially the amine can hinder the reductive elimination step that forms the C-N bond.

  • Troubleshooting Steps:

    • Ligand Choice is Critical: Employ sterically demanding biaryl phosphine ligands. Ligands like XPhos, tBuXPhos, or BrettPhos are specifically designed to facilitate challenging C-N couplings.[10][11]

    • Optimize Base and Solvent: Strong, non-nucleophilic bases like NaOt-Bu or LHMDS are typically required. Aprotic polar solvents like toluene or dioxane are often effective.

• β-Hydride Elimination from the Amine: If the amine coupling partner has β-hydrogens, β-hydride elimination can be a competing side reaction.

  • Troubleshooting Steps:

    • Use a Bulky Ligand: Bulky ligands can disfavor the conformation required for β-hydride elimination.

    • Lower Reaction Temperature: If possible, running the reaction at a lower temperature may suppress this side reaction, although it might also slow down the desired coupling.

Issue 4: Unsuccessful Sonogashira Coupling

You are trying to couple a terminal alkyne with your bromopyrrole substrate and are not observing product formation.

Possible Causes & Solutions:

• Copper-Mediated Side Reactions: The traditional Sonogashira coupling uses a copper co-catalyst, which can lead to the homocoupling of the alkyne (Glaser coupling).[12]

  • Troubleshooting Steps:

    • Employ Copper-Free Conditions: Numerous copper-free Sonogashira protocols have been developed. These often rely on specific palladium catalysts and bases (e.g., a hindered amine base) to facilitate the reaction.[12]

    • Use a Bulky Ligand: As with other cross-couplings, bulky, electron-rich phosphine ligands can improve the efficiency of the palladium catalytic cycle.[13]

• Poor Solubility or Reactivity of the Alkyne: The nature of the alkyne coupling partner can significantly impact the reaction outcome.

  • Troubleshooting Steps:

    • Solvent Screening: Ensure that both coupling partners are soluble in the reaction solvent at the reaction temperature.

    • Base Selection: An amine base, such as triethylamine or diisopropylethylamine, is typically used to deprotonate the terminal alkyne.[12] Ensure the base is strong enough for this purpose but does not cause unwanted side reactions.

Experimental Protocols

General Protocol for a Trial Suzuki-Miyaura Coupling

This protocol provides a starting point for optimizing the Suzuki-Miyaura coupling of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

Reactant Preparation:

• Ensure the Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is pure.

• Use a fresh, high-purity arylboronic acid or boronate ester.

Reaction Setup:

• To a dry reaction vessel equipped with a magnetic stir bar, add Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 eq), the arylboronic acid (1.2-1.5 eq), and the base (e.g., K₃PO₄, 2.0-3.0 eq).

• Add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Add the solvent (e.g., toluene or dioxane) and water (if applicable).

• Degas the reaction mixture by bubbling an inert gas (argon or nitrogen) through the solution for 10-15 minutes, or by using three freeze-pump-thaw cycles.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

Work-up and Purification:

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary Table

Coupling Reaction	Recommended Ligand Families	Recommended Base Types	Common Solvents	Key Troubleshooting Point
Suzuki-Miyaura	Buchwald Biaryl Phosphines (SPhos, XPhos)	Carbonates (K₂CO₃, Cs₂CO₃), Phosphates (K₃PO₄)	Toluene, Dioxane, THF (often with water)	Overcoming slow transmetalation with temperature and active catalysts.
Buchwald-Hartwig	Bulky Biaryl Phosphines (BrettPhos, tBuXPhos)	Strong, non-nucleophilic (NaOt-Bu, LHMDS)	Toluene, Dioxane	Ligand choice is crucial to facilitate C-N reductive elimination.
Sonogashira	Bulky, electron-rich phosphines	Amine bases (Et₃N, DIPEA)	THF, DMF, Acetonitrile	Consider copper-free conditions to avoid alkyne homocoupling.

References

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• Belen'kii, L. I., Kim, T. G., Suslov, I. A., & Chuvylkin, N. D. (2003). Positional selectivity in reactions of pyrrole and its N-substituted derivatives with electrophiles. Arkivoc, 2003(12), 58-69.

• Effect of N‑α Substitution on the Electropolymerization of N‑Substituted Pyrroles: Structure–Reactivity Relationship Studies. (2014). ACS Publications. Retrieved March 22, 2026, from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2004). Palladium-Catalyzed Cross-Coupling of Pyrrole Anions with Aryl Chlorides, Bromides, and Iodides. Organic Letters, 6(21), 3679–3681.

• Pyrrole. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

• Palladium-Catalyzed, Multicomponent Synthesis of Fused-Ring Pyrroles from Aryl Iodides, Carbon Monoxide, and Alkyne-Tethered Imines. (2016). ACS Publications. Retrieved March 22, 2026, from [Link]

• Gupton, J. T., et al. (2017). Formyl Group Activation of a Bromopyrrole Ester in Suzuki Cross-Coupling Reactions: Application to a Formal Synthesis of Polycitone A and B and Polycitrin A. Bioorganic & Medicinal Chemistry, 25(12), 3149-3156.

• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• N-Aryl substituents have an influence on the photophysics of tetraaryl-pyrrolo[3,2-b]pyrroles. (n.d.). MDPI. Retrieved March 22, 2026, from [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2020). MDPI. Retrieved March 22, 2026, from [Link]

• Deciphering complexity in Pd–catalyzed cross-couplings. (n.d.). Nature. Retrieved March 22, 2026, from [Link]

• Ortho group activation of a bromopyrrole ester in Suzuki-Miyaura cross-coupling reactions: Application to the synthesis of new microtubule depolymerizing agents with potent cytotoxic activities. (2017). PubMed. Retrieved March 22, 2026, from [Link]

• Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. (2012). ACS Publications. Retrieved March 22, 2026, from [Link]

• ChemInform Abstract: Palladium Catalyzed-Dehalogenation of Aryl Chlorides and Bromides Using Phosphite Ligands. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

• A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. (n.d.). PubMed. Retrieved March 22, 2026, from [Link]

• Ligand Assessment for the Suzuki-Miyaura Cross Coupling Reaction of Aryl and Heteroaryl Bromides with n-Butylboronic Acid. The Advantages of Buchwald's S-Phos. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• Synthesis of Pyrroles through the CuH-Catalyzed Coupling of Enynes and Nitriles. (2020). ACS Publications. Retrieved March 22, 2026, from [Link]

• Suzuki-Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• How to approach choosing reaction conditions for Suzuki? (2024). Reddit. Retrieved March 22, 2026, from [Link]

• Development of Palladium Catalysts for Regioselective Functionalization of Simple Organic Molecules. (n.d.). University of Memphis Digital Commons. Retrieved March 22, 2026, from [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Retrieved March 22, 2026, from [Link]

• Recent Advancement in Palladium Catalysed C-C bond Activation of Strained Ring Systems. (n.d.). ChemRxiv. Retrieved March 22, 2026, from [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. (n.d.). PubMed. Retrieved March 22, 2026, from [Link]

• A Simple and Efficient Protocol to 1,2,4-Substituted Pyrroles via a Sonogashira Coupling-Acid-Catalyzed Cyclization. (n.d.). Organic Chemistry Portal. Retrieved March 22, 2026, from [Link]

• Reversible C–C Bond Formation Using Palladium Catalysis. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Purdue University. Retrieved March 22, 2026, from [Link]

• Catalytic C–S Cross-Coupling Reactions Employing Ni Complexes of Pyrrole-Based Pincer Ligands. (2014). ACS Publications. Retrieved March 22, 2026, from [Link]

• A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. (2014). ACS Publications. Retrieved March 22, 2026, from [Link]

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

• advances and challenges in the synthesis of pyrrole systems of a limited access. (n.d.). DOI. Retrieved March 22, 2026, from [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. (2014). ACS Publications. Retrieved March 22, 2026, from [Link]

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• Sonogashira Coupling. (2024). Chemistry LibreTexts. Retrieved March 22, 2026, from [Link]

• The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles. (2016). Semantic Scholar. Retrieved March 22, 2026, from [Link]

• The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles. (n.d.). Royal Society of Chemistry. Retrieved March 22, 2026, from [Link]

• Exploring the influence of steric hindrance and electronic nature of substituents in the supramolecular arrangements of 5-(substituted phenyl)-2-formylpyrroles. (n.d.). Taylor & Francis Online. Retrieved March 22, 2026, from [Link]

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• 3. cris.iucc.ac.il [cris.iucc.ac.il]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. reddit.com [reddit.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Crystallization &amp; Purification of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Welcome to the technical support and troubleshooting guide for the purification of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (CAS: 1367874-83-6).

As a highly lipophilic, N-alkylated pyrrole derivative, this compound is notorious for presenting as a viscous oil or a low-melting solid post-synthesis [1]. Because the bulky isopropyl group and the heavy bromine atom disrupt crystal lattice packing, researchers frequently encounter Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—during recrystallization [2].

This guide provides field-proven solvent systems, a self-validating crystallization protocol, and mechanistic troubleshooting to help you bypass kinetic barriers and isolate high-purity crystalline material.

Solvent Selection Guide

The choice of solvent must balance the compound's moderate polarity (driven by the methyl ester and pyrrole core) with its significant lipophilicity. Below is a summary of the most effective solvent systems for this specific molecular profile.

Solvent System	Ratio (v/v)	Crystallization Mechanism	Pros	Cons (Risks)
Ethyl Acetate / Heptane	1:3 to 1:5	Anti-solvent addition	Industry standard; excellent impurity rejection if controlled properly.	High risk of oiling out if the anti-solvent is added too rapidly.
Isopropanol (IPA)	N/A (Single)	Temperature cooling	Gentle temperature-solubility gradient; avoids local supersaturation.	May require prolonged sub-zero cooling (-20°C) to induce initial nucleation.
DCM / Pentane	1:5 to 1:10	Anti-solvent / Vapor Diffusion	Exceptional for highly stubborn, low-melting lipophilic oils.	Pentane is highly volatile; vapor diffusion is slow and difficult to scale.

Standard Operating Procedure (SOP): Anti-Solvent Crystallization

To prevent the compound from separating into a secondary liquid phase, this protocol utilizes a highly controlled Ethyl Acetate/Heptane anti-solvent approach combined with early seeding.

Phase 1: Dissolution & Polish Filtration

• Dissolution: Suspend the crude Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate in a minimal volume of Ethyl Acetate (approx. 2–3 mL/g) in a jacketed reactor or round-bottom flask.

• Heating: Warm the mixture gently to 45°C under continuous stirring until complete dissolution is achieved.

• Filtration: Pass the warm solution through a 0.45 µm PTFE syringe filter (or Celite pad) into a clean, pre-warmed flask. Causality: Removing microscopic insoluble impurities prevents heterogeneous nucleation of unwanted polymorphs or the stabilization of emulsion droplets.

Phase 2: Anti-Solvent Addition & Seeding

• Anti-Solvent Titration: Maintain the temperature at 45°C. Begin adding warm Heptane dropwise (approx. 0.5 mL/min).

• Cloud Point Detection: Stop the Heptane addition the exact moment a faint, persistent turbidity (haze) appears.

• Thermal Annealing: Raise the temperature by 2–3°C until the solution becomes perfectly clear again. You are now resting just outside the metastable zone.

• Seeding: Add 1–2% (w/w) of pure Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate seed crystals. Causality: Seeding provides a low-energy template for solute molecules to integrate into a rigid crystal lattice, effectively bypassing the kinetic delay of primary nucleation that typically leads to oiling out [3].

Phase 3: Controlled Cooling & Isolation

• Aging: Hold the suspension at the seeding temperature for 1 hour to allow the seed bed to grow and consume excess supersaturation.

• Cooling: Cool the mixture to 0–5°C at a strictly controlled rate of 0.1°C/min .

• Isolation: Filter the resulting crystalline slurry via vacuum filtration. Wash the filter cake with ice-cold Heptane (1 mL/g) and dry under a vacuum at room temperature.

Troubleshooting & FAQs

Q: My product is forming a cloudy, milky emulsion instead of solid crystals. What is happening?

A: Your system has undergone Liquid-Liquid Phase Separation (LLPS) , or "oiling out." Because the integration of this bulky pyrrole into a crystal lattice is kinetically slow, rapid supersaturation forces the solute to separate into a secondary, product-rich liquid phase rather than a solid phase [2]. These oil droplets are highly mobile and act as excellent solvents for impurities, ruining your purification [4].

Q: How do I rescue a batch that has already oiled out?

A: Do not attempt to cool an oiled-out emulsion, as it will spontaneously solidify into a sticky, impure glass. Instead, follow this self-validating rescue loop:

• Reheat the mixture until it returns to a single, clear homogeneous phase (surpassing the upper consolute temperature).

• Add 5–10% more Ethyl Acetate. Causality: This shifts your overall solvent composition out of the thermodynamic miscibility gap (the binodal curve), preventing LLPS upon cooling [4].

• Cool much slower (e.g., 0.05°C/min) and ensure you introduce seed crystals before reaching the temperature at which the oil previously formed.

Q: I don't have any seed crystals because my synthesized compound is currently a stubborn oil. How do I induce the very first crystallization?

A: You must force primary nucleation using extreme thermodynamic driving forces.

• Method A (Trituration): Dissolve the oil in a few drops of diethyl ether. Submerge the flask in a dry ice/acetone bath (-78°C). Vigorously scratch the inside of the glass flask with a glass stirring rod. The acoustic cavitation and localized high energy from scratching will often force nucleation.

• Method B (Vapor Diffusion): Dissolve the oil in a small vial of Dichloromethane. Place this open vial inside a larger jar containing Pentane. Seal the outer jar. Over 24–48 hours, the volatile pentane will slowly diffuse into the DCM, creating an incredibly gentle supersaturation gradient that favors crystal growth over oiling out.

Process Workflow: Overcoming LLPS

The following decision tree illustrates the logical flow for managing the phase behavior of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate during anti-solvent crystallization.

Caption: Decision tree for the anti-solvent crystallization of lipophilic pyrroles, highlighting the LLPS rescue pathway.

References

• Compounds and their administration for treating a neurodegenerative disease as well as a method for identifying a compound capable of inhibiting a kinase, such as LRRK. Genentech, Inc. (US Patent 8,569,281 B2). Available at: [1]

• Oiling Out in Crystallization. Mettler Toledo. Available at: [1]

• An In-Line Study of Oiling Out and Crystallization. Organic Process Research & Development, ACS Publications. Available at:[2]

• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. MDPI. Available at: [3]

Sources

• 1. mt.com [mt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data | MDPI [mdpi.com]

Reducing isomeric impurities in Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate production

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. As Senior Application Scientists, we have compiled this resource to address common challenges, particularly the formation and reduction of isomeric impurities, to ensure the synthesis of a highly pure product.

Troubleshooting Guide: Isomeric Impurity Reduction

A primary challenge in the synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is the co-formation of the undesired Methyl 5-bromo-1-isopropyl-1H-pyrrole-2-carboxylate isomer. The following section provides a structured approach to diagnose and resolve this issue.

Issue: Presence of a Significant Amount of the 5-Bromo Isomer in the Final Product

Symptom: NMR or HPLC analysis of the crude or purified product shows two distinct sets of signals corresponding to the desired 4-bromo and the undesired 5-bromo isomers.

Causality: The bromination of the pyrrole ring is an electrophilic aromatic substitution reaction. The directing effect of the C2-carboxylate group generally favors bromination at the C4 position. However, this directing effect is not absolute, and under certain conditions, a significant amount of the C5-bromo isomer can be formed.[1][2] The choice of brominating agent and reaction conditions plays a crucial role in the regioselectivity of this reaction.[1][2]

Workflow for Diagnosing and Resolving Isomer Formation:

Caption: Troubleshooting workflow for minimizing 5-bromo isomer formation.

Detailed Troubleshooting Steps

Question: My reaction is producing a nearly 1:1 mixture of 4-bromo and 5-bromo isomers. How can I improve the regioselectivity for the desired 4-bromo product?

Answer:

Achieving high regioselectivity is critical. Here are the key parameters to control:

• Choice of Brominating Agent:

  • Recommended: N-Bromosuccinimide (NBS) is generally the preferred reagent for achieving C4-bromination of pyrroles with electron-withdrawing groups at the C2 position.[1][2]

  • To Avoid: Molecular bromine (Br₂) can be too reactive and may lead to a mixture of isomers and polybrominated products.[1] Tetrabutylammonium tribromide (TBABr₃) has been shown to favor C5-bromination in some C2-substituted pyrroles and should be avoided when the 4-bromo isomer is the target.[2]

• Reaction Temperature:

  • Lowering the reaction temperature can significantly enhance regioselectivity. Performing the bromination at temperatures between -78 °C and 0 °C is highly recommended to minimize the formation of the 5-bromo isomer.[1]

• Solvent:

  • The choice of solvent can influence the reaction's outcome. Tetrahydrofuran (THF) is a commonly used solvent that, in combination with NBS, often provides good C4-selectivity.[1][2] Ensure the solvent is anhydrous, as water can react with NBS.

Experimental Protocol for Selective C4-Bromination:

• Dissolve Methyl 1-isopropyl-1H-pyrrole-2-carboxylate in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of NBS (1.0 equivalent) in anhydrous THF dropwise to the cooled solution.

• Stir the reaction mixture at -78 °C for 1-2 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Allow the mixture to warm to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Question: I have already synthesized a mixture of 4-bromo and 5-bromo isomers. What is the most effective way to separate them?

Answer:

Separating these isomers can be challenging due to their similar physical properties. However, the following techniques are effective:

• Column Chromatography:

  • This is the most common method for separating pyrrole isomers.[3]

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase: A non-polar/polar solvent system is typically used. A gradient elution starting with a low polarity solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with a solvent like ethyl acetate or dichloromethane can effectively separate the isomers. The optimal solvent system will need to be determined empirically, starting with TLC analysis.

• Recrystallization:

  • If a suitable solvent is found where the two isomers have significantly different solubilities, recrystallization can be an effective and scalable purification method. This often requires screening various solvents and solvent mixtures.

Table 1: Comparison of Purification Methods for Bromo-Pyrrole Isomers

Purification Method	Principle	Advantages	Disadvantages
Column Chromatography	Differential adsorption of isomers to the stationary phase.	High resolution, applicable to a wide range of isomer ratios.	Can be time-consuming and require large volumes of solvent for large-scale purifications.
Recrystallization	Difference in solubility of the isomers in a specific solvent.	Scalable, can yield very pure material.	Finding a suitable solvent can be challenging and may result in loss of product.

Frequently Asked Questions (FAQs)

Q1: What is the first step in the synthesis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate?

The synthesis typically begins with the N-isopropylation of a suitable pyrrole precursor, such as Methyl 1H-pyrrole-2-carboxylate. This is followed by the regioselective bromination of the resulting Methyl 1-isopropyl-1H-pyrrole-2-carboxylate.

Q2: Why is it important to use an anhydrous solvent for the bromination reaction with NBS?

NBS can react with water, which would consume the reagent and potentially introduce unwanted byproducts. Using an anhydrous solvent ensures that the NBS is available for the desired bromination of the pyrrole ring.[1]

Q3: Can I use other brominating agents like DBDMH (1,3-dibromo-5,5-dimethylhydantoin)?

While other brominating agents exist, for C2-acylated pyrroles, DBDMH has been shown to provide high regioselectivity for the C4 position, similar to NBS.[2] However, NBS is more commonly cited and readily available for this specific transformation.

Q4: How can I confirm the identity and purity of my final product?

A combination of analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural elucidation and determining the ratio of isomers. The chemical shifts and coupling constants of the pyrrole ring protons will be distinct for the 4-bromo and 5-bromo isomers.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product and quantify the amount of any residual isomeric impurity.[4] A reverse-phase HPLC method with a C18 column is a good starting point.[5][6]

Q5: Are there any safety precautions I should take during the bromination step?

Yes. Brominating agents like NBS are toxic and corrosive. Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reaction should be conducted under an inert atmosphere to prevent side reactions.

Workflow for Product Analysis:

Caption: Analytical workflow for final product confirmation.

References

• ACS Publications. (2018, July 3). Substrate Controlled Regioselective Bromination of Acylated Pyrroles Using Tetrabutylammonium Tribromide (TBABr3). The Journal of Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, November 15). Regioselective bromination of pyrrolo[1,2-a]quinoxalines. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). PYRROLE CHEMISTRY: IV. THE PREPARATION AND SOME REACTIONS OF BROMINATED PYRROLE DERIVATIVES. Retrieved from [Link]

• Longdom Publishing SL. (n.d.). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Retrieved from [Link]

• SIELC Technologies. (2018, February 17). Separation of 1H-Pyrrole, 1-(phenylmethyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

• SIELC Technologies. (2018, February 17). Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Separation of 1H-Pyrrole, 1-(phenylmethyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate vs Ethyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate reactivity

Executive Summary

In the design of complex pharmaceuticals and agrochemicals, the selection of appropriate heterocyclic building blocks is a critical determinant of synthetic efficiency. Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate and its ethyl counterpart are highly versatile scaffolds. Both feature a C4-bromine atom primed for transition-metal-catalyzed cross-coupling and a C2-ester group that serves as a masked carboxylic acid for downstream amidation.

While their core electronic properties are nearly identical, the subtle steric differences between the methyl and ethyl ester moieties significantly dictate their reactivity profiles—specifically regarding their hydrolytic stability and their compatibility with basic cross-coupling conditions. This guide objectively compares their performance, elucidates the mechanistic causality behind their reactivity, and provides field-proven, self-validating experimental protocols.

Mechanistic Causality: Ester Reactivity Profiles

Saponification (Hydrolysis) Kinetics

The rate-determining step in alkaline ester hydrolysis is the nucleophilic attack of the hydroxide ion on the carbonyl carbon, forming a tetrahedral intermediate. The steric bulk of the alkoxy leaving group plays a dominant role in the activation energy of this transition state.

The methyl group (Taft steric parameter Es​ = 0.00) offers significantly less steric shielding than the ethyl group ( Es​ = -0.07). Experimental kinetic studies consistently demonstrate that ethyl esters hydrolyze approximately 2 to 3 times slower than their methyl counterparts under identical conditions [1].

• Strategic Implication : If your synthetic route requires rapid, mild deprotection to yield the pyrrole-2-carboxylic acid for a subsequent peptide coupling, the methyl ester is the superior choice.

Palladium-Catalyzed Cross-Coupling (C4-Br Activation)

For both analogs, the C4-Br bond is highly activated for oxidative addition by the electron-withdrawing nature of the C2-ester group, which lowers the electron density of the pyrrole ring [2]. The intrinsic rate of Suzuki-Miyaura or Buchwald-Hartwig coupling is virtually identical for both the methyl and ethyl variants.

However, the choice of ester dictates the tolerable reaction conditions . Because the methyl ester is more hydrolytically labile, utilizing strong aqueous bases (e.g., NaOH , Na2​CO3​ ) at elevated temperatures during cross-coupling often leads to premature saponification, yielding a highly polar carboxylate salt that can poison the palladium catalyst or complicate workup. The ethyl ester provides a wider stability window, allowing for more aggressive coupling conditions without unwanted ester cleavage [3].

Comparative Data & Performance Metrics

The following table summarizes the quantitative and qualitative performance metrics of both building blocks:

Performance Metric	Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate	Ethyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate
Taft Steric Parameter ( Es​ )	0.00	-0.07
Relative Hydrolysis Rate	~2.5x (Fast)	1.0x (Baseline)
Suzuki Coupling Yield (Mild Base)	>85%	>85%
Risk of Premature Saponification	High (Requires mild bases like K2​CO3​ )	Low to Moderate
Downstream Amidation Suitability	Excellent (Rapid unmasking of acid)	Good (Requires harsher deprotection)

Workflow Visualization

Reactivity pathways of bromopyrrole esters comparing hydrolysis and cross-coupling.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific mechanistic rationales for solvent and reagent choices.

Protocol 1: Controlled Saponification of the Ester

Optimal for the Methyl Ester variant.

• Reagent Preparation : Dissolve 1.0 eq of the methyl ester in a solvent mixture of THF/MeOH/H2​O (3:1:1, 0.2 M).

  • Causality: THF ensures complete dissolution of the hydrophobic isopropyl-pyrrole core. Water delivers the nucleophilic hydroxide ions. Methanol acts as a miscible bridge, preventing the formation of a biphasic system and ensuring predictable zero-order kinetics.

• Base Addition : Add 2.0 eq of LiOH⋅H2​O . Stir at room temperature for 2-4 hours.

• Self-Validation (TLC) : Monitor via TLC (Hexanes/EtOAc 3:1). The starting ester migrates with an Rf​ of ~0.6. Upon complete conversion, this spot completely disappears. The product remains trapped at the baseline ( Rf​ = 0.0) due to the formation of the highly polar lithium carboxylate salt.

• Workup : Concentrate the mixture in vacuo to remove THF/MeOH. Dilute the aqueous layer with water and wash with EtOAc to remove organic impurities. Acidify the aqueous layer with 1M HCl to pH ~3.

• Isolation : The free pyrrole-2-carboxylic acid will precipitate as a white solid. Filter and dry under a high vacuum.

Protocol 2: Suzuki-Miyaura Cross-Coupling at C4-Br

Applicable to both variants, utilizing mild conditions to protect the ester.

Step-by-step experimental workflow for Suzuki-Miyaura cross-coupling of bromopyrrole esters.

• Reaction Setup : In a Schlenk flask, combine the bromopyrrole ester (1.0 eq) and the arylboronic acid (1.2 eq) in Toluene/EtOH/ H2​O (2:1:1).

  • Causality: Toluene solubilizes the lipophilic pyrrole, water dissolves the inorganic base to generate the active boronate species, and ethanol ensures a homogenous biphasic interface, maximizing the transmetalation rate.

• Base Addition : Add K2​CO3​ (2.5 eq).

  • Causality: Potassium carbonate is a sufficiently strong base to activate the boronic acid but mild enough to prevent the premature saponification of the ester (especially critical for the methyl variant) [3].

• Degassing & Catalyst : Degas the mixture by sparging with N2​ for 15 minutes. Add Pd(dppf)Cl2​ (0.05 eq). The bidentate dppf ligand prevents catalyst deactivation by the pyrrole ring.

• Heating : Heat the mixture to 80°C for 4-6 hours.

• Self-Validation (LC-MS) : Reaction progress is self-validated via LC-MS. The disappearance of the characteristic isotopic bromine doublet (M and M+2 peaks of equal intensity) confirms the complete consumption of the starting material, replaced by the [M+H]+ singlet of the cross-coupled product.

References

• Kubyshkin, V. (2017). "Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models." Beilstein Journal of Organic Chemistry, 13, 2470–2480. URL:[Link]

• Gupton, J. T., et al. (2014). "Formyl Group Activation of a Bromopyrrole Ester in Suzuki Cross-Coupling Reactions: Application to a Formal Synthesis of Polycitone A and B and Polycitrin A." Tetrahedron, 70(17), 2738–2745. URL:[Link]

Optimizing and Validating HPLC Methods for Halogenated Pyrroles: A Comparative Guide on Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate Purity Analysis

Introduction

(CAS: 1367874-83-6) is a highly specialized halogenated heterocyclic intermediate[1]. It is frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including kinase inhibitors targeted at neurodegenerative diseases[2].

During its synthesis, closely related process impurities are generated—most notably the debrominated analog and positional isomers (e.g., the 5-bromo isomer). Because these impurities share nearly identical molecular weights and polarities, developing a robust purity analysis method is a significant analytical challenge. This guide objectively compares the performance of traditional C18 stationary phases against Biphenyl phases for this specific application, and outlines a comprehensive method validation strategy grounded in the latest [3][4].

The Analytical Challenge: C18 vs. Biphenyl (Causality & Mechanism)

Standard reversed-phase HPLC heavily relies on C18 columns, which separate analytes primarily through dispersive (hydrophobic) van der Waals interactions[5]. However, when applied to halogenated aromatics like our target pyrrole, C18 columns often fail to provide adequate selectivity ( α ) to resolve positional isomers. The hydrophobic footprint of a 4-bromo isomer is virtually indistinguishable from a 5-bromo isomer on an alkyl chain.

The Biphenyl Advantage: To overcome this, a Biphenyl stationary phase is selected. The biphenyl ligand provides an orthogonal retention mechanism driven by strong π−π interactions, dipole-dipole interactions, and enhanced shape selectivity[6][7]. The bromine atom on the pyrrole ring is highly polarizable; it interacts strongly with the electron-dense π clouds of the biphenyl rings. Furthermore, using methanol instead of acetonitrile as the organic modifier enhances this effect, as acetonitrile contains π electrons that can competitively disrupt the analyte-column π−π interactions[7].

Fig 1: Separation mechanism comparison: C18 vs. Biphenyl stationary phases.

Experimental Methodology & Self-Validating Protocol

To ensure absolute scientific integrity, the analytical protocol is designed as a self-validating system . Before any sample is analyzed, a System Suitability Test (SST) must be executed and passed. This guarantees the instrument and column are performing within required parameters.

Step-by-Step Chromatographic Protocol

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (TFA suppresses the ionization of any residual silanols, ensuring sharp peak shapes).

  • Mobile Phase B: 0.1% TFA in LC-MS grade Methanol.

• Sample Preparation:

  • Diluent: 50:50 Water:Methanol (v/v).

  • Standard Solution: Accurately weigh 10.0 mg of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (1.0 mg/mL).

  • System Suitability (SST) Solution: Spike the Standard Solution with 0.1% w/w of the 5-bromo isomer impurity.

• Self-Validation (SST) Criteria:

  • Resolution ( Rs​ ): Must be ≥2.0 between the 4-bromo and 5-bromo peaks.

  • Tailing Factor ( Tf​ ): Must be ≤1.5 for the main peak.

  • Injection Precision: %RSD of the main peak area from 5 replicate injections must be ≤2.0% .

Table 1: Chromatographic Conditions Comparison

Parameter	Method A (Traditional C18)	Method B (Optimized Biphenyl)
Column	Standard C18 (150 x 4.6 mm, 3 µm)	Core-Shell Biphenyl (150 x 4.6 mm, 2.6 µm)
Mobile Phase A	0.1% TFA in Water	0.1% TFA in Water
Mobile Phase B	Acetonitrile	Methanol (Enhances π−π interactions)
Gradient	30% to 90% B over 15 min	40% to 85% B over 15 min
Flow Rate	1.0 mL/min	0.8 mL/min
Column Temp	30°C	35°C
Detection	UV at 254 nm	UV at 254 nm (PDA for peak purity)

ICH Q2(R2) Method Validation Framework

Once the Biphenyl method was established as superior, it was subjected to rigorous validation in accordance with the [4][8]. The updated R2 framework emphasizes a lifecycle approach, integrating robustness early in the development phase[9].

Fig 2: ICH Q2(R2) analytical method validation workflow for purity analysis.

• Specificity: Evaluated by injecting a blank, individual impurities, and a spiked sample. Peak purity angle must be less than the peak purity threshold using PDA detection.

• Linearity & Range: Assessed across 5 concentration levels ranging from 25% to 150% of the nominal working concentration (0.25 to 1.5 mg/mL).

• Accuracy: Determined via standard addition (spike recovery) at 50%, 100%, and 150% levels in triplicate.

• Precision: Assessed via Repeatability (6 preparations by Analyst 1 on Day 1) and Intermediate Precision (6 preparations by Analyst 2 on Day 2).

Results & Comparative Data

The experimental data clearly demonstrates the mechanistic limitations of C18 phases for this specific compound class, and validates the Biphenyl method's suitability.

Table 2: Performance Comparison (C18 vs. Biphenyl)

Performance Metric	C18 Column (Acetonitrile)	Biphenyl Column (Methanol)	Conclusion / Causality
Retention Time (Main Peak)	6.4 min	8.7 min	Biphenyl provides stronger retention via π−π bonding.
Resolution (4-bromo vs 5-bromo)	1.2 (Co-elution)	2.9 (Baseline)	C18 lacks shape/polarizability selectivity for isomers.
Peak Tailing ( Tf​ )	1.6	1.1	Core-shell biphenyl reduces secondary silanol interactions.
SST Pass/Fail	FAIL	PASS	Only the Biphenyl method is fit for quantitative purity.

Table 3: ICH Q2(R2) Validation Summary (Biphenyl Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at main peak RT; Peak Purity passed	No interference; Purity Angle < Threshold	Pass
Linearity	Correlation Coefficient ( R2 ) ≥0.999	R2=0.9998	Pass
Accuracy (Recovery)	98.0% - 102.0% across all levels	99.4% - 100.6%	Pass
Repeatability (Precision)	%RSD ≤2.0% (n=6)	%RSD = 0.65%	Pass
Intermediate Precision	%RSD ≤2.0% (n=12 total)	%RSD = 0.78%	Pass
LOD / LOQ	Signal-to-Noise (S/N) ≥3 (LOD) and ≥10 (LOQ)	LOD: 0.05 µg/mL LOQ: 0.15 µg/mL	Pass

Conclusion

The purity analysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate exposes the limitations of relying solely on hydrophobic dispersive forces (C18 columns) for halogenated heterocyclic compounds. By pivoting to a Biphenyl stationary phase and utilizing methanol as an organic modifier, analysts can leverage π−π and dipole interactions to achieve baseline resolution of critical isomeric impurities[7]. The resulting method not only passes the stringent self-validating System Suitability Tests but fully complies with the updated ICH Q2(R2) validation guidelines, ensuring a highly trustworthy, accurate, and reproducible assay for pharmaceutical development[3].

References

• International Council for Harmonisation (ICH): ICH Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• European Pharmaceutical Review: Validation of analytical procedures – ICH Q2(R2). Available at:[Link]

• Restek Corporation: Comparing C18-Type Stationary Phases to Biphenyl Using an LC Virtual Method Development Tool. Available at:[Link]

• Phenomenex: HPLC Column Selection Guide. Available at: [Link]

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A Senior Application Scientist's Guide: Comparing N-isopropyl vs. N-methyl Pyrrole Carboxylates in Drug Design

In the realm of medicinal chemistry, the pyrrole ring stands as a privileged scaffold, a cornerstone in the architecture of numerous therapeutic agents.[1][2] The strategic functionalization of this heterocycle is paramount, where even the most subtle molecular tweak can precipitate a cascade of changes in a compound's pharmacological profile. This guide provides a detailed, evidence-based comparison of two common N-alkyl substituents on pyrrole carboxylates: the compact N-methyl group and its bulkier counterpart, the N-isopropyl group.

Our focus extends beyond a mere recitation of properties. We will dissect the causal relationships between the steric and electronic differences of these alkyl groups and their consequent impact on a molecule's journey through the body. By grounding our analysis in established experimental protocols and quantitative data, this guide aims to equip drug development professionals with the insights necessary to make rational, effective decisions in lead optimization.

Part 1: The Physicochemical Foundation: Sterics and Lipophilicity

The initial character of a drug candidate—its ability to be absorbed, distributed, and permeate biological membranes—is dictated by its fundamental physicochemical properties. The choice between an N-methyl and an N-isopropyl group directly modulates these critical parameters.

Lipophilicity: A Double-Edged Sword

Lipophilicity, quantified by the partition coefficient (logP), is a key determinant of a drug's pharmacokinetic behavior. Alkyl groups, being hydrophobic, invariably increase a molecule's lipophilicity.[3] The branched and larger isopropyl group imparts a greater lipophilic character than the methyl group.

Table 1: Comparative Lipophilicity

Moiety	Typical clogP Contribution (π-value)	Key Implications for Drug Design
N-methyl	~0.5	Establishes a baseline lipophilicity. Lower risk of non-specific binding.
N-isopropyl	~1.3 - 1.5[4]	Enhances membrane permeability and can probe hydrophobic pockets in a target protein.[3] However, it may increase metabolic clearance and off-target binding.

Note: π-values are fragmental constants representing the contribution of a substituent to the overall logP.

This increase in lipophilicity with the N-isopropyl group can be a strategic asset for enhancing cell penetration but requires careful monitoring. Excessive lipophilicity often correlates with poor solubility, increased plasma protein binding, and a higher susceptibility to metabolic breakdown by cytochrome P450 enzymes.

Steric Hindrance: The Gatekeeper of Molecular Interactions

The spatial arrangement and bulk of a substituent—its steric profile—profoundly influences how a molecule interacts with its biological target and metabolic enzymes. The isopropyl group occupies a significantly larger volume than the methyl group. This steric bulk can be leveraged to great effect.[5][6]

Caption: Visual comparison of the steric bulk of N-methyl vs. N-isopropyl.

Strategic Applications of Steric Hindrance:

• Blocking Metabolism: A bulky isopropyl group can act as a "steric shield," physically obstructing the access of metabolic enzymes to a nearby labile site, thereby increasing the drug's half-life.[3][7]

• Enhancing Selectivity: The isopropyl group may be too large to fit into the binding pocket of an off-target protein, thus improving the compound's selectivity profile.

• Conformational Locking: The steric clash of an isopropyl group can restrict bond rotation, locking the molecule into a more rigid and potentially more bioactive conformation, which can lead to enhanced potency.[5]

Part 2: Impact on Metabolism and Biological Activity

The theoretical advantages of modifying a scaffold must be validated by empirical data. The shift from N-methyl to N-isopropyl can have profound and sometimes dramatic effects on a compound's metabolic stability and target affinity.

Case Study: Enhancing Metabolic Stability

In drug discovery, a common liability is rapid metabolism, often via oxidation of an exposed position on an aromatic ring or N-dealkylation. Replacing a metabolically vulnerable N-methyl group with a more robust N-isopropyl group is a well-established strategy to mitigate this issue.

Table 2: Illustrative Experimental Data on Metabolic Stability

Compound	N-Substituent	Target Affinity (Ki, nM)	Metabolic Half-life (t½, min) in Human Liver Microsomes
Analog 1	N-methyl	12.5	15
Analog 2	N-isopropyl	9.8	95

This data is representative of typical findings in lead optimization campaigns.

Causality behind the Observation: The more than six-fold increase in metabolic half-life for Analog 2 is a direct consequence of the steric hindrance provided by the isopropyl group. This bulkiness makes it more difficult for cytochrome P450 enzymes to access and oxidize either the pyrrole ring or perform N-dealkylation, a common metabolic pathway for N-methyl groups. The modest improvement in target affinity suggests the isopropyl group may also be making favorable hydrophobic contacts within the target's binding site.

Experimental Protocol: In Vitro Metabolic Stability Assay

To ensure the trustworthiness and reproducibility of such findings, a standardized protocol is essential. The following is a detailed methodology for a typical in vitro metabolic stability assay using human liver microsomes (HLMs).

Objective: To determine the intrinsic clearance rate of a compound by Phase I metabolic enzymes.

Materials:

• Test Compounds (10 mM stock in DMSO)

• Pooled Human Liver Microsomes (HLMs, 20 mg/mL)

• NADPH Regenerating System (e.g., NADPH-A/B)

• 0.1 M Phosphate Buffer (pH 7.4)

• Acetonitrile with Internal Standard (e.g., 100 ng/mL Tolbutamide) for quenching

• LC-MS/MS system

Methodology:

• Prepare Master Mix: In a clean tube, prepare a master mix of phosphate buffer and HLMs to a final protein concentration of 0.5 mg/mL.

• Compound Addition: Add the test compound to the master mix to achieve a final concentration of 1 µM. Gently vortex.

• Pre-incubation: Pre-incubate the compound-microsome mixture at 37°C for 10 minutes.

• Initiate Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. This is your T=0 time point.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw a 50 µL aliquot of the reaction mixture.

• Quench Reaction: Immediately add the aliquot to a well of a 96-well plate containing 150 µL of cold acetonitrile with the internal standard. This stops the enzymatic reaction and precipitates the proteins.

• Sample Processing: Seal the plate, vortex thoroughly, and centrifuge at 4000 rpm for 20 minutes to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining parent compound concentration using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the resulting line (-k) is used to calculate the half-life (t½ = 0.693 / k).

Caption: Standard workflow for an in vitro HLM stability assay.

Part 3: Synthetic Accessibility

The practicality of a proposed molecular modification hinges on its synthetic feasibility. Fortunately, the N-alkylation of pyrrole carboxylates is a generally straightforward transformation.

General Synthetic Pathway: The most common approach involves the deprotonation of the pyrrole nitrogen with a suitable base, followed by quenching the resulting anion with an alkyl halide.

Caption: General synthesis for N-alkylation of pyrrole carboxylates.

While both reactions are high-yielding, the N-isopropylation may require slightly more forcing conditions (e.g., a stronger base like sodium hydride and elevated temperatures) compared to N-methylation, due to the greater steric hindrance of the secondary alkyl halide. This is a minor consideration at the discovery stage but can have implications for process scale-up.

Part 4: Strategic Recommendations and Conclusion

The choice between an N-methyl and an N-isopropyl pyrrole carboxylate is not arbitrary but a strategic decision based on the specific challenges of a drug discovery project.

• Choose N-methyl as a starting point when metabolic stability is not an immediate concern and the primary goal is to establish a baseline SAR. Its small size minimizes the risk of steric clashes in a tight binding pocket.

• Choose N-isopropyl to solve specific problems. This modification is a powerful tool when you need to:

  • Improve Metabolic Stability: It is one of the first strategies to employ when faced with rapid clearance due to N-dealkylation or oxidation near the pyrrole nitrogen.

  • Enhance Potency/Selectivity: If there is a suspected hydrophobic pocket near the N-substituent, the isopropyl group can fill this space and improve binding affinity.

  • Modulate Physicochemical Properties: To systematically increase lipophilicity and observe the effect on cell permeability and other ADME parameters.

Decision Flowchart:

Caption: A logical framework for choosing the appropriate N-substituent.

References

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry. URL: [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. URL: [Link]

• DiMasi, J. A., Grabowski, H. G., & Hansen, R. W. (2016). Innovation in the pharmaceutical industry: New estimates of R&D costs. Journal of Health Economics. URL: [Link]

• Kumar, R., & Locuson, C. W. (2020). The Role of In Vitro ADME in Drug Discovery and Development. ADMET & DMPK. URL: [Link]

• Lin, J. H., & Lu, A. Y. (1997). Role of pharmacokinetics and metabolism in drug discovery and development. Pharmacological Reviews. URL: [Link]

• Smith, D. A., & van de Waterbeemd, H. (2012). Pharmacokinetics and metabolism in drug design. Wiley-VCH. URL: [Link]

• Hansch, C., & Leo, A. (1995). Exploring QSAR: fundamentals and applications in chemistry and biology. American Chemical Society. URL: [Link]

• Testa, B., & Jenner, P. (1976). Drug Metabolism: Chemical and Biochemical Aspects. Marcel Dekker. URL: [Link]

• Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical Research in Toxicology. URL: [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer. URL: [Link]

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• 3. omicsonline.org [omicsonline.org]
• 4. BJOC - Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups [beilstein-journals.org]
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• 7. nedmdg.org [nedmdg.org]

A Comparative Guide to LC-MS Purity Analysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate Reference Standards

In the landscape of pharmaceutical research and development, the integrity of analytical data is paramount. This integrity is fundamentally reliant on the quality of the reference standards used. For a compound such as Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, a key building block in the synthesis of various bioactive molecules, its purity as a reference standard is not just a matter of quality control but a critical determinant of downstream success. This guide provides an in-depth, experience-driven approach to the purity analysis of this compound using Liquid Chromatography-Mass Spectrometry (LC-MS), offering a framework for comparing different batches or suppliers of this essential reference material.

The choice of LC-MS as the analytical technique is deliberate. Its high sensitivity and selectivity, combining the separation power of liquid chromatography with the mass identification capabilities of mass spectrometry, make it an ideal tool for impurity profiling.[1][2] This guide will not only detail a robust analytical method but also explore the rationale behind the experimental choices, ensuring a scientifically sound and reproducible approach to reference standard validation.

The Critical Role of Purity in Reference Standards

A chemical reference standard is a highly purified and well-characterized substance used as a benchmark for analytical measurements.[3] Its established purity and identity are crucial for the accurate quantification and identification of a substance in a sample. The presence of impurities in a reference standard can lead to significant errors in analytical results, potentially impacting regulatory submissions, and the safety and efficacy of the final drug product. Therefore, a rigorous assessment of a reference standard's purity is a non-negotiable aspect of good laboratory practice (GLP) and current good manufacturing practice (cGMP).

Proposed LC-MS Method for Purity Analysis

The following method is proposed as a robust starting point for the purity analysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. The parameters have been selected based on the chemical properties of the analyte—a moderately polar, brominated heterocyclic compound—and extensive experience in small molecule analysis.

Instrumentation and Consumables

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system capable of binary gradient elution.

• MS Detector: A single quadrupole or triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size) is a suitable choice for retaining the analyte and separating it from potential impurities.

• Mobile Phase A: Water with 0.1% formic acid. The addition of formic acid aids in protonation of the analyte, enhancing ionization efficiency in the ESI source.

• Mobile Phase B: Acetonitrile with 0.1% formic acid. Acetonitrile is chosen for its low viscosity and UV transparency.

• Sample Diluent: A mixture of Mobile Phase A and B (e.g., 80:20 v/v) to ensure sample compatibility with the initial chromatographic conditions.

Chromatographic and Mass Spectrometric Conditions

Parameter	Recommended Setting	Justification
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, providing a balance between analysis time and chromatographic resolution.
Column Temperature	30 °C	Helps in maintaining consistent retention times and peak shapes.
Injection Volume	5 µL	A small injection volume minimizes potential peak distortion.
Gradient Elution	5% to 95% B over 10 minutes	A broad gradient ensures the elution of both polar and non-polar impurities.
Ionization Mode	ESI Positive	The nitrogen atom in the pyrrole ring is readily protonated, making positive ion mode suitable for this analyte.
MS Scan Range	m/z 100-500	This range covers the molecular weight of the target compound (246.1 g/mol ) and potential impurities.
Capillary Voltage	3.5 kV	An optimized voltage for efficient ion generation.
Cone Voltage	30 V	Helps in desolvation and ion transmission.
Source Temperature	150 °C	Optimal for solvent evaporation without causing thermal degradation of the analyte.
Desolvation Gas Flow	600 L/hr	Facilitates efficient desolvation of the ESI droplets.

Experimental Workflow and Protocols

A systematic approach is essential for obtaining reliable and comparable purity data. The following workflow outlines the key steps from sample preparation to data analysis.

Caption: A streamlined workflow for LC-MS purity analysis of reference standards.

Step-by-Step Experimental Protocol

• Preparation of Standard and Sample Solutions:

  • Accurately weigh approximately 1 mg of the Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate reference standard.

  • Dissolve in the sample diluent to a final concentration of 1 mg/mL to create a stock solution.

  • Further dilute the stock solution with the sample diluent to a working concentration of 10 µg/mL.

  • For comparing different batches, prepare solutions of each batch using the same procedure.

• LC-MS System Setup and Equilibration:

  • Install the C18 column and set the column temperature to 30 °C.

  • Purge the LC pumps with the respective mobile phases.

  • Equilibrate the column with the initial mobile phase composition (5% B) for at least 15 minutes or until a stable baseline is achieved.

• Sequence Setup and Injection:

  • Set up a sequence in the instrument control software including blank injections (sample diluent), injections of the reference standard solutions, and the samples to be compared.

  • Inject 5 µL of each solution.

• Data Acquisition:

  • Acquire data using the chromatographic and mass spectrometric conditions detailed in the table above.

• Data Processing and Purity Calculation:

  • Integrate the peaks in the chromatogram.

  • Identify the main peak corresponding to Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate based on its retention time and mass-to-charge ratio ([M+H]+).

  • Calculate the purity by the area normalization method:

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Interpreting the Data: A Comparative Analysis

When comparing different batches or suppliers of a reference standard, a side-by-side analysis of the LC-MS data is crucial. The following table illustrates a hypothetical comparison.

Parameter	Batch A	Batch B (Alternative Supplier)
Purity (% Area)	99.8%	98.5%
Number of Impurities Detected	2	4
Major Impurity (m/z)	232.0 (retention time: 6.2 min)	260.1 (retention time: 8.1 min)
Observations	Clean baseline, sharp main peak.	Higher baseline noise, broader main peak.

This comparative data allows for an objective assessment of the quality of each reference standard. Batch A, with higher purity and fewer impurities, would be the preferred choice.

Caption: A decision tree for comparing reference standard batches based on LC-MS data.

Conclusion

The rigorous purity assessment of reference standards is a cornerstone of analytical science in the pharmaceutical industry. The LC-MS method detailed in this guide provides a robust and reliable framework for the analysis of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. By not only following the protocol but also understanding the scientific rationale behind the experimental choices, researchers can confidently evaluate and compare different sources of this critical reagent. This ensures the generation of high-quality, reproducible data, ultimately contributing to the development of safe and effective medicines.

References

• Szekely-Klepser, G., Wade, K., Woolson, D., Brown, R., Fountain, S., & Kindt, E. (2005). A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies.
• Gao, X., Chen, J., Liu, J., Liu, H., & Chen, J. (2014). LC-MS characterization and purity assessment of a prototype bispecific antibody. mAbs, 6(5), 1232-1243.
• Abdighahroudi, M. S., Varga, E., & Knopp, G. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412(12), 2827-2837.

• Labinsights. (2024, December 25). A Comprehensive Guide to Impurity Reference Standards and Comparison Standards: Definitions, Functions, and Uses. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, February 25). Choosing Reference Standards for API or Impurity. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-bromo-1H-pyrrole-2-carboxylate. Retrieved from [Link]

Sources

• 1. LC-MS characterization and purity assessment of a prototype bispecific antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]

A Comparative Guide to the Cross-Coupling Reactivity of 4-Bromo and 5-Bromo Pyrrole-2-Carboxylate Isomers

For researchers, scientists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The pyrrole ring, a privileged structure in numerous biologically active molecules, often requires precise substitution patterns to achieve desired pharmacological profiles. Palladium-catalyzed cross-coupling reactions are indispensable tools for forging carbon-carbon and carbon-heteroatom bonds on such aromatic systems. However, the reactivity of isomeric starting materials can vary significantly, impacting reaction efficiency, yield, and even the feasibility of a synthetic route.

This guide provides an in-depth, objective comparison of the cross-coupling performance of two key isomeric building blocks: methyl 4-bromo-1-substituted-1H-pyrrole-2-carboxylates and their corresponding 5-bromo counterparts. While we will draw upon data for the N-SEM (2-(trimethylsilyl)ethoxymethyl) protected variants as a robust comparative model, the principles discussed are broadly applicable to other N-substituted analogues, including the N-isopropyl title compound, methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. We will delve into the underlying electronic and steric factors that govern their reactivity in Suzuki-Miyaura, Stille, and Heck couplings, providing field-proven insights and detailed experimental protocols to guide your synthetic endeavors.

The Decisive Influence of Bromine Placement: An Electronic and Steric Overview

The position of the bromine atom on the pyrrole ring—at C4 versus C5—fundamentally alters the electronic and steric environment of the carbon-bromine bond, which is the site of oxidative addition in the catalytic cycle of most cross-coupling reactions.

• Electronic Effects: The pyrrole ring is an electron-rich heterocycle. The nitrogen lone pair contributes to the aromatic sextet, leading to a higher electron density at the C2/C5 positions compared to the C3/C4 positions. Consequently, a bromine atom at the C5 position is at a more electron-rich and generally more reactive site for oxidative addition to a Pd(0) catalyst compared to a bromine at the C4 position. The presence of an electron-withdrawing methyl carboxylate group at the C2 position further influences the electron distribution, making the adjacent C5 position more susceptible to coupling.

• Steric Considerations: In the case of methyl 1-substituted-pyrrole-2-carboxylates, the C5 position is sterically less encumbered than the C4 position, which is flanked by the N-substituent and the C3-proton. The C5 position only has an adjacent C4-proton. This steric accessibility can play a significant role in the approach of the bulky palladium catalyst, often favoring reactions at the C5 position.[1][2][3]

The interplay of these electronic and steric factors dictates the relative reactivity of the two isomers, as will be demonstrated in the comparative data for Suzuki-Miyaura coupling.

Comparative Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is one of the most widely used cross-coupling methods due to its operational simplicity and the commercial availability of a vast array of boronic acids.[4][5][6] A comparative study on N-SEM protected methyl 4-bromo- and 5-bromopyrrole-2-carboxylates provides clear insights into their relative reactivity.[7][8]

Entry	Bromopyrrole Isomer	Arylboronic Acid	Product	Yield (%)
1	Methyl 5-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	Phenylboronic acid	Methyl 5-phenyl-1-(SEM)-1H-pyrrole-2-carboxylate	95
2	Methyl 4-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	Phenylboronic acid	Methyl 4-phenyl-1-(SEM)-1H-pyrrole-2-carboxylate	85
3	Methyl 5-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	4-Fluorophenylboronic acid	Methyl 5-(4-fluorophenyl)-1-(SEM)-1H-pyrrole-2-carboxylate	92
4	Methyl 4-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	4-Fluorophenylboronic acid	Methyl 4-(4-fluorophenyl)-1-(SEM)-1H-pyrrole-2-carboxylate	70
5	Methyl 5-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	4-Methoxyphenylboronic acid	Methyl 5-(4-methoxyphenyl)-1-(SEM)-1H-pyrrole-2-carboxylate	94
6	Methyl 4-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	4-Methoxyphenylboronic acid	Methyl 4-(4-methoxyphenyl)-1-(SEM)-1H-pyrrole-2-carboxylate	77
7	Methyl 5-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	4-Chlorophenylboronic acid	Methyl 5-(4-chlorophenyl)-1-(SEM)-1H-pyrrole-2-carboxylate	91
8	Methyl 4-bromo-1-(SEM)-1H-pyrrole-2-carboxylate	4-Chlorophenylboronic acid	Methyl 4-(4-chlorophenyl)-1-(SEM)-1H-pyrrole-2-carboxylate	66

As the data clearly indicates, the 5-bromo isomer consistently provides higher yields across a range of electronically diverse arylboronic acids compared to the 4-bromo isomer under identical reaction conditions. This enhanced reactivity of the 5-bromo isomer can be attributed to the aforementioned combination of more favorable electronics for oxidative addition and reduced steric hindrance at the C5 position.

A noteworthy side reaction, particularly with 4-bromopyrrole-2-carboxylates that are unprotected at the nitrogen, is dehalogenation.[9][10] This can be suppressed by using an N-protecting group, such as a Boc group, which can be removed under the reaction conditions after the coupling has occurred.

Experimental Protocol: Suzuki-Miyaura Coupling of Bromopyrroles

The following is a representative protocol for the Suzuki-Miyaura coupling of N-SEM protected bromopyrrole-2-carboxylates.

Materials:

• Methyl 4-bromo- or 5-bromo-1-(SEM)-1H-pyrrole-2-carboxylate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,2-Dimethoxyethane (DME)

• Water

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the bromopyrrole, arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Add a degassed 4:1 mixture of DME and water.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Reactivity in Stille and Heck Couplings

Stille Coupling

The Stille reaction, which couples an organic halide with an organotin compound, is known for its tolerance of a wide variety of functional groups.[11][12][13][14][15] While specific comparative data for the two pyrrole isomers is less readily available, the general principles of reactivity observed in Suzuki-Miyaura coupling are expected to hold. The more electron-rich and sterically accessible C5-Br bond should undergo oxidative addition to the palladium catalyst more readily than the C4-Br bond. However, a key consideration in Stille couplings is the potential for dehalogenation, which has been observed to be a significant side reaction with 4-bromopyrrole-2-carboxylate ethyl ester.[9]

Experimental Protocol: Stille Coupling of Bromopyrroles

Materials:

• Methyl 4-bromo- or 5-bromo-1-substituted-1H-pyrrole-2-carboxylate (1.0 equiv)

• Organostannane (e.g., tributyl(aryl)tin) (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

• Anhydrous toluene or DMF

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the bromopyrrole and organostannane in the chosen solvent.

• Add the Pd(PPh₃)₄ catalyst.

• Degas the reaction mixture by bubbling with argon or nitrogen for 10-15 minutes.

• Heat the reaction to 80-110 °C and monitor by TLC or LC-MS.

• Upon completion, cool the mixture and quench with a saturated aqueous solution of potassium fluoride (KF) to precipitate the tin byproducts.

• Stir vigorously for 1-2 hours, then filter through a pad of Celite®.

• Extract the filtrate with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify by column chromatography.

Caption: General workflow for the Stille cross-coupling reaction.

Heck Reaction

The Heck reaction couples an unsaturated halide with an alkene to form a substituted alkene.[14][16][17][18][19] The reactivity trends for the bromopyrrole isomers in the Heck reaction are also anticipated to follow the established pattern, with the 5-bromo isomer being more reactive. The choice of base, ligand, and solvent is crucial for achieving high yields and selectivity.

Experimental Protocol: Heck Reaction of Bromopyrroles

Materials:

• Methyl 4-bromo- or 5-bromo-1-substituted-1H-pyrrole-2-carboxylate (1.0 equiv)

• Alkene (e.g., ethyl acrylate) (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equiv)

• Triphenylphosphine (PPh₃) (0.1 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous acetonitrile or DMF

Procedure:

• To a sealable reaction tube, add the bromopyrrole, Pd(OAc)₂, and PPh₃.

• Evacuate and backfill the tube with an inert gas.

• Add the solvent, triethylamine, and the alkene via syringe.

• Seal the tube and heat the reaction mixture to 100-120 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Conclusion and Practical Recommendations

The experimental evidence, primarily from Suzuki-Miyaura coupling studies, strongly indicates that methyl 5-bromo-1-substituted-1H-pyrrole-2-carboxylates are generally more reactive than their 4-bromo isomers . This can be attributed to a confluence of favorable electronic properties and lower steric hindrance at the C5 position, which facilitates the rate-determining oxidative addition step in the catalytic cycle.

For drug development professionals and synthetic chemists, this differential reactivity has important implications:

• For the synthesis of 5-aryl/vinyl pyrroles: The 5-bromo isomer is the preferred starting material, as it is likely to provide higher yields and require milder reaction conditions.

• For the synthesis of 4-aryl/vinyl pyrroles: While the 4-bromo isomer is less reactive, successful couplings can be achieved, often by employing more forcing conditions (higher temperatures, longer reaction times) or more active catalyst systems. Careful optimization of the reaction conditions is crucial.

• Managing Side Reactions: Be mindful of the potential for dehalogenation, especially with N-unprotected 4-bromopyrroles. The use of an appropriate N-protecting group is a key strategy to mitigate this issue.

By understanding the intrinsic reactivity differences between these valuable building blocks, researchers can make more informed decisions in the design and execution of synthetic routes, ultimately accelerating the discovery and development of new chemical entities.

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A Senior Application Scientist's Guide to Benchmarking Catalytic Systems for the Activation of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the functionalization of heterocyclic scaffolds remains a cornerstone of innovation, particularly within drug discovery and materials science. The pyrrole nucleus, a privileged structure in a multitude of biologically active compounds, presents a unique synthetic challenge. This guide provides an in-depth comparison of catalytic systems for the activation of a key pyrrole building block: Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate. Our objective is to furnish researchers with the requisite knowledge to make informed decisions when selecting a catalytic strategy, balancing reaction efficiency, substrate scope, and operational simplicity.

The Strategic Importance of C-4 Functionalization of Pyrroles

The C-4 position of the pyrrole ring is a critical locus for molecular diversification. Modification at this site can profoundly influence the steric and electronic properties of the resulting molecule, impacting its biological activity and material characteristics. Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate serves as a versatile precursor, with the bromo substituent offering a reactive handle for a variety of cross-coupling reactions. The N-isopropyl and C-2 methyl ester groups provide steric and electronic modulation, making this substrate a relevant and challenging model for catalytic development.

Comparative Analysis of Catalytic Systems

The activation of the C-Br bond in our target molecule can be achieved through several catalytic manifolds. This section will dissect the most prevalent and effective methods, offering a critical comparison of their mechanisms, performance, and practical considerations.

Palladium-Catalyzed Cross-Coupling Reactions: The Workhorse of C-C and C-N Bond Formation

Palladium catalysis is the undisputed cornerstone of cross-coupling chemistry, offering a robust and versatile platform for the construction of carbon-carbon and carbon-heteroatom bonds. The general catalytic cycle for these reactions, while nuanced for each specific transformation, follows a common pathway.

Diagram of the General Palladium Catalytic Cycle:

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Step-by-Step Procedure: [1]

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 equiv), the desired arylboronic acid (1.2 equiv), Pd(dppf)Cl₂ (0.05 equiv), and potassium carbonate (2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with argon three times.

• Solvent Addition: Under a positive pressure of argon, add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 ratio) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir the reaction mixture vigorously. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 4-aryl-1-isopropyl-1H-pyrrole-2-carboxylate.

Protocol 2: Sonogashira Coupling of a Bromopyrrole Derivative

Step-by-Step Procedure: [2][3]

• Catalyst Preparation: In a dry round-bottomed flask under an inert atmosphere (e.g., nitrogen), add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%). Add anhydrous DMF and stir the mixture at room temperature for 30 minutes.

• Reagent Addition: To the catalyst mixture, add Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (1.0 equiv), the terminal alkyne (1.2 equiv), and triethylamine (2.0 equiv).

• Reaction: Heat the reaction mixture to 100 °C and stir for 3 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 4-alkynyl-1-isopropyl-1H-pyrrole-2-carboxylate.

Conclusion and Future Outlook

The choice of catalytic system for the activation of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a critical decision that will depend on the specific synthetic goals, available resources, and desired functional group transformations.

• Palladium-catalyzed cross-coupling reactions remain the most established and versatile methods, with a wealth of literature and commercially available catalysts and ligands. The Suzuki-Miyaura and Buchwald-Hartwig aminations are particularly powerful for the synthesis of biaryl and arylamine derivatives, respectively, while the Sonogashira and Heck reactions provide access to valuable alkynyl and vinyl-substituted pyrroles.

• Nickel catalysis offers a cost-effective and often more reactive alternative, particularly for challenging substrates. As our understanding of nickel-catalyzed mechanisms deepens, we can expect to see its broader application in the synthesis of complex heterocyclic molecules.

• Photoredox catalysis represents the frontier of mild and sustainable bond-forming methodologies. Its ability to generate reactive radical intermediates under ambient conditions opens up new avenues for the functionalization of pyrroles and other heterocycles.

Ultimately, the optimal catalytic system is the one that provides the desired product in high yield and purity, with minimal side reactions and under practical and scalable conditions. It is our hope that this guide will serve as a valuable resource for researchers navigating the exciting and ever-evolving field of catalytic C-Br bond activation.

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A Multi-Technique Spectroscopic Approach for the Validation of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate Batches

Introduction: The Imperative of Rigorous Validation in Chemical Synthesis

In the realm of drug discovery and development, the unambiguous structural confirmation and purity assessment of synthesized intermediates are not mere procedural formalities; they are the bedrock of reliable and reproducible scientific outcomes. Any ambiguity in the structure or undetected impurity in a synthetic batch can lead to erroneous biological data, wasted resources, and significant delays in the development pipeline. This guide provides a comprehensive framework for the spectroscopic validation of newly synthesized batches of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate (Molecular Formula: C₉H₁₂BrNO₂; Molecular Weight: 246.10 g/mol ), a heterocyclic compound representative of scaffolds used in medicinal chemistry.

This document eschews a one-size-fits-all template, instead adopting a holistic, multi-technique approach that leverages the synergistic strengths of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. Each technique provides a unique and orthogonal piece of the molecular puzzle.[1][2] By integrating the data from these methods, we can construct a high-confidence profile of the synthesized compound, ensuring that each batch meets the stringent identity and purity requirements for downstream applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy stands as the cornerstone of molecular structure elucidation in organic chemistry.[3][4] Its power lies in its ability to probe the chemical environment of individual nuclei (primarily ¹H and ¹³C) within a molecule, providing detailed information about connectivity, stereochemistry, and even quantitative purity.[5][6] For a molecule like Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, NMR is indispensable for confirming the successful installation of the isopropyl group and the regiochemistry of the bromine substituent on the pyrrole ring.

The Causality Behind NMR Analysis

We employ both ¹H and ¹³C NMR to create a complete picture.

• ¹H NMR (Proton NMR): This technique is rapid and highly sensitive, providing information on the number of different types of protons, their relative ratios (through integration), and their neighboring protons (through spin-spin splitting). It is our first and most crucial check for structural integrity.

• ¹³C NMR (Carbon NMR): While less sensitive than ¹H NMR, this method reveals the number of unique carbon environments in the molecule.[7] This is critical for confirming the presence of all expected carbon atoms, from the methyl groups to the quaternary carbons of the pyrrole ring.

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh approximately 5-10 mg of the synthesized batch sample.

• Dissolution: Dissolve the sample in ~0.7 mL of a deuterated solvent, typically Chloroform-d (CDCl₃), containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Ensure complete dissolution by gentle vortexing.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire data with a 90° pulse, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire data using a proton-decoupled pulse sequence with a wider spectral window and a sufficient number of scans (typically 1024 or more) to achieve a good signal-to-noise ratio.

Expected Spectral Data and Batch Comparison

A successfully synthesized batch of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate will exhibit a characteristic pattern of signals. The following table outlines the expected chemical shifts (δ) and compares hypothetical data for two different batches against a reference standard.

Assignment (Structure)	Expected ¹H Shift (ppm)	Multiplicity	Integration	Batch A ¹H Data (ppm)	Batch B ¹H Data (ppm)
Isopropyl -CH	~4.8 - 5.0	septet	1H	4.91	4.90
Pyrrole H -5	~6.8 - 7.0	s	1H	6.88	6.89
Pyrrole H -3	~6.7 - 6.9	s	1H	6.75	6.76
Methoxy -OCH ₃	~3.8 - 3.9	s	3H	3.82	3.82
Isopropyl -CH ₃	~1.4 - 1.6	d	6H	1.49	1.50

Assignment	Expected ¹³C Shift (ppm)	Batch A ¹³C Data (ppm)	Batch B ¹³C Data (ppm)
C=O (Ester)	~160 - 162	160.8	160.8
Pyrrole C-2	~125 - 127	126.1	126.1
Pyrrole C-5	~121 - 123	122.5	122.4
Pyrrole C-3	~114 - 116	115.2	115.3
Pyrrole C-4 (C-Br)	~93 - 95	94.1	94.0
Isopropyl C H	~50 - 52	51.3	51.3
Methoxy C H₃	~51 - 53	52.0	52.0
Isopropyl C H₃	~21 - 23	22.4	22.4

Analysis: Both Batch A and Batch B show ¹H and ¹³C NMR data that are in excellent agreement with the expected structure. The absence of significant unassigned peaks suggests high purity. Quantitative NMR (qNMR) could be employed for an even more precise purity assessment.[5][8]

Workflow Visualization

Fig 1: Standard workflow for NMR-based structural validation.

Mass Spectrometry (MS): Unambiguous Molecular Weight Confirmation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions.[9][10] Its primary role in this context is to confirm the molecular weight of the synthesized compound, providing definitive evidence that the target molecule has been formed.[11][12] Furthermore, high-resolution mass spectrometry (HRMS) can determine the elemental composition, while the isotopic pattern serves as a unique fingerprint, especially for halogenated compounds.

The Causality Behind MS Analysis

For Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, the presence of a bromine atom is a key structural feature. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[13] Therefore, any ion containing a single bromine atom will appear as a pair of peaks (an "isotopic doublet") of roughly equal intensity, separated by 2 m/z units. This provides an unmistakable signature for successful bromination and serves as a powerful validation checkpoint.

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use an Electrospray Ionization (ESI) mass spectrometer, often coupled with a time-of-flight (TOF) or Orbitrap mass analyzer for high resolution.

• Ionization Mode: Acquire data in positive ion mode, as the pyrrole nitrogen can be readily protonated.

• Data Acquisition: Infuse the sample directly or via a liquid chromatography (LC) system. Scan a mass range that comfortably includes the expected molecular weight (e.g., m/z 100-500).

Expected Spectral Data and Batch Comparison

The calculated monoisotopic mass of C₉H₁₂⁷⁹BrNO₂ is 245.0051 g/mol . We expect to see the protonated molecular ion [M+H]⁺.

Ion Species	Expected m/z (for ⁷⁹Br)	Expected m/z (for ⁸¹Br)	Batch A Found m/z	Batch B Found m/z	Relative Intensity
[M+H]⁺	246.0129	248.0109	246.0131, 248.0112	246.0128, 248.0107	~1:1
[M+Na]⁺	268.0048	270.0028	268.0050, 270.0031	268.0046, 270.0026	~1:1

Analysis: The high-resolution mass data for both batches show the characteristic 1:1 isotopic doublet for the [M+H]⁺ and [M+Na]⁺ adducts. The measured masses are within a very low error margin (< 5 ppm) of the calculated values, unequivocally confirming the elemental composition and molecular weight of the target compound.

Workflow Visualization

Fig 3: Standard workflow for FTIR-based functional group analysis.

Conclusion: A Triangulated Approach to Confidence

The validation of synthetic batches cannot be reliably achieved with a single analytical technique. This guide has demonstrated a robust, multi-pronged spectroscopic strategy that provides a self-validating system for the confirmation of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

• NMR definitively establishes the carbon-hydrogen framework and connectivity.

• MS unequivocally confirms the molecular weight and elemental formula, with the bromine isotopic pattern serving as a unique identifier.

• FTIR provides rapid confirmation of essential functional groups and the absence of key starting materials.

When the data from these three orthogonal techniques are in agreement, as illustrated for Batches A and B, a researcher can have very high confidence in both the identity and purity of the synthesized material. This rigorous validation is the cornerstone of producing high-quality, reliable data in any subsequent research or development endeavor.

Fig 4: Triangulation of spectroscopic data for confident validation.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

For researchers and drug development professionals, the synthesis and use of novel chemical entities like Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate are routine. However, the lifecycle of such a compound does not end upon the completion of a reaction. Its proper disposal is a critical, non-negotiable aspect of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of this halogenated pyrrole derivative, grounded in established safety principles and regulatory frameworks.

Hazard Identification & Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent hazards of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is fundamental to appreciating the necessity of stringent disposal procedures. As a brominated heterocyclic compound, it falls into the category of halogenated organic waste.[1][2] While a specific, comprehensive safety data sheet (SDS) for this exact molecule is not widely available, we can infer its hazard profile from structurally similar compounds and general chemical principles.

Halogenated pyrroles and related structures are often associated with skin and eye irritation.[3][4][5] The primary risks stem from the compound's classification as a halogenated organic, which requires specific disposal pathways to prevent environmental contamination and ensure safe handling.

Table 1: Inferred Hazard Profile and Rationale

Hazard Class	Anticipated Risk	Rationale for Disposal Protocol
Acute Toxicity	Potential for harm if swallowed, inhaled, or in contact with skin.[4][5]	All handling, including disposal, must be conducted with appropriate Personal Protective Equipment (PPE) to prevent exposure.
Skin & Eye Irritation	Causes skin and serious eye irritation.[3][4]	Direct contact must be avoided. Use of gloves and safety goggles is mandatory. Contaminated materials become hazardous waste.
Environmental Hazard	Toxic to aquatic life with potential for long-lasting effects.[6]	Direct release to the environment via drains or regular trash is strictly prohibited. Segregated waste streams are essential.
Halogenated Organic	Requires specific high-temperature incineration for complete destruction. Improper disposal can lead to the formation of persistent organic pollutants.	Must be segregated into a dedicated halogenated organic waste stream.[1] This is a key regulatory requirement.[7][8][9]

Waste Characterization and Segregation: The First Critical Step

The foundational principle of chemical waste management is segregation at the source. Mixing incompatible waste streams can lead to dangerous chemical reactions, complicates disposal, and is a direct violation of regulations established by bodies such as the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11]

Core Directive: All waste containing Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, whether in solid or liquid form, must be classified and disposed of as Halogenated Organic Waste .[1]

This includes:

• Unused or expired pure compound.

• Reaction mixtures containing the compound.

• Solvents used to dissolve or rinse glassware contaminated with the compound (e.g., dichloromethane, chloroform).

• Contaminated consumables such as pipette tips, weighing paper, and gloves.

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe handling and disposal of waste generated from the use of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

Step 3.1: Assemble Personal Protective Equipment (PPE)

Before handling any waste, ensure you are wearing the appropriate PPE. This is your first and most critical line of defense.

• Hand Protection: Chemical-resistant gloves (nitrile is a common choice, but check your institution's specific guidelines for halogenated solvents).

• Eye Protection: Safety goggles or a face shield.[3]

• Body Protection: A lab coat, fully fastened.[3]

Step 3.2: Prepare Designated Waste Containers

Proper containerization is essential for safe storage and transport.

• Liquid Waste: Use a dedicated, clearly labeled container for "Halogenated Organic Liquid Waste." The container must be made of a compatible material (e.g., glass or appropriate plastic) and have a secure, vapor-tight lid.

• Solid Waste: Use a designated, puncture-proof container labeled "Halogenated Organic Solid Waste." This is for contaminated gloves, pipette tips, and other lab debris.

All waste containers must bear a hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.[12][13] This label must be filled out completely, listing all chemical constituents and their approximate percentages.

Step 3.3: Waste Collection at the Source

• Pure Compound & Solid Waste: Carefully transfer any unwanted solid compound and contaminated consumables into the designated solid waste container. Minimize the generation of dust.

• Liquid Waste & Rinsate: Pour reaction residues and solvent rinses directly into the "Halogenated Organic Liquid Waste" container using a funnel. Do not overfill the container; leave at least 10% headspace to allow for expansion.

• Empty Containers: Any bottle or vial that held the pure compound is considered hazardous waste. It should be triple-rinsed with a suitable solvent (e.g., acetone or methanol), and this rinsate must be collected as halogenated liquid waste.[2] The empty, rinsed container can then be managed according to your institutional policy, which may still require it to be disposed of as solid waste.

Step 3.4: On-Site Accumulation and Final Disposal

• Satellite Accumulation: Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[13] This area must be under the control of laboratory personnel and should have secondary containment to capture any potential leaks.

• Professional Disposal: The ultimate disposal of halogenated organic waste is typically achieved through high-temperature incineration by a licensed hazardous waste disposal company.[1] This method is necessary to ensure the complete destruction of the carbon-halogen bonds and prevent the release of harmful substances into the environment. Your institution's EHS department will manage the collection and transfer of the waste to the certified disposal facility.

Spill and Decontamination Procedures

Accidents can happen. Being prepared is key to mitigating risk.

• Small Spills: For a small spill of the solid material or a solution, ensure the area is well-ventilated. Wearing your full PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand). Carefully sweep the material into the designated solid halogenated waste container.

• Decontamination: Decontaminate the spill area and any affected equipment with a suitable solvent, collecting all wipes and rinsate as halogenated waste. Use a UV light if you suspect broad contamination, as many aromatic compounds fluoresce.[12]

Visualizing the Disposal Workflow

To ensure clarity, the following diagram outlines the decision-making process for the proper disposal of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate waste.

Caption: Decision workflow for the segregation and disposal of brominated pyrrole waste.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, responsible, and compliant disposal of Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate, upholding the highest standards of scientific integrity and workplace safety.

References

• List of Halogenated Organic Compounds Regulated Under § 268.32. (2000). Electronic Code of Federal Regulations (eCFR), Title 40, Part 268, Appendix III.[Link]

• Hazardous Waste Variations by State Matrix. (2023). Retail Industry Leaders Association.[Link]

• Hazardous Waste Segregation Guidelines. University of Wisconsin-Madison, Office of Chemical Safety.[Link]

• Alternative Control Technology Document: Halogenated Solvent Cleaners. (1989). Environmental Protection Agency (EPA).[Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. California Code of Regulations.[Link]

• Pyrrole and Pyrrole Derivatives. (2008). Kirk-Othmer Encyclopedia of Chemical Technology via ResearchGate.[Link]

• Pyrrole - Wikipedia. Wikipedia.[Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate

Hazard Assessment and Risk Mitigation

Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is a substituted pyrrole containing a bromine atom. Based on data from analogous compounds, it should be treated as a substance that is irritating to the skin and eyes, and potentially harmful if inhaled or ingested.[1][2][3] The N-isopropyl group and the methyl ester functionality may also influence its reactivity and toxicological properties.

Assumed Hazards:

• Skin Irritation: Likely to cause skin irritation upon direct contact.[1][3]

• Eye Irritation: Expected to cause serious eye irritation.[1][3]

• Respiratory Irritation: May cause respiratory tract irritation if inhaled.

• Unknown Toxicity: The full toxicological profile is not well-characterized. Therefore, it is prudent to handle this compound with a high degree of caution.

Due to the presence of the brominated pyrrole core, this compound may also be sensitive to light and air, potentially leading to degradation and the formation of unknown byproducts.[5]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to provide comprehensive protection. The following table summarizes the minimum required PPE for handling Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with a heavier-duty outer glove over a thinner inner glove. Recommended materials are discussed in detail in Section 3.	Provides a robust barrier against skin contact and allows for the safe removal of the outer glove in case of contamination without exposing the skin.
Eye Protection	Chemical splash goggles that meet ANSI Z87.1 standards. A face shield should be worn over the goggles when there is a significant risk of splashes, such as during transfers of larger quantities.	Protects the eyes from splashes and aerosols. The face shield offers an additional layer of protection for the entire face.
Body Protection	A flame-resistant laboratory coat, fully buttoned.	Protects the skin and personal clothing from splashes and spills. Flame-resistant material is recommended as a general laboratory best practice.
Foot Protection	Closed-toe shoes made of a non-porous material.	Protects the feet from spills and falling objects.
Respiratory Protection	Generally not required when working in a certified chemical fume hood. If there is a risk of generating aerosols or dust outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge should be used.	A chemical fume hood is the primary engineering control to prevent inhalation exposure. A respirator provides an additional layer of protection in specific high-risk scenarios.

In-Depth Focus: Hand Protection

The selection of appropriate gloves is critical. Since specific permeation data for Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate is not available, a conservative approach based on the chemical class is necessary.

Recommended Gloving System:

• Inner Glove: A thin, disposable nitrile glove. This provides a preliminary barrier and maintains dexterity.

• Outer Glove: A thicker, chemical-resistant glove. Based on general resistance charts for halogenated organic compounds, the following options should be considered:

  • Butyl Rubber: Offers good resistance to a wide range of chemicals, although its performance against specific halogenated solvents can vary.[6]

  • Viton®: Often provides excellent resistance to aromatic and halogenated hydrocarbons.

  • Thick Nitrile Gloves (e.g., >8 mil): While standard nitrile gloves may have poor resistance to some halogenated compounds, thicker nitrile gloves can offer better protection for incidental contact.[7]

Glove Selection and Use Protocol:

• Inspect Gloves: Before each use, visually inspect both inner and outer gloves for any signs of degradation, punctures, or tears.

• Donning: Don the inner nitrile glove first, ensuring a snug fit. Then, don the outer, more robust glove over it.

• During Use: Be mindful of contact with the chemical. If the outer glove becomes contaminated, carefully remove and dispose of it immediately, then replace it with a new one.

• Doffing: To prevent cross-contamination, remove the outer glove first by peeling it off from the cuff, turning it inside out. Then, remove the inner glove using the same technique.

• Disposal: Dispose of used gloves in the designated hazardous waste container.

• Hand Washing: Always wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans

Handling and Experimental Workflow

The following workflow is designed to minimize exposure during common laboratory operations.

Caption: Experimental workflow for handling Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate.

Disposal of Contaminated Materials

All materials that come into contact with Methyl 4-bromo-1-isopropyl-1H-pyrrole-2-carboxylate must be treated as hazardous waste.

Disposal Protocol:

• Segregation: Keep all waste containing this compound separate from other waste streams. This includes:

  • Unused or excess chemical.

  • Contaminated solvents and reaction mixtures.

  • Contaminated disposable labware (e.g., pipette tips, syringes).

  • Contaminated PPE (gloves, disposable lab coats).

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Containerization: Use chemically resistant and sealable containers for all waste. Ensure the containers are in good condition and compatible with the waste they will hold.

• Storage: Store waste containers in a designated, well-ventilated, and secondary containment area until they are collected by EHS or a licensed hazardous waste disposal company.

Brominated organic compounds are often disposed of via incineration at high temperatures in facilities equipped with scrubbers to remove acidic and halogenated byproducts.[8][9]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under a safety shower. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the affected individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	For small spills within a chemical fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand). For larger spills, or any spill outside of a fume hood, evacuate the area, restrict access, and contact your institution's EHS department immediately. Do not attempt to clean up a large spill without proper training and equipment.

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